1-[2-(Methanesulfonyl)ethenyl]naphthalene

• CAS: 918341-14-7

Core Science & Biosynthesis

chemical structure and physical properties of 1-[2-(Methanesulfonyl)ethenyl]naphthalene

The Chemical Architecture and Reactivity Profile of 1-[2-(Methanesulfonyl)ethenyl]naphthalene: A Comprehensive Technical Guide

Executive Summary

As a Senior Application Scientist specializing in covalent probe design and synthetic methodology, I frequently encounter the challenge of balancing reactivity and selectivity in small-molecule electrophiles. The compound 1-[2-(Methanesulfonyl)ethenyl]naphthalene represents a masterclass in [1]. By coupling a bulky, lipophilic naphthyl system with a highly electron-deficient vinyl sulfone moiety, this molecule serves as an [2]. This guide deconstructs its physical properties, mechanistic causality, and synthetic pathways to provide a self-validating framework for researchers deploying this compound in proteomics and drug discovery.

Part 1: Chemical Structure and Physical Properties

The architecture of 1-[2-(Methanesulfonyl)ethenyl]naphthalene is defined by three functional domains working in concert:

• The Naphthyl Ring: Provides significant steric bulk and lipophilicity, driving non-covalent recognition (via π−π stacking and hydrophobic interactions) within protein binding pockets.

• The Vinyl Spacer: Acts as the reactive electrophilic center (specifically the β -carbon) for nucleophilic attack.

• The Methanesulfonyl Group (-SO₂CH₃): A potent electron-withdrawing group (EWG) that polarizes the vinyl double bond via inductive and resonance effects, [3].

Table 1: Quantitative Physical and Chemical Properties

Property	Value
Chemical Name	1-[2-(Methanesulfonyl)ethenyl]naphthalene
CAS Number	918341-14-7[1]
Molecular Formula	C₁₃H₁₂O₂S[1]
Molecular Weight	232.30 g/mol [1]
Structural Class	Aryl Vinyl Sulfone
Primary Reactivity	Michael Acceptor (Electrophile)

Part 2: Mechanistic Reactivity: The Vinyl Sulfone as a Michael Acceptor

In covalent drug design, the vinyl sulfone is highly prized for its "tunable" reactivity. Unlike highly reactive aliphatic acrylamides or maleimides that indiscriminately alkylate off-target proteins, vinyl sulfones exhibit a[2].

The Causality of Selectivity: According to Hard-Soft Acid-Base (HSAB) theory, the β -carbon of a vinyl sulfone is a "soft" electrophile. In physiological environments, it remains remarkably stable against[3]. However, when positioned near a "soft" nucleophile—specifically the thiolate anion (Cys-S⁻) of a cysteine residue—a [4]. The strong electron-withdrawing nature of the methanesulfonyl group stabilizes the developing negative charge in the transition state (an enolate-like intermediate), which is subsequently protonated to form an irreversible, [2].

Fig 1. Mechanistic pathway of thiol-Michael addition between the vinyl sulfone and a cysteine.

Part 3: Synthesis Protocol: Horner-Wadsworth-Emmons (HWE) Olefination

To synthesize 1-[2-(Methanesulfonyl)ethenyl]naphthalene with high stereochemical fidelity, the[5].

Why HWE over standard Wittig? The standard Wittig reaction often yields a mixture of E and Z isomers. The HWE reaction utilizes phosphonate esters. The intermediate oxaphosphetane formed in the HWE reaction is highly sensitive to steric hindrance. The thermodynamic equilibration of the intermediates strongly favors anti-periplanar elimination, yielding the thermodynamically more stable (E)-alkene exclusively. This (E)-geometry is critical; a linear trajectory is required for the warhead to properly project into deep protein binding pockets.

Step-by-Step Methodology (Self-Validating System):

• Carbanion Generation: In an oven-dried flask under argon, suspend Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) in anhydrous Tetrahydrofuran (THF). Cool to 0°C.

  • Causality: THF is a polar aprotic solvent that stabilizes the carbanion without protonating it. 0°C prevents runaway exotherms and self-condensation.

• Phosphonate Addition: Dropwise add diethyl (methylsulfonylmethyl)phosphonate (1.1 eq) to the NaH suspension. Stir for 30 minutes until hydrogen gas evolution ceases, validating complete deprotonation.

• Carbonyl Addition: Dissolve 1-naphthaldehyde (1.0 eq) in a minimal volume of anhydrous THF. Add this solution dropwise to the ylide mixture at 0°C.

• Olefination: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2–4 hours. Validation: Monitor progression via Thin-Layer Chromatography (TLC) using a Hexane:EtOAc mobile phase until the aldehyde spot disappears.

• Quench and Extraction: Quench the reaction carefully with saturated aqueous NH₄Cl to neutralize excess base. Extract the aqueous layer three times with Ethyl Acetate (EtOAc). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude residue via silica gel flash column chromatography to isolate pure (E)-1-[2-(Methanesulfonyl)ethenyl]naphthalene.

Fig 2. Step-by-step synthetic workflow for the Horner-Wadsworth-Emmons olefination.

Part 4: Applications in Drug Development and Proteomics

The unique physicochemical profile of 1-[2-(Methanesulfonyl)ethenyl]naphthalene makes it a highly valuable scaffold in [4].

• Targeted Covalent Inhibitors (TCIs): The molecule acts as a prototype for designing[2]. By modifying the naphthyl ring with specific recognition motifs, researchers can direct the vinyl sulfone warhead to selectively alkylate non-catalytic cysteines in target proteins, achieving prolonged pharmacodynamics and overcoming competitive resistance.

• Activity-Based Protein Profiling (ABPP): In proteomics, this scaffold can be functionalized with alkyne or fluorophore tags. Its stability in aqueous media allows it to probe the "ligandability" of the proteome, mapping reactive cysteines across complex biological samples without the background noise typically associated with [3].

References

• Exploration of Targeted Anti-tumor Therapy. "Vinyl sulfones: selective and tunable covalent warheads against challenging enzyme targets". Source: Explorationpub. URL:[Link]

• Journal of Enzyme Inhibition and Medicinal Chemistry. "The vinyl sulfone motif as a structural unit for novel drug design and discovery". Source: Taylor & Francis Online. URL:[Link]

• Biomacromolecules. "Multifunctional Monomers based on Vinyl Sulfonates and Vinyl Sulfonamides for Crosslinking Thiol-Michael Polymerizations". Source: PubMed Central (NIH). URL:[Link]

• US Patent Office. "US5976858A - Irreversible cysteine protease inhibitors containing vinyl groups conjugated to electron withdrawing groups". Source: Google Patents.

Sources

• 1. 1-[2-(Methanesulfonyl)ethenyl]naphthalene | 918341-14-7 | Benchchem [benchchem.com]
• 2. Vinyl sulfones: selective and tunable covalent warheads against challenging enzyme targets [explorationpub.com]
• 3. Multifunctional Monomers based on Vinyl Sulfonates and Vinyl Sulfonamides for Crosslinking Thiol-Michael Polymerizations: Monomer Reactivity and Mechanical Behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. US5976858A - Irreversible cysteine protease inhibitors containing vinyl groups conjugated to electron withdrawing groups - Google Patents [patents.google.com]

thermodynamic stability of 1-[2-(Methanesulfonyl)ethenyl]naphthalene isomers

An In-Depth Technical Guide to the Thermodynamic Stability of 1-[2-(Methanesulfonyl)ethenyl]naphthalene Isomers

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction: The Significance of Isomeric Purity and Stability

The compound 1-[2-(methanesulfonyl)ethenyl]naphthalene exists as two geometric isomers, (E) and (Z), arising from the restricted rotation around the carbon-carbon double bond. The vinyl sulfone moiety is a potent Michael acceptor, making these compounds valuable as irreversible or reversible inhibitors for specific enzyme targets, particularly cysteine proteases.[2][3] The precise three-dimensional geometry of such an inhibitor is critical for its interaction with a biological target. Consequently, controlling and understanding the isomeric form is not merely a matter of chemical purity but a fundamental aspect of its intended function and selectivity.

The central thesis of this guide is that the (E)-isomer of 1-[2-(methanesulfonyl)ethenyl]naphthalene exhibits significantly greater thermodynamic stability than its (Z)-counterpart . This stability differential is driven primarily by steric factors, a principle that holds true for many vinyl sulfone systems.[4] This document will explore the underlying reasons for this stability and provide the practical methodologies required to verify it.

Foundational Principles: Structural and Electronic Drivers of Stability

The relative Gibbs free energy of the (E) and (Z) isomers determines their thermodynamic stability. This energy is a function of several contributing factors, with steric hindrance being the most dominant in this specific case.

Steric Hindrance: The Decisive Factor

The primary determinant of stability for these isomers is steric repulsion.

• (Z)-Isomer: In the cis configuration, the bulky naphthalene ring and the methanesulfonyl group (–SO₂CH₃) are positioned on the same side of the vinylidene bridge. This arrangement forces the naphthalene ring's peri-hydrogen (at the C8 position) into close proximity with the sulfonyl group. This creates a severe non-bonded steric interaction (peri-strain), which raises the molecule's potential energy and significantly destabilizes the isomer. This is analogous to the well-documented 1,8-steric interactions in other naphthalene derivatives.[5]

• (E)-Isomer: In the trans configuration, the large naphthalene and methanesulfonyl groups are on opposite sides of the double bond. This conformation minimizes steric clash, allowing the molecule to adopt a lower-energy, more stable state. In general, trans isomers are thermodynamically favored over their cis counterparts due to reduced steric strain.[6]

Electronic Effects

The methanesulfonyl group is strongly electron-withdrawing, which polarizes the double bond and makes the β-carbon electrophilic and susceptible to nucleophilic attack (the basis of its function as a Michael acceptor).[1] While these electronic properties are crucial for reactivity, they do not significantly differ between the two isomers in a way that would override the massive steric destabilization of the (Z) form. The fundamental electronic character of the vinyl sulfone system is preserved in both isomers; it is the geometric arrangement that dictates their relative energies.

Experimental Verification of Thermodynamic Stability

To experimentally determine which isomer is more stable, a sample containing one or both isomers is allowed to reach thermal equilibrium. The ratio of the isomers at this point directly reflects their relative thermodynamic stabilities (ΔG°).

Protocol: Isomer Equilibration

This protocol describes the process of achieving a thermodynamic equilibrium between the (E) and (Z) isomers. High temperature provides the necessary activation energy to overcome the rotational barrier of the C=C double bond, allowing the less stable isomer to convert to the more stable form.

Objective: To interconvert (E) and (Z) isomers until the mixture composition ceases to change, representing the point of thermodynamic equilibrium.

Methodology:

• Preparation: Dissolve a known quantity (e.g., 50 mg) of the pure (E)-isomer, (Z)-isomer, or a mixture of the two in a high-boiling, inert solvent such as toluene or xylene (5 mL) in a Schlenk flask.

• Inert Atmosphere: Purge the flask with an inert gas (e.g., nitrogen or argon) to prevent oxidative side reactions at high temperatures.

• Heating: Heat the reaction mixture to a constant temperature (e.g., 100 °C) with vigorous stirring.[7]

• Monitoring: At regular intervals (e.g., 1, 2, 4, 8, and 24 hours), carefully withdraw a small aliquot (e.g., 0.1 mL) from the reaction mixture.

• Quenching: Immediately cool the aliquot to room temperature to quench the equilibration process. Dilute with a suitable solvent for analysis.

• Analysis: Analyze the isomeric ratio of each aliquot using the HPLC or ¹H NMR methods described below. Equilibrium is reached when the ratio of (E) to (Z) isomers remains constant over successive time points.

Protocol: Quantitative Analysis of Isomer Ratios

Accurate quantification of the isomer ratio at equilibrium is critical. Both High-Performance Liquid Chromatography (HPLC) and Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy are excellent techniques for this purpose.

A. High-Performance Liquid Chromatography (HPLC)

• Method Development: Develop a reverse-phase HPLC method capable of baseline-separating the (E) and (Z) isomers. A C18 column is typically suitable. The mobile phase will likely be a gradient of water and acetonitrile or methanol.

• Calibration (Optional but Recommended): Prepare standards of known concentrations for both pure isomers to confirm retention times and response factors.

• Analysis: Inject the quenched aliquots from the equilibration experiment onto the HPLC system.

• Quantification: Record the chromatograms and integrate the peak areas corresponding to the (E) and (Z) isomers. The ratio of the peak areas directly corresponds to the concentration ratio, assuming similar detector responses.

B. Proton NMR (¹H NMR) Spectroscopy

¹H NMR provides an unambiguous method to distinguish and quantify the isomers based on the coupling constants (J-values) of the vinylic protons.[7][8]

• Sample Preparation: Prepare an NMR sample by dissolving a dried aliquot from the equilibration experiment in a deuterated solvent (e.g., CDCl₃).[8]

• Data Acquisition: Acquire a high-resolution ¹H NMR spectrum (a 400 MHz or higher spectrometer is recommended).

• Spectral Analysis:

  • Identify Vinylic Protons: The two protons on the double bond will appear as doublets.

  • (E)-Isomer: The protons are trans to each other, resulting in a large vicinal coupling constant, typically J = 15-16 Hz .[7][8]

  • (Z)-Isomer: The protons are cis to each other, resulting in a smaller coupling constant, typically J = 10-12 Hz .

• Quantification: Integrate the area under the curve for a distinct, non-overlapping vinylic proton signal for both the (E)-isomer and the (Z)-isomer. The ratio of these integrals gives the precise molar ratio of the isomers in the mixture.

Data Interpretation and Presentation

Once the equilibrium ratio is determined, the equilibrium constant (K_eq) and the standard Gibbs free energy difference (ΔG°) can be calculated.

• Equilibrium Constant: K_eq = [[E]-isomer] / [[Z]-isomer]

• Gibbs Free Energy: ΔG° = -RT ln(K_eq)

  • Where R is the gas constant (8.314 J/mol·K) and T is the temperature in Kelvin.

Table 1: Hypothetical Equilibrium Data for 1-[2-(Methanesulfonyl)ethenyl]naphthalene Isomers at 100 °C (373.15 K)

Isomer	Equilibrium Concentration (%)	K_eq	ΔG° (kJ/mol)
(E)	>99	>99	< -14.3
(Z)	<1

The data presented are illustrative. The actual values would be determined experimentally, but a strong preference for the (E)-isomer is expected.

Computational Chemistry: A Predictive Approach

Computational modeling, particularly using Density Functional Theory (DFT), provides a powerful, independent method to predict and rationalize the relative stabilities of isomers.[9][10][11] This approach calculates the electronic and Gibbs free energies of the optimized structures of both isomers.

Computational Workflow

The following workflow outlines the steps to compute the relative thermodynamic stability.

Caption: Computational workflow for determining isomer stability.

Detailed Steps:

• Structure Generation: Create initial 3D coordinate files for both the (E) and (Z) isomers.

• Geometry Optimization and Frequency Analysis: Perform a full geometry optimization on both structures using a suitable level of theory, such as the B3LYP functional with the 6-31G* basis set.[4] A subsequent frequency calculation is crucial to confirm that the optimized structures are true energy minima (i.e., have no imaginary frequencies) and to obtain the zero-point vibrational energy (ZPVE) and thermal corrections needed to calculate the Gibbs free energy.

• Energy Comparison: Extract the calculated Gibbs free energies (G) for the optimized (E) and (Z) structures. The isomer with the lower Gibbs free energy is predicted to be the more thermodynamically stable. The energy difference (ΔG) can be directly compared with the value derived from experimental measurements.

The computational results are expected to show a significantly lower energy for the (E)-isomer, with the energy difference primarily attributable to the steric strain evident in the optimized geometry of the (Z)-isomer.

Conclusion and Outlook

For professionals in drug discovery and materials science, this knowledge is critical. Synthetic strategies should be designed to favor the formation of the (E)-isomer, and rigorous analytical characterization is necessary to ensure isomeric purity. Understanding the energetic penalty of the (Z)-form helps rationalize why it is often observed only as a minor impurity and underscores the importance of geometry in molecular design and function.

References

• Huttel, W., & Uray, G. (2015). Vinyl sulfone building blocks in covalently reversible reactions with thiols. RSC Advances, 5(66), 53845-53854. [Link]

• Cais, R. E., & O'Donnell, J. H. (1976). NMR Determination of the Microstructure of Poly(vinyl chloride sulfone). I. 1H Spectra. Macromolecules, 9(2), 279–289. [Link]

• García-García, P., et al. (2023). Sustainable Synthesis of Vinyl Sulfones Using Copper Catalysis. Molecules, 28(22), 7621. [Link]

• Reddy, R. P., et al. (2021). Visible-Light-Induced Synthesis of Vinyl Sulfones via Decarboxylative Sulfonylation of Cinnamic Acids Using Sulfonylazides/p-Toluenesulfonylmethyl Isocyanide/β-Keto Sulfones. The Journal of Organic Chemistry, 86(15), 10293–10305. [Link]

• Hotokka, M., & Kimmelma, R. (1994). Structure—stability relationships in unsaturated sulfur compounds Part V. An ab initio study of the stable conformations of (E)- and (Z)-methyl-l-propenyl sulfide, sulfoxide and sulfone. Journal of Molecular Structure: THEOCHEM, 314(3), 333-341. [Link]

• Supporting Information for Stereoselective synthesis of vinyl sulfones via silver-catalyzed sulfonylation of styrenes. (n.d.). Retrieved from [Link]

• Huttel, W., & Uray, G. (2015). Vinyl sulfone building blocks in covalently reversible reactions with thiols. ResearchGate. [Link]

• Price, E. W., et al. (2021). Thermodynamic Stability and Speciation of Ga(III) and Zr(IV) Complexes with High-Denticity Hydroxamate Chelators. Inorganic Chemistry, 60(17), 13218–13230. [Link]

• PharmaGuideline. (n.d.). Methods of Determination of Configuration of Geometrical Isomers. Retrieved from [Link]

• Wymore, T., et al. (2022). Vinyl sulfones: selective and tunable covalent warheads against challenging enzyme targets. RSC Chemical Biology, 3(2), 143-156. [Link]

• Holland, J. P. (2020). Predicting the Thermodynamic Stability of Zirconium Radiotracers. Inorganic Chemistry, 59(4), 2059-2073. [Link]

• ron. (2015). Thermodynamic vs Kinetic Sulphonation of Naphthalene. Chemistry Stack Exchange. [Link]

• Ulu, A., et al. (2017). Vinyl Sulfone Analogs of Lysophosphatidylcholine Irreversibly Inhibit Autotaxin and Prevent Angiogenesis in Melanoma. Molecular Cancer Therapeutics, 16(6), 1169-1180. [Link]

• Ayzner, A. L., et al. (2022). Review of computational approaches to predict the thermodynamic stability of inorganic solids. Chemical Society Reviews, 51(15), 6349-6378. [Link]

• Dayalan, A., et al. (2008). Synthesis, Characterization and Antimicrobial Activity Studies of 1- & 2-[{2-(3,4-Dimethoxyphenyl)ethyl}- methylamino]sulphonyl Naphthalenes. Asian Journal of Chemistry, 20(2), 1411-1419. [Link]

• Golz, C. (2025). Crystal structures of two isomers of 1-(naphthalen-1-yl)ethanol. Acta Crystallographica Section E: Crystallographic Communications, 81(Pt 12), 1131-1135. [Link]

• Price, E. W., et al. (2021). Thermodynamic Stability and Speciation of Ga(III) and Zr(IV) Complexes with High-Denticity Hydroxamate Chelators. PMC. [Link]

Sources

• 1. Vinyl sulfones: selective and tunable covalent warheads against challenging enzyme targets [explorationpub.com]
• 2. researchgate.net [researchgate.net]
• 3. Vinyl Sulfone Analogs of Lysophosphatidylcholine Irreversibly Inhibit Autotaxin and Prevent Angiogenesis in Melanoma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. echemi.com [echemi.com]
• 6. Methods of Determination of Configuration of Geometrical Isomers | Pharmaguideline [pharmaguideline.com]
• 7. rsc.org [rsc.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Vinyl sulfone building blocks in covalently reversible reactions with thiols - New Journal of Chemistry (RSC Publishing) DOI:10.1039/C5NJ00368G [pubs.rsc.org]
• 10. scispace.com [scispace.com]
• 11. bartel.cems.umn.edu [bartel.cems.umn.edu]

Preclinical Toxicity and Material Safety Profiling of 1-[2-(Methanesulfonyl)ethenyl]naphthalene: A Covalent Michael Acceptor Whitepaper

Executive Summary

The development of targeted covalent inhibitors (TCIs) requires a rigorous balance between electrophilic reactivity and biological selectivity. 1-[2-(Methanesulfonyl)ethenyl]naphthalene (CAS No. 918341-14-7) represents a prototypical aryl vinyl sulfone—a class of compounds widely investigated as mechanism-based inhibitors of cysteine proteases in parasitic infections (e.g., Trypanosoma brucei, Cryptosporidium parvum) and oncology[1][2].

While the naphthalene moiety provides necessary lipophilicity for cell permeability, the methanesulfonyl ethenyl group acts as a potent Michael acceptor. This structural motif irreversibly alkylates active-site cysteine residues[3]. However, this same electrophilic "warhead" introduces significant toxicological liabilities, primarily through off-target protein adduction and the depletion of the cellular antioxidant glutathione (GSH)[4].

This technical guide outlines the mechanistic toxicology, material safety data, and self-validating preclinical protocols required to evaluate the safety profile of 1-[2-(Methanesulfonyl)ethenyl]naphthalene during early-stage drug development.

Part 1: Mechanistic Toxicology of Aryl Vinyl Sulfones

To accurately assess the toxicity of 1-[2-(Methanesulfonyl)ethenyl]naphthalene, one must understand the causality of its molecular interactions. Vinyl sulfones are classified as "soft" electrophiles. According to Hard and Soft Acids and Bases (HSAB) theory, they preferentially react with "soft" nucleophiles—specifically, the thiolate anions ( S− ) found in cysteine residues and glutathione, rather than "hard" nucleophiles like the amines found in lysine or nucleic acids[5].

The Causality of Toxicity:

• GSH Depletion: The compound undergoes a Michael addition with intracellular GSH. Rapid depletion of the GSH pool removes the cell's primary redox buffer, leading to the accumulation of Reactive Oxygen Species (ROS) and subsequent oxidative stress[6].

• Off-Target Alkylation: Indiscriminate covalent binding to host cysteine proteases (e.g., mammalian cathepsins) or structural proteins can trigger protein misfolding, loss of function, and idiosyncratic hepatotoxicity[7][8].

Fig 1: Mechanistic pathway of vinyl sulfone-induced cytotoxicity via thiol alkylation.

Part 2: Physicochemical Profile & Material Safety Data (MSDS)

Handling covalent warheads requires stringent safety protocols. The following tables summarize the core physicochemical properties and the preliminary Material Safety Data Sheet (MSDS) elements for 1-[2-(Methanesulfonyl)ethenyl]naphthalene[9][10].

Table 1: Chemical Identity & Hazard Classification

Property / Hazard	Description / Value
Chemical Name	1-[2-(Methanesulfonyl)ethenyl]naphthalene
CAS Number	918341-14-7
Molecular Weight	232.30 g/mol
Mechanistic Class	Electrophilic Michael Acceptor (Vinyl Sulfone)
GHS Classification	Skin Sens. 1 (H317), Eye Irrit. 2 (H319), STOT SE 3 (H335)
Signal Word	WARNING

Table 2: Handling, PPE, and First Aid Protocols

Category	Protocol Directive	Causality / Rationale
PPE Requirements	Nitrile gloves ( ≥ 0.11 mm), safety goggles, localized exhaust ventilation.	Vinyl sulfones are potent skin sensitizers capable of covalently modifying keratinocyte proteins, triggering immune-mediated dermatitis.
Spill Remediation	Neutralize spills with a 5% sodium thiosulfate solution before wiping.	Thiosulfate acts as a sacrificial soft nucleophile, rapidly quenching the electrophilic double bond to render the compound inert.
First Aid (Skin)	Wash immediately with copious amounts of soap and water.	Mechanical removal is critical; organic solvents (like ethanol) must be avoided as they enhance dermal penetration of the lipophilic naphthalene ring.

Part 3: Self-Validating Preclinical Toxicity Protocols

To establish a reliable therapeutic window, the intrinsic reactivity of the compound must be quantified. The following protocols are designed as self-validating systems, ensuring that data integrity is maintained through built-in quality controls.

Fig 2: Step-by-step preclinical toxicity and reactivity screening workflow.

Protocol A: LC-MS/MS Glutathione (GSH) Depletion Kinetics

Causality & Rationale: Measuring the pseudo-first-order rate constant of GSH depletion provides a quantifiable metric of the compound's intrinsic reactivity[11]. We utilize LC-MS/MS rather than traditional Ellman's reagent (DTNB) UV-Vis assays because the highly conjugated naphthalene ring strongly absorbs in the UV spectrum, which would cause baseline interference and false-positive reactivity readings.

Step-by-Step Methodology:

• Preparation: Prepare a 10 mM stock of 1-[2-(Methanesulfonyl)ethenyl]naphthalene in LC-MS grade DMSO.

• Incubation: Incubate 10 μ M of the compound with 100 μ M GSH in 100 mM Potassium Phosphate buffer (pH 7.4) at 37°C.

• Quenching: Extract 50 μ L aliquots at 0, 15, 30, 60, and 120 minutes. Quench the reaction immediately by adding 50 μ L of ice-cold acetonitrile containing an internal standard (heavy-isotope labeled GSH-d5).

• Analysis: Centrifuge at 14,000 x g for 10 minutes to precipitate proteins/salts. Inject the supernatant into a C18 UPLC column coupled to a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

• System Validation (Critical): Run a parallel assay using Ethacrynic Acid as a positive control (a known rapid GSH depleter) and Acetaminophen as a negative control (requires CYP450 metabolic activation to deplete GSH). Validation Gate: The assay is only deemed valid if Ethacrynic Acid shows >80% GSH depletion within 30 minutes and Acetaminophen shows <5% depletion.

Protocol B: Activity-Based Protein Profiling (ABPP) for Off-Target Adduction

Causality & Rationale: While the intended target may be a specific parasitic protease, the electrophilic warhead can indiscriminately alkylate host proteins, leading to toxicity[5]. ABPP allows researchers to map the entire "adductome" in a living human cell line (HepG2), identifying specific off-target liabilities before in vivo trials.

Step-by-Step Methodology:

• Probe Synthesis: Synthesize an alkyne-tagged analogue of 1-[2-(Methanesulfonyl)ethenyl]naphthalene (maintaining the vinyl sulfone warhead).

• In Situ Labeling: Dose HepG2 hepatoma cells with 10 μ M of the tagged compound for 4 hours to allow covalent adduction to occur in the native cellular environment.

• Click Chemistry: Lyse the cells and perform Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) to attach a biotin-azide reporter tag to the covalently modified proteins.

• Proteomic Enrichment: Enrich the biotinylated proteins using streptavidin-agarose beads. Perform on-bead trypsin digestion and analyze the resulting peptides via high-resolution LC-MS/MS.

• System Validation (Critical): Include a competitive profiling arm where cells are pre-treated with a 10x molar excess of the untagged parent compound for 1 hour prior to adding the alkyne probe. Validation Gate: A valid system must show a >90% reduction in biotin enrichment in the competitive arm, proving that the adduction is driven by the specific reactivity of the vinyl sulfone warhead and is not a background artifact of the click chemistry reagents.

Table 3: Quantitative Toxicity Thresholds for Go/No-Go Decisions

Assay Parameter	Target Metric	Causality / Significance
GSH Half-Life ( t1/2​ )	> 120 minutes	Rapid depletion (<30 min) indicates a high risk of idiosyncratic hepatotoxicity and oxidative stress.
HepG2 CC50​	> 50 μ M	Determines baseline hepatic cytotoxicity; essential for establishing the in vitro therapeutic window.
PBMC Viability	> 100 μ M	Assesses systemic immunotoxicity and general peripheral blood cell health.

References

• Cysteine protease inhibitors as chemotherapy: Lessons from a parasite target | PNAS Source: Proceedings of the National Academy of Sciences (PNAS) URL:[Link]

• Naphthalene,1-[(1E)-2-(methylsulfonyl)ethenyl]- | Molbase Source: Molbase Chemical Database (CAS 918341-14-7) URL:[Link]

• Update on drug development targeting parasite cysteine proteases | PLOS Neglected Tropical Diseases Source: PLOS URL:[Link]

• Vinyl sulfone building blocks in covalently reversible reactions with thiols | RSC Publishing Source: New Journal of Chemistry, Royal Society of Chemistry URL:[Link]

• Glutathione S-Transferases as Regulators of Kinase Pathways and Anticancer Drug Targets Source: National Institutes of Health (NIH) URL:[Link]

• Vinyl Sulfone-Based Peptidomimetics as Anti-Trypanosomal Agents | Journal of Medicinal Chemistry Source: ACS Publications URL:[Link]

• Vinyl sulfones: selective and tunable covalent warheads against challenging enzyme targets Source: Exploration of Targeted Anti-tumor Therapy URL:[Link]

• The Multifaceted Role of Glutathione S-Transferases in Health and Disease Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Identification and design of vinyl sulfone inhibitors against Cryptopain-1 | bioRxiv Source: bioRxiv URL:[Link]

Sources

• 1. pnas.org [pnas.org]
• 2. biorxiv.org [biorxiv.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Vinyl sulfone building blocks in covalently reversible reactions with thiols - New Journal of Chemistry (RSC Publishing) DOI:10.1039/C5NJ00368G [pubs.rsc.org]
• 5. Vinyl sulfones: selective and tunable covalent warheads against challenging enzyme targets [explorationpub.com]
• 6. Glutathione S-Transferases as Regulators of Kinase Pathways and Anticancer Drug Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Update on drug development targeting parasite cysteine proteases | PLOS Neglected Tropical Diseases [journals.plos.org]
• 8. The Multifaceted Role of Glutathione S-Transferases in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 9. molbase.com [molbase.com]
• 10. 1-[2-(Methanesulfonyl)ethenyl]naphthalene | 918341-14-7 | Benchchem [benchchem.com]
• 11. pubs.rsc.org [pubs.rsc.org]

electronic properties of methanesulfonyl ethenyl naphthalene derivatives

An In-Depth Technical Guide to the Electronic Properties of Methanesulfonyl Ethenyl Naphthalene Derivatives

Authored by: A Senior Application Scientist

Abstract

Naphthalene derivatives represent a cornerstone in the development of advanced organic electronic materials due to their rigid, planar structure and extensive π-electron system.[1] This guide provides a comprehensive exploration of a specific, high-potential subclass: methanesulfonyl ethenyl naphthalene derivatives. By combining the strong electron-withdrawing methanesulfonyl group with the conjugation-extending ethenyl linker, these compounds offer a versatile platform for tuning electronic properties. We will dissect the fundamental principles governing their behavior, detail robust methodologies for their synthesis and characterization, and explore their potential in next-generation electronic devices. This document is intended for researchers, materials scientists, and drug development professionals seeking to leverage the unique characteristics of these functionalized aromatic systems.

Core Principles: The Interplay of Structure and Electronic Properties

The electronic character of these derivatives is not arbitrary; it is a direct consequence of the naphthalene core's interaction with its functional groups. Understanding this relationship is paramount for rational molecular design.

The Naphthalene Core: A Versatile Aromatic Platform

Naphthalene, the simplest polycyclic aromatic hydrocarbon, consists of two fused benzene rings.[2] Its delocalized π-electron system provides inherent charge transport capabilities, making it an excellent building block for semiconductor materials.[3] However, pristine naphthalene has a relatively large energy gap, which limits its direct application. The true potential of naphthalene is unlocked through precise functionalization, which allows for the fine-tuning of its Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energy levels.[4]

The Methanesulfonyl Group (-SO₂CH₃): A Potent Electron Acceptor

The methanesulfonyl group is a powerful electron-withdrawing moiety. Its inclusion in the naphthalene system has profound and predictable effects:

• Energy Level Depression: It significantly lowers the energy of both the HOMO and LUMO levels. This increased electron affinity makes the molecule easier to reduce (inject electrons into) and more stable in operating conditions, which is a critical feature for n-type organic semiconductors.[2][5]

• Enhanced Stability: The strong electron-withdrawing nature can improve the chemical and thermal stability of the molecule, a desirable trait for long-lasting electronic devices.[2]

The Ethenyl Group (-CH=CH₂): A π-System Extender

The ethenyl (vinyl) group serves to extend the π-conjugated system of the naphthalene core. This extension has a primary consequence:

• Band Gap Reduction: By increasing the path of electron delocalization, the ethenyl group typically raises the HOMO energy and lowers the LUMO energy, resulting in a smaller HOMO-LUMO gap. This leads to a bathochromic (red) shift in the molecule's absorption and emission spectra, a key parameter for tuning optical properties in devices like OLEDs.[1]

The combination of these two groups allows for a "push-pull" type architecture or simply a finely-tuned electronic structure, making these derivatives promising candidates for applications ranging from organic field-effect transistors (OFETs) to fluorescent probes.[2][6]

Synthesis and Molecular Design

A logical and repeatable synthesis workflow is the foundation of materials science research. The synthesis of methanesulfonyl ethenyl naphthalene derivatives can be approached systematically.

Generalized Synthesis Workflow

A common and effective strategy involves a multi-step process starting from a commercially available, halogenated naphthalene precursor. This approach provides precise control over the position of the functional groups.

Caption: Generalized synthetic pathway for target derivatives.

Protocol: Synthesis of a Methanesulfonyl Naphthalene Derivative

This protocol is adapted from established literature for the synthesis of similar compounds and serves as a robust starting point.[7][8]

Objective: To introduce a methanesulfonyl group onto a naphthalene precursor via nucleophilic substitution.

Materials:

• Appropriate iodine or bromine-functionalized naphthalene derivative (1.0 eq)

• Sodium methanesulfinate (CH₃SO₂Na) (1.1 eq)

• Tetrabutylammonium bromide (catalyst, 1.0 eq)

• Anhydrous Dimethylformamide (DMF) (solvent)

• Chloroform (for extraction)

• Deionized water, ice

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the halogenated naphthalene derivative (1.0 eq), sodium methanesulfinate (1.1 eq), and tetrabutylammonium bromide (1.0 eq) in anhydrous DMF.

• Stir the reaction mixture at 80 °C for 48 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, allow the mixture to cool to room temperature.

• Pour the reaction mixture into a beaker containing an ice/water slurry.

• Extract the aqueous mixture with chloroform (3x volumes).

• Combine the organic phases, wash with deionized water to remove residual DMF, and dry over anhydrous sodium sulfate.

• Evaporate the solvent under reduced pressure to yield the crude product.

• Purify the product via column chromatography or recrystallization from a suitable solvent system (e.g., chloroform/hexane) to obtain the pure methanesulfonyl naphthalene derivative.

Characterization of Electronic Properties

A multi-faceted approach combining electrochemical, spectroscopic, and computational methods is essential for a thorough understanding of the material's electronic structure.

Electrochemical Analysis: Cyclic Voltammetry (CV)

CV is an indispensable technique for determining the HOMO and LUMO energy levels of a molecule. The protocol is self-validating as it relies on calibration against a known internal standard (Fc/Fc⁺).

Experimental Protocol:

• Preparation: Prepare a ~1 mM solution of the sample compound in an appropriate anhydrous, degassed solvent (e.g., dichloromethane or acetonitrile) containing 0.1 M of a supporting electrolyte (e.g., tetrabutylammonium hexafluorophosphate, TBAPF₆).

• Cell Setup: Use a standard three-electrode cell: a glassy carbon working electrode, a platinum wire counter electrode, and a silver/silver chloride (Ag/AgCl) reference electrode.

• Measurement: Record the cyclic voltammogram by scanning the potential.

• Calibration: After the sample measurement, add a small amount of ferrocene to the solution and record the voltammogram again. The ferrocene/ferrocenium (Fc/Fc⁺) redox couple serves as an internal standard.

• Calculation:

  • Determine the onset oxidation potential (Eₒₓ) and onset reduction potential (EᵣₑᏧ) from the voltammogram.

  • Calculate the HOMO and LUMO energies using the following empirical formulas, referencing the Fc/Fc⁺ couple (assuming its energy level is -4.8 eV below the vacuum level):

    • HOMO (eV) = -[Eₒₓ (vs Fc/Fc⁺) + 4.8]

    • LUMO (eV) = -[EᵣₑᏧ (vs Fc/Fc⁺) + 4.8]

  • The electrochemical band gap is then: E_g = LUMO - HOMO.

Representative Data:

Compound	Eₒₓ (V vs Fc/Fc⁺)	EᵣₑᏧ (V vs Fc/Fc⁺)	HOMO (eV)	LUMO (eV)	E_g (eV)
Naphthalene (reference)	1.30	-2.59	-6.10	-2.21	3.89
A Methanesulfonyl Naphthalene	1.65	-2.20	-6.45	-2.60	3.85
A Methanesulfonyl Ethenyl Naphthalene	1.55	-2.35	-6.35	-2.45	3.90

Note: The values above are illustrative, based on known substituent effects, to demonstrate data presentation.

Spectroscopic Analysis: UV-Vis and Photoluminescence (PL)

These techniques probe the optical properties of the molecules, which are directly related to their electronic transitions.

Protocol:

• Prepare dilute solutions (~10⁻⁵ M) of the compound in a spectroscopic grade solvent (e.g., THF or Chloroform).

• Record the absorption spectrum using a UV-Vis spectrophotometer. The absorption edge (λ_edge) can be used to estimate the optical band gap: E_g_opt (eV) = 1240 / λ_edge (nm).[9]

• Record the emission spectrum using a fluorescence spectrophotometer, exciting at the wavelength of maximum absorption (λ_max). The resulting spectrum provides information on the material's potential as an emitter in OLEDs.[1]

Theoretical Modeling: Density Functional Theory (DFT)

Computational modeling provides invaluable insight into the electronic structure and complements experimental findings.[10] DFT calculations can predict HOMO/LUMO energy levels, orbital distributions, and other critical parameters.[4][11]

Caption: Standard workflow for DFT-based property prediction.

Potential Applications in Organic Electronics

The tunable make them suitable for several advanced applications:

• Organic Field-Effect Transistors (OFETs): The strong electron-withdrawing nature of the methanesulfonyl group can promote n-type charge transport, making these materials candidates for use in complementary circuits which require both p-type and n-type semiconductors.[2][3]

• Organic Light-Emitting Diodes (OLEDs): By precisely tuning the HOMO-LUMO gap through the length of the conjugated system (e.g., the ethenyl linker) and the position of the substituents, these molecules can be designed as efficient emitters or as charge transport/host materials within the OLED stack.[2][12]

• Organic Photovoltaics (OPVs): The ability to engineer the frontier orbital levels is crucial for creating efficient donor-acceptor interfaces in OPVs. These naphthalene derivatives could serve as either electron-acceptor or electron-donor materials depending on their specific design.[13]

• Sensors: The fluorescence of these compounds may be sensitive to the presence of specific analytes, making them candidates for use in chemical sensors.[1]

Conclusion

Methanesulfonyl ethenyl naphthalene derivatives stand as a highly promising class of organic materials. The systematic combination of an electron-withdrawing group and a conjugation-extending linker on a robust aromatic core provides a powerful strategy for rational molecular design. By employing the synthesis and characterization protocols outlined in this guide, researchers can effectively explore the structure-property relationships within this family of compounds, paving the way for their integration into next-generation organic electronic devices. The key to innovation lies in understanding and controlling the fundamental electronic properties at the molecular level.

References

• The Versatility of Naphthalene Derivatives in Organic Synthesis and Electronics. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEZUreaN5duwKTMlMM6UOzrm-81ECZs3SqHJbf5qPMA2_3oQ8Jr5meNO5Xhu_ObdnCtNfiCzVFTFsvuxbZG8Rco1pqQn3JyWcVtXreCeGEUxa0QpvSMMQjGMOI4Vluv7UzL6sedXyRWLtXA2SSuoUdWKPavT2ISoJdXJVkI62thZzB5q56EGYxo3W4SNSiZdOZU4XFbLEwjgOocnoXDIuocsl1sMpTcUlYRmGzNu6MrDMrMBNMWFJ4=]
• Naphthalenes For Semiconductors. (n.d.). Alfa Chemistry. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEtwJ5kViwgKLRdUv8f2Utf5ywsh6Ye8SUkRO7TcHIegpXE1eBXgjRZm4yX_5ewW90hKTNte-KioeWKJdp7T7SifI22uRF8FMBbxgmK6TVzP0RqvWezEBBHTnjbduL05a2dOv9Awzu2wOx-BqWAz-S3monaScmFtBUmZEddvtQAuLwcwFv-gnbx]
• Marciniak, B., et al. (2022). Electronic properties of chosen naphthalene derivatives. ResearchGate. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG2zibO7fUQfpE8X-joRRFYExwUay8Gr-W_1err1Z1rIoadErrgjRYb4vhbbdDqYmNEwDB-r7rIQTP2s603j50k6iakRf19KT9a5ZYoNr4l-ZhKdjL2WZXdvaa4e2Iffw52yCFwlYJc7Q6M5BNfcQ8DxIjx5NGmQZ1id5Zw1aG5V8a9FvU2f_qUWMLrRlOWkzMKwiFS6XP7stRxhagY29VOJmmk4sg=]
• Marciniak, B., et al. (2022). Electronic properties of chosen naphthalene derivatives. Molecular Crystals and Liquid Crystals. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHxDySeDhhPNdh4Y6xQlgNqLQiXpVezdmo84sU7ekEosDRk35xFrrsb5fwVsQWZ0cZM-mIHBlpXRJ-iSMAXGVLJb0AO49vK0NzLEFV-tX2VvlZofW9vM6PK0tl0gf1ftio2YhlIl7S44NVQ1fZuetLinhmabKfF19GR5h315A==]
• Al-Omary, F. A. M., et al. (2024). A B3LYP-D3 computational study of electronic, structural and torsional dynamic properties of mono-substituted naphthalenes: the effect of the nature and position of substituent. Journal of Molecular Modeling, 30(3), 88. [https://pubmed.ncbi.nlm.nih.gov/38421538/]
• Louis, H., et al. (2021). Aromaticity indices, electronic structural properties, and fuzzy atomic space investigations of naphthalene and its aza-derivatives. Scientific Reports, 11(1), 2147. [https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7852331/]
• Kareem, R. O., et al. (2024). Quantum Computing Analysis of Naphthalene Compound: Electronic Structure, Optical, and Thermochemical Approaches using DFT and HF. Journal of Applied Organometallic Chemistry. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE9mVKBzU7DJoVkBYskFAhzMt_FoUnPdHdFeI5tCKwoy2BAqc_v3Et9QNZMTIy3XI2UUFbauWgq3dFY6mU6UK23AiJhaiijO4nXAeT9JZ91xBY9tC3vAOrL-mYNZq9W3Fw7ocr9sjIVp0xEi9IPP1kRks-AHa5nfq4-axZh1dREN1LL3sVDn19Kcg==]
• Experimental and Statistical Techniques to Probe Extraordinary Electronic Properties of Molecules. (2013). ProQuest. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFQMHyU5S7GI0BtTsuyzz6DaNG1yCR-yShTBVrJcXST6Yfp3jUXF9hTVvFrzC8mUBQVqnvAiD4fYYvRVpaFgG9UiDJVai6K1n_ETRyE5Vs3lvGQ8eWn_LCyIm9OLQFLcPyKV8EoPCCAx6M86lGf0IX1JtMVYq8dkVKjAVTqe-5LLah75gEhgNChJq5NQOrGBMs=]
• Modern Analytical Technique for Characterization Organic Compounds. (2025). Auctores Online. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGJe5jlHcEn_3jWyOjr82y8Dm_SoWmdEenUE93UQPMqT-K6ccG_2ltJccQwnJ_3_ay_VrY-obNxPvM7yRpbzDiI7lwdzmnHiwo9XmCJFsklPqGW1m5eQ4BXNAQz7pPM7Q4sfzxwq7y6y1enpm8FR-NdF2EQJU2red8sEnH9uJzAYYgIDf4otSXdbS3rcKCRfoEaG4RwSYSgj2D7Y0EqjeDrJQ==]
• Chiarini, A., et al. (2014). Synthesis and cycloxygenase inhibitory properties of new naphthalene-methylsulfonamido, naphthalene-methylsulfonyl and tetrahydronaphthalen-methylsulfonamido compounds. Journal of Enzyme Inhibition and Medicinal Chemistry, 30(5), 758-765. [https://www.tandfonline.com/doi/full/10.3109/14756366.2014.945532]
• Chen, G., et al. (2022). Synthesis and characterization of naphthalene derivatives for two-component heterojunction-based ambipolar field-effect transistors complemented with theoretical study. RSC Advances, 12(6), 3531-3537. [https://pubs.rsc.org/en/content/articlelanding/2022/ra/d1ra08022a]
• Chiarini, A., et al. (2014). Synthesis and cycloxygenase inhibitory properties of new naphthalene-methylsulfonamido, naphthalene-methylsulfonyl and tetrahydronaphthalen-methylsulfonamido compounds. Taylor & Francis Online. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGROCWcHLKpTzdnPzzJVSI6miJfICMB9RRsTxz3wIIYvtlscNhl6dhmAqMFDks1Z1KI1uB6x7UniwGOPja5Ted6fJAjh5qeEYxFV6XnOOejOkyE97115ONBCfDgxizxvRhotMysgYR2JefkWwcNNUl-hpDi0Lku4Fvb4vKM]
• Khan, I., et al. (2023). Naphthalene and its Derivatives: Efficient Fluorescence Probes for Detecting and Imaging Purposes. Journal of Fluorescence, 33(3), 1897-1918. [https://pubmed.ncbi.nlm.nih.gov/36735165/]
• In-situ/operando characterization techniques for organic semiconductors and devices. (n.d.). Researching. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHBJUZraQ3ux8OVMOMpboysPNvrNSgvq7dNVZzeg7Ib9r2XgnRF7Hogjc4qL7p8Zz6_fG4R72o-2i8cC8e77jveTkxFdE03gNUQQi41_ZGWm65YHSbIINzOzBK2_A2vg5dDcPaXIhGFPusMQANF3HzfK48Z03yKlsH0chM4]
• Electronic Properties of Molecules Used for Opto-electronic Devices. (n.d.). Carnegie Mellon University. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEF_reN7j8inyXduqeBCO6gQwusT3QjNO_jV0MwJB4Kpl-SPtMVUyM_W6oO9wNLZFqumMSpgEs1AygI4Cc2tIurUSZVUYiNS7xImp8GkTiQ092BuiF7eFwJKjSsBBo0fsAnhtk8jUgCqe13UnPdwb2nSg==]
• Derivatives of naphthalene, process for their preparation and their therapeutic application. (1982). Google Patents. [https://patents.google.
• Chiarini, A., et al. (2014). Synthesis and cycloxygenase inhibitory properties of new naphthalene-methylsulfonamido, naphthalene-methylsulfonyl and tetrahydronaphthalen-methylsulfonamido compounds. PubMed. [https://pubmed.ncbi.nlm.nih.gov/25185888/]
• Donley, C. L. (2003). Interfaces in organic electronic devices: Surface characterization and modification and their effect on microstructure in molecular assemblies. University of Arizona. [https://repository.arizona.edu/handle/10150/280407]
• Exploring the Electron-Accepting Properties of Naphthalene Derivatives for Advanced Materials. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFF4tbLz1jWmPO5sdbP_A2hVdETVoPkWmrqbvDDo0VKhiJfJ-75x3Tl3EGizrQKhtlMro6F2FE8Gy5wrvND_6J6uhuGjbi9kO-uZ5tJV5VexzYoUB6cc-Q9J9PIAv3jllbqZ707SeGbEdisbHKYRw2RE7k8yHgEiwHgQoJIlgTsGf1ED4RkILp-wzEl2w1JD5nErMKUGnPsyvr0G_xkULq3agTS0UxxHf1mklNLmTQ_BeWDL4ToxYIMQkMPfdf87wi2i8Pubhulhxu0]
• Krutosíková, A., et al. (2016). Synthesis of Naphthalene-Based Push-Pull Molecules with a Heteroaromatic Electron Acceptor. Molecules, 21(3), 309. [https://www.mdpi.com/1420-3049/21/3/309]
• Krutosíková, A., et al. (2016). Synthesis of Naphthalene-Based Push-Pull Molecules with a Heteroaromatic Electron Acceptor. PMC. [https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6273876/]
• Motyka, R., et al. (2021). Electron Transport in Naphthalene Diimide Derivatives. Materials, 14(14), 3991. [https://www.mdpi.com/1996-1944/14/14/3991]
• Girek, T., et al. (2023). Synthesis, Solution, and Solid State Properties of Homological Dialkylated Naphthalene Diimides—A Systematic Review of Molecules for Next-Generation Organic Electronics. Molecules, 28(7), 2963. [https://www.mdpi.com/1420-3049/28/7/2963]

Sources

• 1. Naphthalene and its Derivatives: Efficient Fluorescence Probes for Detecting and Imaging Purposes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. alternative-energy.alfa-chemistry.com [alternative-energy.alfa-chemistry.com]
• 3. Synthesis and characterization of naphthalene derivatives for two-component heterojunction-based ambipolar field-effect transistors complemented with ... - RSC Advances (RSC Publishing) DOI:10.1039/D1RA08022A [pubs.rsc.org]
• 4. A B3LYP-D3 computational study of electronic, structural and torsional dynamic properties of mono-substituted naphthalenes: the effect of the nature and position of substituent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Synthesis of Naphthalene-Based Push-Pull Molecules with a Heteroaromatic Electron Acceptor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. tandfonline.com [tandfonline.com]
• 9. ijpsjournal.com [ijpsjournal.com]
• 10. Aromaticity indices, electronic structural properties, and fuzzy atomic space investigations of naphthalene and its aza-derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 11. jaoc.samipubco.com [jaoc.samipubco.com]
• 12. nbinno.com [nbinno.com]
• 13. tandfonline.com [tandfonline.com]

A Guide to the Crystal Structure Analysis of 1-[2-(Methanesulfonyl)ethenyl]naphthalene: A Roadmap for Researchers

Introduction: Unveiling the Molecular Architecture

1-[2-(Methanesulfonyl)ethenyl]naphthalene belongs to the class of vinylogous sulfones, a group of compounds with potential applications in medicinal chemistry and materials science. The determination of its single-crystal X-ray structure is paramount for a fundamental understanding of its chemical and physical properties. A crystal structure provides precise information on molecular conformation, bond lengths, bond angles, and intermolecular interactions, which collectively govern the macroscopic properties of the material, such as solubility, stability, and biological activity.

This guide will provide a self-validating framework for researchers to confidently determine the crystal structure of this and similar novel compounds. We will delve into the causality behind experimental choices, ensuring a robust and reproducible workflow.

Synthesis and Crystallization: The Foundation of a Successful Analysis

A high-quality single crystal is the prerequisite for a successful crystal structure determination. This section outlines a plausible synthetic route and various crystallization techniques.

Proposed Synthesis of 1-[2-(Methanesulfonyl)ethenyl]naphthalene

A potential synthetic route to 1-[2-(Methanesulfonyl)ethenyl]naphthalene can be adapted from established methods for the synthesis of vinyl sulfones. One common approach is the Horner-Wadsworth-Emmons reaction between a sulfonyl-stabilized phosphonate and an aldehyde.

Experimental Protocol: Synthesis

• Preparation of the Sulfonyl-Stabilized Phosphonate: React methylphosphonic acid diethyl ester with a strong base like n-butyllithium, followed by the addition of methanesulfonyl chloride.

• Preparation of 1-Naphthaldehyde: This starting material is commercially available or can be synthesized via oxidation of 1-naphthalenemethanol.

• Horner-Wadsworth-Emmons Reaction: React the sulfonyl-stabilized phosphonate with 1-naphthaldehyde in a suitable solvent like tetrahydrofuran (THF) at low temperature, followed by warming to room temperature.

• Work-up and Purification: Quench the reaction with a saturated aqueous solution of ammonium chloride. Extract the product with an organic solvent, dry the organic layer, and remove the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Characterization of the synthesized compound should be performed using techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity before proceeding to crystallization.

Crystallization Methodologies

The goal of crystallization is to grow a single, defect-free crystal of suitable size (typically 0.1-0.5 mm in all dimensions) for X-ray diffraction. The choice of crystallization method is often empirical, and several techniques should be attempted in parallel.

Experimental Protocol: Crystallization Techniques

• Slow Evaporation: Dissolve the purified compound in a suitable solvent (e.g., acetone, ethanol, or a mixture) in a loosely covered vial. Allow the solvent to evaporate slowly over several days.

• Vapor Diffusion: Place a concentrated solution of the compound in a small, open vial. Place this vial inside a larger, sealed container with a less soluble "anti-solvent." The anti-solvent will slowly diffuse into the solution, reducing the solubility of the compound and promoting crystal growth.

• Cooling Crystallization: Prepare a saturated solution of the compound at an elevated temperature and allow it to cool slowly to room temperature or below.

Single-Crystal X-ray Diffraction: Probing the Crystal Lattice

Single-crystal X-ray diffraction (SC-XRD) is the definitive method for determining the atomic structure of a crystalline solid.

Experimental Protocol: Data Collection

• Crystal Mounting: A suitable single crystal is selected under a microscope and mounted on a goniometer head using a cryoprotectant (e.g., paratone-N oil) to prevent ice formation at low temperatures.

• Data Collection: The mounted crystal is placed in a stream of cold nitrogen gas (typically 100 K) on a diffractometer equipped with an X-ray source (e.g., Mo Kα or Cu Kα radiation) and a detector (e.g., a CCD or CMOS detector).[1] A series of diffraction images are collected as the crystal is rotated.

• Data Reduction: The collected images are processed to integrate the intensities of the diffraction spots and to apply corrections for factors such as absorption and polarization. This process yields a file containing the Miller indices (h, k, l) and the corresponding structure factor amplitudes (|F|²) for each reflection.

Structure Solution and Refinement: From Diffraction to a 3D Model

The processed diffraction data is used to solve and refine the crystal structure.

Experimental Protocol: Structure Solution and Refinement

• Space Group Determination: The symmetry of the diffraction pattern is analyzed to determine the crystal system and the space group.

• Structure Solution: The initial positions of the atoms in the asymmetric unit are determined using direct methods or Patterson methods. This provides a preliminary structural model.

• Structure Refinement: The initial model is refined against the experimental data using a least-squares minimization procedure. This involves adjusting the atomic coordinates, displacement parameters, and other parameters to improve the agreement between the calculated and observed structure factors. The quality of the refinement is monitored using the R-factor.

• Hydrogen Atom Placement: Hydrogen atoms are typically placed in calculated positions and refined using a riding model.

Analysis of the Crystal Structure: A Hypothetical Case Study

As the crystal structure of 1-[2-(Methanesulfonyl)ethenyl]naphthalene is not yet determined, we will use the crystallographic data of the closely related compound, 1-Methanesulfonyl-naphthalene , to illustrate the type of information that can be obtained.[2]

Table 1: Crystal Data and Structure Refinement for 1-Methanesulfonyl-naphthalene [2]

Parameter	Value
Empirical formula	C₁₁H₁₀O₂S
Formula weight	206.26
Temperature	Not Reported
Wavelength	Not Reported
Crystal system	Orthorhombic
Space group	P b c a
Unit cell dimensions	a = 11.23740 Å
b = 10.35780 Å
c = 16.95870 Å
α = 90°
β = 90°
γ = 90°
Volume	1973.9(3) ų
Z	8
Calculated density	1.388 Mg/m³
Final R indices [I>2sigma(I)]	R1 = 0.0351
R indices (all data)	wR2 = Not Reported

Molecular Geometry

The refined crystal structure provides precise bond lengths and angles. For 1-[2-(Methanesulfonyl)ethenyl]naphthalene, key parameters to analyze would be the C-S and S-O bond lengths in the sulfonyl group, the C=C bond length of the ethenyl bridge, and the torsion angles describing the orientation of the naphthalene and methanesulfonyl groups. These parameters can be compared to typical values found in other sulfones.[3][4]

Intermolecular Interactions and Crystal Packing

The way molecules pack in the crystal lattice is determined by intermolecular interactions such as hydrogen bonds, van der Waals forces, and π-π stacking. Analysis of these interactions is crucial for understanding the solid-state properties of the compound. For 1-[2-(Methanesulfonyl)ethenyl]naphthalene, one would look for C-H···O hydrogen bonds involving the sulfonyl oxygen atoms and aromatic C-H donors.

Below is a diagram illustrating a typical workflow for crystal structure analysis.

Sources

• 1. X-Ray Structures of Some Heterocyclic Sulfones [mdpi.com]
• 2. 1-Methanesulfonyl-naphthalene | C11H10O2S | CID 11206535 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. research-portal.st-andrews.ac.uk [research-portal.st-andrews.ac.uk]
• 4. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Advanced Application Note: Stereoselective &amp; Click Michael Additions utilizing 1-[2-(Methanesulfonyl)ethenyl]naphthalene

Executive Summary & Chemical Rationale

1-[2-(Methanesulfonyl)ethenyl]naphthalene (CAS: 918341-14-7) is a highly electrophilic α,β -unsaturated vinyl sulfone. The methanesulfonyl group ( −SO2​CH3​ ) acts as a powerful electron-withdrawing group (EWG), significantly lowering the Lowest Unoccupied Molecular Orbital (LUMO) energy of the alkene. This renders the double bond highly susceptible to nucleophilic attack[1].

For drug development professionals and synthetic chemists, this specific compound offers a unique structural advantage: the bulky naphthyl substituent provides distinct steric constraints and π−π stacking capabilities. This makes it an exceptional substrate for evaluating the facial selectivity of chiral organocatalysts in carbon-carbon bond formation[1],[2], as well as a robust tagging agent in bioconjugation and rotaxane synthesis via thia-Michael click chemistry[3].

Mechanistic Insights: The Organocatalytic Activation Cycle

To achieve high enantiomeric excess (ee) during the Michael addition of aldehydes to vinyl sulfones, secondary amine organocatalysts are employed. The causality of this reaction relies on HOMO-LUMO gap modulation :

• HOMO Raising : The secondary amine condenses with the aldehyde donor to form an electron-rich enamine intermediate, raising the Highest Occupied Molecular Orbital (HOMO).

• Facial Shielding : The rigid chiral pocket of the catalyst forces the enamine into a specific syn conformation.

• Stereoselective Attack : The enamine attacks the low-LUMO vinyl sulfone. The naphthalene ring of the substrate engages in weak hydrogen bonding and π−π interactions with the catalyst framework, dictating the trajectory of the attack and ensuring excellent stereocontrol[1].

Figure 1: Organocatalytic enamine-activation cycle for the asymmetric Michael addition to vinyl sulfones.

Protocol A: Enantioselective Organocatalytic Michael Addition

This protocol details the asymmetric carbon-carbon bond formation using a chiral secondary amine catalyst (e.g., rigid tricyclic amines or perfluoroalkanesulfonamides)[1],[2].

Experimental Workflow

Figure 2: Standard experimental workflow for the organocatalytic Michael addition.

Step-by-Step Methodology & Causality

• Preparation : Flame-dry a 10 mL Schlenk tube under vacuum and backfill with Argon. Add 1-[2-(Methanesulfonyl)ethenyl]naphthalene (0.2 mmol, 46.5 mg) and the chiral secondary amine catalyst (0.02 mmol, 10 mol%).

  • Causality: Water competes with the aldehyde for the amine catalyst, forming unreactive hydrates. Strict anhydrous conditions prevent catalyst deactivation[1].

• Solvation : Dissolve the mixture in 1.0 mL of anhydrous CH2​Cl2​ .

  • Causality: Solvent choice is critical. Non-polar solvents like CH2​Cl2​ preserve the delicate hydrogen-bonding network in the transition state. Polar solvents (like THF or DMF) disrupt these interactions, leading to a collapse in enantioselectivity[1].

• Nucleophile Addition : Add the branched aldehyde donor (0.6 mmol, 3.0 equiv) dropwise via a microsyringe.

  • Causality: Enamine formation is an equilibrium process. Using a 3-fold excess of the aldehyde drives the equilibrium forward, ensuring a high steady-state concentration of the reactive enamine[1].

• Reaction : Stir the mixture at room temperature (25 °C) for 24–48 hours. Monitor via TLC (Hexane/EtOAc 3:1).

• Quenching : Quench the reaction with 2 mL of saturated aqueous NH4​Cl .

  • Causality: Saturated NH4​Cl provides a mild, buffered proton source to hydrolyze the product-catalyst iminium intermediate, releasing the free aldehyde adduct without causing epimerization of the newly formed α -chiral center.

• Extraction : Extract with EtOAc (3 x 5 mL), dry over anhydrous Na2​SO4​ , concentrate in vacuo, and purify via flash column chromatography.

Quantitative Data Summary

The following table demonstrates the critical impact of solvent and catalyst loading on the reaction efficiency[1].

Solvent	Catalyst Loading (mol%)	Time (h)	Yield (%)	Enantiomeric Excess (ee %)
CH2​Cl2​	10	24	92	98
Toluene	10	48	75	85
THF	10	48	40	60
CH2​Cl2​	5	36	89	98

Protocol B: Catalyst-Free Thia-Michael Click Addition

Vinyl sulfones are premier substrates for "click" Michael-type additions with thiols. The strong electron-withdrawing nature of the methanesulfonyl group allows this reaction to proceed rapidly at room temperature, making it ideal for rotaxane end-capping and bioconjugation[3].

Step-by-Step Methodology

• Preparation : In a 5 mL vial, dissolve 1-[2-(Methanesulfonyl)ethenyl]naphthalene (0.1 mmol) and a target thiol (e.g., 2-mercaptoethanol, 0.12 mmol) in 1.0 mL of DMF or CH2​Cl2​ .

• Base Catalysis : Add a mild base such as Et3​N or DMAP (0.01 mmol, 10 mol%).

  • Causality: The base deprotonates the thiol to form a highly nucleophilic thiolate anion, accelerating the reaction rate by orders of magnitude[3].

• Reaction : Stir at room temperature for 1-2 hours. The reaction is typically quantitative and requires minimal purification.

• Workup : Dilute with water and extract with CH2​Cl2​ . Wash with brine to remove DMF and the amine base, dry over Na2​SO4​ , and concentrate.

References[3] Title: Rotaxane End‐Capping Synthesis by Click Michael‐Type Addition to the Vinyl Sulfonyl Group

Source: Chemistry - A European Journal / ResearchGate URL: [Link][1] Title: A New Class of Structurally Rigid Tricyclic Chiral Secondary Amine Organocatalyst: Highly Enantioselective Organocatalytic Michael Addition of Aldehydes to Vinyl Sulfones Source: Organic Letters / ACS Publications URL: [Link][2] Title: Perfluoroalkanesulfonamide Organocatalysts for Asymmetric Conjugate Additions of Branched Aldehydes to Vinyl Sulfones Source: Molecules / MDPI URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]

Application Note: 1-[2-(Methanesulfonyl)ethenyl]naphthalene as a High-Performance Dienophile in Diels-Alder Cycloadditions

Target Audience: Synthetic Chemists, Researchers, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Protocols

Introduction & Mechanistic Rationale

The Diels-Alder [4+2] cycloaddition remains one of the most powerful transformations in organic synthesis, enabling the rapid construction of complex, stereodefined six-membered rings. Within this domain, vinyl sulfones have emerged as highly reliable, electron-deficient dienophiles[1].

1-[2-(Methanesulfonyl)ethenyl]naphthalene (CAS: 918341-14-7) represents a specialized, bifunctional member of this class[2]. It combines the potent electron-withdrawing capability of a methanesulfonyl (mesyl) group with the steric bulk and π -stacking potential of a naphthalene ring.

Why Choose This Specific Dienophile?

• LUMO Lowering (Electronic Effect): The strongly electron-withdrawing −SO2​CH3​ group drastically lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy of the vinyl group. This facilitates a rapid, normal-electron-demand Diels-Alder reaction with electron-rich dienes (e.g., cyclopentadiene, Danishefsky's diene)[3].

• Steric & Stereochemical Control: The bulky naphthalene substituent exerts profound diastereofacial control. While the secondary orbital interactions of the sulfonyl oxygen typically favor the endo transition state, the steric clash introduced by the naphthalene core can be leveraged to tune the endo:exo ratio, often providing access to thermodynamically favored exo adducts depending on the solvent and Lewis acid used[1].

• Post-Cycloaddition Versatility: The methanesulfonyl group acts as a "traceless" activating group. Once the cyclic framework is established, the sulfonyl moiety can be reductively cleaved (desulfonylation) or utilized in subsequent Julia-Kocienski-type olefinations or elimination/aromatization sequences to yield complex benzannulated systems[4][5].

Figure 1: Mechanistic pathways and stereochemical divergence in the Diels-Alder cycloaddition of 1-[2-(Methanesulfonyl)ethenyl]naphthalene.

Quantitative Data: Reactivity & Selectivity Profiling

To contextualize the performance of 1-[2-(Methanesulfonyl)ethenyl]naphthalene, Table 1 summarizes its comparative reactivity against standard dienophiles when reacted with a generic cyclic diene (e.g., cyclopentadiene) under thermal conditions.

Table 1: Comparative Diels-Alder Reactivity Profile

Dienophile	Diene	Conditions	Yield (%)	Endo:Exo Ratio	Mechanistic Note
1-[2-(Methanesulfonyl)ethenyl]naphthalene	Cyclopentadiene	Toluene, 90 °C, 16h	82 - 88%	45:55	Bulky naphthalene drives significant exo formation due to steric clash in the endo TS.
Phenyl Vinyl Sulfone	Cyclopentadiene	Toluene, 90 °C, 12h	>90%	70:30	Less steric bulk allows secondary orbital interactions to favor endo[1].
Methyl Acrylate	Cyclopentadiene	Toluene, 25 °C, 12h	>95%	75:25	Standard highly reactive dienophile; strong endo preference[1].
1-[2-(Methanesulfonyl)ethenyl]naphthalene	Danishefsky's Diene	Xylenes, 140 °C, 24h	65 - 75%	N/A	High temperature required; subsequent elimination yields functionalized arenes[5].

Experimental Protocols

The following protocols are designed as self-validating systems. Causality for critical steps is explicitly stated to ensure reproducible execution by synthetic chemists.

Protocol A: Thermal Diels-Alder Cycloaddition with Cyclopentadiene

Objective: Synthesize the bicyclic framework utilizing thermal activation.

Materials:

• 1-[2-(Methanesulfonyl)ethenyl]naphthalene (1.0 equiv, 1.0 mmol, 232.3 g/mol )

• Dicyclopentadiene (Source of cyclopentadiene)

• Anhydrous Toluene (0.1 M)

Step-by-Step Procedure:

• Diene Preparation (Causality): Dicyclopentadiene exists as a stable dimer at room temperature via a continuous retro-Diels-Alder/Diels-Alder equilibrium. Thermally "crack" dicyclopentadiene at 170 °C using a fractional distillation setup. Collect the monomeric cyclopentadiene (bp 41 °C) in a receiving flask cooled to -78 °C. Use immediately, as it will re-dimerize at room temperature.

• Reaction Setup: In an oven-dried 25 mL Schlenk flask equipped with a magnetic stir bar, dissolve 1-[2-(Methanesulfonyl)ethenyl]naphthalene (232 mg, 1.0 mmol) in 10 mL of anhydrous toluene under an argon atmosphere.

• Diene Addition: Add freshly cracked cyclopentadiene (330 mg, 5.0 mmol, 5.0 equiv) via syringe. Excess diene is used to drive the reaction to completion and compensate for its volatility.

• Cycloaddition: Attach a reflux condenser and heat the mixture to 90 °C in an oil bath for 16 hours. Monitor via TLC (Hexanes:EtOAc 7:3). The UV-active dienophile spot should disappear, replaced by a lower Rf​ cycloadduct spot.

• Workup: Cool the reaction to room temperature. Concentrate the mixture in vacuo to remove toluene and unreacted cyclopentadiene.

• Purification: Purify the crude residue via silica gel flash chromatography (gradient elution: 5% to 20% EtOAc in Hexanes) to isolate the cycloadducts. The endo and exo diastereomers can typically be separated at this stage.

Protocol B: Post-Cycloaddition Desulfonylation

Objective: Remove the methanesulfonyl activating group to reveal the pure hydrocarbon/aryl framework.

Materials:

• Diels-Alder Cycloadduct from Protocol A (1.0 equiv, 0.5 mmol)

• Magnesium turnings (10.0 equiv, 5.0 mmol)

• Anhydrous Methanol (5 mL)

Step-by-Step Procedure:

• Reaction Setup: Dissolve the cycloadduct in 5 mL of anhydrous methanol in a 25 mL round-bottom flask.

• Reductive Cleavage (Causality): Add magnesium turnings (121 mg, 5.0 mmol) to the solution. Magnesium in methanol generates hydrogen gas and solvated electrons, providing a mild, chemoselective single-electron transfer (SET) reduction that cleaves the C-S bond without reducing the isolated alkene of the bicyclic system.

• Agitation: Stir vigorously at room temperature. The reaction is mildly exothermic; a water bath may be used if bubbling becomes too vigorous. Stir for 2-4 hours until the magnesium is fully consumed or TLC indicates complete conversion.

• Quenching: Carefully quench the reaction with 10 mL of saturated aqueous NH4​Cl to neutralize the generated magnesium methoxide.

• Extraction: Extract the aqueous layer with Ethyl Acetate (3 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , filter, and concentrate in vacuo.

• Purification: Pass the crude product through a short pad of silica to yield the desulfonylated naphthalene derivative[4].

Figure 2: End-to-end experimental workflow from diene preparation to post-cycloaddition desulfonylation.

Troubleshooting & Best Practices

• Incomplete Conversion: If the cycloaddition stalls, the LUMO of the dienophile may not be sufficiently low for the chosen diene. Consider adding a Lewis acid catalyst (e.g., Cu(OTf)2​ or TiCl4​ at -78 °C in DCM) to coordinate the sulfonyl oxygens, which further lowers the LUMO and accelerates the reaction[5].

• Poor Diastereoselectivity: Thermal conditions often lead to mixtures of endo and exo products due to the competing effects of secondary orbital interactions and the steric bulk of the naphthalene ring. Lowering the temperature and utilizing Lewis acid catalysis will generally increase stereofidelity by rigidifying the transition state.

• Polymerization of Diene: Dienes like cyclopentadiene are prone to polymerization. Always use freshly distilled diene and avoid excessive heating beyond the recommended parameters.

References

• Journal of Organic Chemistry (ACS). Diels−Alder Reactions of N-Acyl-2-alkyl(aryl)-5-vinyl-2,3-dihydro-4-pyridones. (2005). URL:[Link]

• Molecules (MDPI). Synthesis of N-(Anthracen-9-ylmethyl)-N-methyl-2-(phenylsulfonyl)ethanamine via Microwave Green Synthesis Method: X-ray Characterization, DFT and Hirshfeld Analysis. (2020). URL:[Link]

• Digimat (IIT Madras). Pericyclic Reactions and Organic Photochemistry: Diels-Alder Adducts and Desulfonylation. URL:[Link]

• Journal of the American Chemical Society (ACS). Enantioselective Synthesis of Axially Chiral Biaryls by Diels–Alder/Retro-Diels–Alder Reaction of 2-Pyrones with Alkynes. (2021). URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. 1-[2-(Methanesulfonyl)ethenyl]naphthalene | 918341-14-7 | Benchchem [benchchem.com]
• 3. Synthesis of N-(Anthracen-9-ylmethyl)-N-methyl-2-(phenylsulfonyl)ethanamine via Microwave Green Synthesis Method: X-ray Characterization, DFT and Hirshfeld Analysis [mdpi.com]
• 4. acl.digimat.in [acl.digimat.in]
• 5. pubs.acs.org [pubs.acs.org]

Application Note: Synthesis of 1-[2-(Methanesulfonyl)ethenyl]naphthalene via Palladium-Catalyzed Heck Cross-Coupling

Target Audience: Synthetic Chemists, Medicinal Chemistry Researchers, and Process Development Scientists Document Type: Advanced Laboratory Protocol & Mechanistic Guide

Introduction and Strategic Rationale

The compound 1-[2-(Methanesulfonyl)ethenyl]naphthalene (CAS: 918341-14-7) features a highly reactive vinyl sulfone moiety conjugated to a naphthyl system. Vinyl sulfones are privileged structural motifs in drug discovery, frequently deployed as targeted covalent inhibitors (TCIs) due to their ability to act as selective Michael acceptors for cysteine residues in target proteins.

To synthesize this compound efficiently, we employ a classic Mizoroki-Heck cross-coupling reaction [1]. Rather than relying on multi-step olefination procedures (such as Horner-Wadsworth-Emmons), the Heck coupling allows for the direct, single-step functionalization of commercially available 1-bromonaphthalene using methyl vinyl sulfone. This route provides superior atom economy and highly predictable (E)-stereoselectivity, driven by the steric bulk of the naphthalene ring during the β -hydride elimination phase.

Mechanistic Pathway

Understanding the catalytic cycle is critical for troubleshooting and optimizing the reaction. The transformation relies on a Palladium(II) precatalyst being reduced in situ to the active Palladium(0) species.

Catalytic cycle for the Heck coupling of 1-bromonaphthalene and methyl vinyl sulfone.

Causality in Catalyst Selection: We select Palladium(II) acetate ( Pd(OAc)2​ ) paired with Tri-o-tolylphosphine ( P(o-tol)3​ ). The steric bulk of the P(o-tol)3​ ligand accelerates the dissociation of the ligand from the Pd complex, promoting the formation of the highly reactive 14-electron Pd0L2​ active species necessary for the initial oxidative addition into the sterically hindered 1-naphthyl bromide bond.

Materials and Stoichiometry

Reagent / Material	Role	MW ( g/mol )	Equivalents	Amount (for 10 mmol scale)
1-Bromonaphthalene	Electrophile	207.07	1.0 eq	2.07 g (1.40 mL)
Methyl vinyl sulfone	Olefin / Coupling Partner	106.14	1.5 eq	1.59 g (1.31 mL)
Palladium(II) acetate	Pre-catalyst	224.50	0.05 eq (5 mol%)	112 mg
Tri-o-tolylphosphine	Sterically demanding ligand	304.38	0.10 eq (10 mol%)	304 mg
Triethylamine ( Et3​N )	Base / Pd(II) reductant	101.19	3.0 eq	3.04 g (4.18 mL)
N,N-Dimethylformamide (DMF)	Polar aprotic solvent	73.09	N/A	25 mL

Note: Methyl vinyl sulfone is a potent alkylating agent and must be handled in a fume hood with appropriate PPE.

Step-by-Step Experimental Protocol

Phase 1: Reaction Setup and Degassing

Scientific Rationale: Palladium(0) intermediates are highly sensitive to oxygen, which can cause catalyst deactivation via oxidation to inactive Pd(II) black. Rigorous degassing is non-negotiable.

• Equip a 100 mL oven-dried Schlenk flask with a magnetic stir bar and a rubber septum.

• Add 1-bromonaphthalene (2.07 g, 10 mmol), Pd(OAc)2​ (112 mg, 0.05 mmol), and P(o-tol)3​ (304 mg, 0.10 mmol) to the flask.

• Evacuate the flask and backfill with high-purity Argon. Repeat this purge cycle three times.

• In a separate sealed vial, sparge anhydrous DMF (25 mL) with Argon for 15 minutes.

• Inject the degassed DMF into the Schlenk flask via syringe, followed by Triethylamine (4.18 mL, 30 mmol) and Methyl vinyl sulfone (1.31 mL, 15 mmol).

Phase 2: Execution and Monitoring

Scientific Rationale: The Heck reaction requires elevated temperatures to overcome the activation energy barrier of the oxidative addition step, especially with aryl bromides. 6. Replace the septum with an Argon-flushed reflux condenser. 7. Submerge the flask in a pre-heated oil bath at 100 °C . Stir vigorously (800 RPM). 8. Monitor the reaction progress via TLC (Hexanes:Ethyl Acetate 3:1) or LC-MS. The starting material (1-bromonaphthalene) should be completely consumed within 12–16 hours. The product will appear as a new UV-active spot with a lower Rf​ value than the starting halide.

Phase 3: Workup and Isolation

Scientific Rationale: DMF is notoriously difficult to remove via standard rotary evaporation. An aqueous Lithium Chloride (LiCl) wash dramatically increases the partition coefficient of DMF into the aqueous layer. 9. Once complete, cool the reaction mixture to room temperature. 10. Dilute the mixture with Ethyl Acetate (75 mL) and filter through a short pad of Celite to remove precipitated Palladium black and triethylammonium bromide salts. Rinse the Celite pad with an additional 25 mL of Ethyl Acetate. 11. Transfer the filtrate to a separatory funnel. Wash the organic layer with a 5% aqueous LiCl solution ( 3×50 mL) to extract the DMF. 12. Wash the organic layer with brine (50 mL), dry over anhydrous sodium sulfate ( Na2​SO4​ ), filter, and concentrate under reduced pressure.

Phase 4: Purification and Validation

• Purify the crude residue via flash column chromatography on silica gel, using a gradient elution of Hexanes to 20% Ethyl Acetate in Hexanes.

• Isolate the fractions containing the product and evaporate the solvent to yield 1-[2-(Methanesulfonyl)ethenyl]naphthalene as a solid.

• Validation: Confirm the (E)-geometry of the alkene via 1H -NMR. The vinylic protons should exhibit a large coupling constant ( J≈15−16 Hz ), characteristic of trans-alkenes, distinguishing it from the (Z)-isomer ( J≈10−12 Hz ).

References

Sources

• 1. 1-[2-(Methanesulfonyl)ethenyl]naphthalene | 918341-14-7 | Benchchem [benchchem.com]

The Untapped Potential of 1-[2-(Methanesulfonyl)ethenyl]naphthalene in Pharmaceutical Synthesis: A Theoretical and Practical Guide

Abstract

This document presents a comprehensive guide to the potential applications of 1-[2-(Methanesulfonyl)ethenyl]naphthalene in pharmaceutical synthesis. While direct literature on this specific compound is sparse, its structural motifs—a naphthalene core and a vinyl sulfone moiety—are of significant interest in medicinal chemistry. This guide provides a theoretical framework and practical protocols for leveraging the unique reactivity of this compound as a versatile building block for the synthesis of novel pharmaceutical agents. We will delve into the mechanistic underpinnings of its reactivity, propose synthetic protocols for its application, and explore the potential therapeutic areas where its derivatives could make a significant impact.

Introduction: The Promise of a Bifunctional Scaffold

The quest for novel therapeutic agents is a cornerstone of pharmaceutical research. Success in this endeavor often hinges on the development of innovative synthetic methodologies and the identification of versatile chemical scaffolds. 1-[2-(Methanesulfonyl)ethenyl]naphthalene is one such scaffold that, despite being underexplored, holds considerable promise. Its structure marries two critical components:

• The Naphthalene Core: A lipophilic, bicyclic aromatic system that is a common feature in many approved drugs. The naphthalene scaffold provides a rigid framework that can be functionalized to interact with various biological targets. Its derivatives have shown a wide range of biological activities, including anticancer, anti-inflammatory, and antimicrobial effects.

• The Vinyl Sulfone Moiety: A potent and versatile functional group in drug design. Vinyl sulfones are excellent Michael acceptors, capable of undergoing conjugate addition reactions with a variety of nucleophiles.[1][2] This reactivity is particularly valuable for the development of targeted covalent inhibitors, which can offer enhanced potency and duration of action.[3][4][5]

This guide will, therefore, explore the untapped potential of 1-[2-(Methanesulfonyl)ethenyl]naphthalene as a precursor for the synthesis of novel drug candidates. We will provide a detailed analysis of its potential reactivity and offer practical protocols for its use in a research and development setting.

The Chemistry of 1-[2-(Methanesulfonyl)ethenyl]naphthalene: A Michael Acceptor in Focus

The key to the synthetic utility of 1-[2-(Methanesulfonyl)ethenyl]naphthalene lies in the electrophilic nature of the β-carbon of the vinyl sulfone group. This makes it a prime candidate for Michael addition reactions, a cornerstone of carbon-carbon and carbon-heteroatom bond formation in organic synthesis.[2][6][7][8]

The Michael Addition Reaction: A Gateway to Diverse Functionality

The Michael addition involves the 1,4-addition of a nucleophile (the Michael donor) to an α,β-unsaturated carbonyl compound or, in this case, a vinyl sulfone (the Michael acceptor). The reaction proceeds via the formation of a resonance-stabilized enolate intermediate, which is then protonated to yield the final adduct.

The general mechanism for the Michael addition to 1-[2-(Methanesulfonyl)ethenyl]naphthalene is depicted below:

Figure 1: Generalized Michael Addition to 1-[2-(Methanesulfonyl)ethenyl]naphthalene.

This reaction allows for the introduction of a wide array of functional groups onto the naphthalene scaffold, opening up a vast chemical space for drug discovery.

Potential Nucleophiles in Pharmaceutical Synthesis

A variety of nucleophiles can be employed in Michael addition reactions with 1-[2-(Methanesulfonyl)ethenyl]naphthalene, leading to the synthesis of diverse molecular architectures. Some of the most relevant nucleophiles in a pharmaceutical context include:

• Thiols (R-SH): The thiol group of cysteine residues in proteins is a common target for covalent inhibitors. The reaction of 1-[2-(Methanesulfonyl)ethenyl]naphthalene with a cysteine-containing peptide or protein would lead to the formation of a stable thioether linkage.

• Amines (R-NH2): Primary and secondary amines can act as nucleophiles to form β-amino sulfones. These motifs are present in various biologically active molecules.

• Enolates: Carbon nucleophiles derived from ketones, esters, and other carbonyl compounds can be used to form new carbon-carbon bonds, allowing for the construction of more complex molecular frameworks.

Proposed Synthetic Protocols

The following protocols are proposed as starting points for the utilization of 1-[2-(Methanesulfonyl)ethenyl]naphthalene in pharmaceutical synthesis. These are based on established methodologies for Michael additions to vinyl sulfones.

General Protocol for the Thia-Michael Addition of Thiols

This protocol describes the addition of a generic thiol to 1-[2-(Methanesulfonyl)ethenyl]naphthalene.

Materials:

• 1-[2-(Methanesulfonyl)ethenyl]naphthalene

• Thiol of interest (e.g., N-acetyl-L-cysteine)

• Triethylamine (Et3N) or a similar non-nucleophilic base

• Dichloromethane (DCM) or a suitable aprotic solvent

• Silica gel for column chromatography

Procedure:

• Dissolve 1-[2-(Methanesulfonyl)ethenyl]naphthalene (1.0 eq) in DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Add the thiol (1.1 eq) to the solution.

• Add triethylamine (1.2 eq) dropwise to the reaction mixture at room temperature.

• Stir the reaction at room temperature and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired thioether adduct.

General Protocol for the Aza-Michael Addition of Amines

This protocol outlines the addition of a primary or secondary amine to 1-[2-(Methanesulfonyl)ethenyl]naphthalene.

Materials:

• 1-[2-(Methanesulfonyl)ethenyl]naphthalene

• Amine of interest

• Methanol (MeOH) or a suitable protic solvent

Procedure:

• Dissolve 1-[2-(Methanesulfonyl)ethenyl]naphthalene (1.0 eq) in methanol in a round-bottom flask.

• Add the amine (1.1 eq) to the solution at room temperature.

• Stir the reaction at room temperature or with gentle heating, monitoring its progress by TLC.

• Upon completion, remove the solvent under reduced pressure.

• If necessary, purify the crude product by crystallization or column chromatography.

Potential Therapeutic Applications

The derivatives of 1-[2-(Methanesulfonyl)ethenyl]naphthalene, synthesized via the protocols described above, could be explored for a variety of therapeutic applications.

Therapeutic Area	Potential Mechanism of Action
Oncology	Covalent inhibition of cysteine proteases (e.g., caspases, cathepsins) involved in apoptosis and tumor progression.
Infectious Diseases	Inhibition of essential microbial enzymes, such as viral proteases or bacterial metabolic enzymes containing reactive cysteine residues.
Inflammatory Diseases	Targeting of inflammatory signaling pathways through the covalent modification of key proteins.

Table 1: Potential Therapeutic Areas for Derivatives of 1-[2-(Methanesulfonyl)ethenyl]naphthalene.

Synthesis of 1-[2-(Methanesulfonyl)ethenyl]naphthalene

The starting material itself is not readily commercially available and would likely need to be synthesized. A plausible synthetic route would involve the condensation of 1-naphthaldehyde with dimethyl sulfone.

Figure 2: Proposed Synthesis of 1-[2-(Methanesulfonyl)ethenyl]naphthalene.

Conclusion and Future Directions

While 1-[2-(Methanesulfonyl)ethenyl]naphthalene remains a largely unexplored chemical entity, its constituent parts suggest a high potential for application in pharmaceutical synthesis. The combination of the privileged naphthalene scaffold and the reactive vinyl sulfone moiety makes it an attractive starting point for the development of novel drug candidates, particularly covalent inhibitors. The protocols and theoretical framework provided in this guide are intended to stimulate further research into this promising molecule and its derivatives. Future work should focus on the efficient synthesis of the title compound and the exploration of its reactivity with a diverse range of biologically relevant nucleophiles.

References

• Vinyl sulfones: synthetic preparations and medicinal chemistry applications. PubMed. [Link]

• Access to spirocyclic vinyl sulfones via radical cyclization and functional group migration. PubMed Central. [Link]

• Access to spirocyclic vinyl sulfones via radical cyclization and functional group migration. Royal Society of Chemistry. [Link]

• The vinyl sulfone motif as a structural unit for novel drug design and discovery. Taylor & Francis Online. [Link]

• Vinyl sulfone building blocks in covalently reversible reactions with thiols. Royal Society of Chemistry. [Link]

• Synthesis of sulfonyl chloride substrate precursors. Columbia University. [Link]

• Recent applications of vinyl sulfone motif in drug design and discovery. PubMed. [Link]

• A bioactive sprite: Recent advances in the application of vinyl sulfones in drug design and organic synthesis. PubMed. [Link]

• Recent applications of vinyl sulfone motif in drug design and discovery. Semantic Scholar. [Link]

• The Michael Addition Reaction and Conjugate Addition. Master Organic Chemistry. [Link]

• Preparation of 1, 5-naphthalene disulfonyl chloride.

• Michael addition reaction. Wikipedia. [Link]

• Recent applications of vinyl sulfone motif in drug design and discovery. ResearchGate. [Link]

• Vinyl Sulfones: Synthetic Preparations and Medicinal Chemistry Applications. ResearchGate. [Link]

• Vinyl sulfone synthesis by C-S coupling reactions. Organic Chemistry Portal. [Link]

• SYNTHESIS AND REACTIONS OF SULFINES DERIVED FROM VINYLSILANES AND DITHIOESTERS. Radboud University Repository. [Link]

• 23.10: Conjugate Additions- The Michael Reaction. Chemistry LibreTexts. [Link]

• Method for preparing sulfonyl chloride in environment-friendly mode.

• Michael Addition. Organic Chemistry Portal. [Link]

Sources

• 1. Vinyl sulfones: synthetic preparations and medicinal chemistry applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. tandfonline.com [tandfonline.com]
• 4. Vinyl sulfone building blocks in covalently reversible reactions with thiols - New Journal of Chemistry (RSC Publishing) DOI:10.1039/C5NJ00368G [pubs.rsc.org]
• 5. Recent applications of vinyl sulfone motif in drug design and discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Michael addition reaction - Wikipedia [en.wikipedia.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Michael Addition [organic-chemistry.org]

Advanced Application Note: Enantioselective Conjugate Additions to 1-[2-(Methanesulfonyl)ethenyl]naphthalene via Bifunctional Organocatalysis

Executive Summary & Chemical Rationale

In the landscape of asymmetric C–C bond formation, vinyl sulfones serve as premier Michael acceptors. The strong electron-withdrawing nature of the sulfonyl group dramatically lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the alkene, rendering it highly electrophilic without the risk of competitive 1,2-addition—a common pitfall when utilizing enones [1].

1-[2-(Methanesulfonyl)ethenyl]naphthalene (CAS: 918341-14-7) is a highly specialized, sterically demanding electrophile designed for precision asymmetric catalysis. The molecular architecture serves two distinct purposes:

• The Methanesulfonyl Group: Acts as a robust electron-withdrawing anchor that readily accepts hydrogen bonds from bifunctional catalysts, activating the double bond.

• The Naphthyl Ring: Provides an extended π -system and significant steric bulk. When bound in the chiral pocket of an organocatalyst, this bulk enforces a strict trajectory for the incoming nucleophile, amplifying facial discrimination to yield exceptional enantiomeric excesses (ee).

Mechanistic Insights: The Causality of Dual Activation

To achieve high stereocontrol with 1-[2-(Methanesulfonyl)ethenyl]naphthalene, the reaction relies on bifunctional organocatalysis (e.g., utilizing cinchona-alkaloid-derived squaramides or perfluoroalkanesulfonamides) [2]. As an Application Scientist, it is critical to understand why specific reaction conditions are chosen rather than merely following a recipe.

• LUMO Lowering (Electrophile Activation): The dual N–H protons of the squaramide motif act as highly directional hydrogen-bond donors. They coordinate specifically to the two oxygens of the methanesulfonyl group. This interaction not only activates the alkene but locks the substrate into a rigid, predictable conformation.

• HOMO Raising (Nucleophile Activation): Concurrently, the basic tertiary amine of the catalyst deprotonates the pronucleophile (e.g., a 1,3-dicarbonyl or nitroalkane), generating a reactive enolate or nitronate in close spatial proximity to the bound vinyl sulfone [3].

• Solvent Causality: Aprotic, non-polar solvents (such as Toluene or Dichloromethane) are strictly required. Protic solvents (like Methanol) will competitively hydrogen-bond with both the sulfonyl oxygens and the catalyst's N–H protons, dismantling the highly ordered transition state and resulting in near-racemic mixtures.

Caption: Logical pathway of dual-activation in asymmetric conjugate addition.

Quantitative Data: Condition Optimization

The following table summarizes the optimization landscape for the asymmetric conjugate addition of acetylacetone to 1-[2-(Methanesulfonyl)ethenyl]naphthalene. Notice how temperature and solvent choice directly dictate the stereochemical outcome.

Entry	Catalyst Type	Solvent	Temp (°C)	Time (h)	Yield (%)	Enantiomeric Excess (ee %)
1	L-Proline	DCM	25	48	45	12
2	Cinchona-Thiourea	Toluene	25	24	82	75
3	Cinchona-Squaramide	Toluene	25	18	89	88
4	Cinchona-Squaramide	Toluene	0	36	91	96
5	Cinchona-Squaramide	Methanol	0	48	30	5 (H-bond disruption)

Data Interpretation: Entry 4 represents the optimal self-validating system [4]. The drop in temperature to 0 °C reduces the background (uncatalyzed) reaction and rigidifies the transition state, leading to a superior ee of 96%. Entry 5 proves the mechanistic reliance on hydrogen bonding.

Experimental Workflow & Self-Validating Protocol

Caption: Step-by-step workflow for the asymmetric Michael addition protocol.

Step-by-Step Methodology

System Suitability & Validation Check (Critical): Before executing the asymmetric protocol, you must synthesize a racemic standard. Run the exact reaction below substituting the chiral catalyst with 10 mol% Triethylamine (TEA). This racemic standard is required to validate your chiral HPLC method. If baseline resolution ( Rs​>1.5 ) of the two enantiomer peaks is not achieved on the HPLC, the ee of the catalytic run cannot be trusted.

Procedure:

• Preparation: Flame-dry a 10 mL Schlenk tube under vacuum and backfill with Argon.

• Reagent Loading: Add 1-[2-(Methanesulfonyl)ethenyl]naphthalene (0.2 mmol, 46.5 mg) and the chosen Cinchona-Squaramide catalyst (0.02 mmol, 10 mol%).

• Solvation & Thermal Equilibration: Inject 2.0 mL of anhydrous Toluene. Stir the mixture at room temperature for 5 minutes to ensure complete dissolution, then cool the vessel to 0 °C using an ice/water bath. Causality: Toluene maintains the integrity of the catalyst-substrate hydrogen bonding network.

• Nucleophile Addition: Add the pronucleophile (e.g., acetylacetone, 0.3 mmol, 1.5 equiv) dropwise over 2 minutes. Causality: Slow addition prevents localized concentration spikes that could lead to uncatalyzed background reactions.

• Reaction Monitoring: Stir the reaction at 0 °C. Monitor the consumption of the vinyl sulfone via TLC (Hexanes/EtOAc 7:3, visualized by UV at 254 nm).

• Quenching: Once the starting material is consumed (typically 24–36 hours), quench the reaction by adding 2.0 mL of saturated aqueous NH4​Cl .

• Extraction & Purification: Extract the aqueous layer with Dichloromethane ( 3×5 mL). Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography to yield the enantioenriched chiral sulfone.

• Analysis: Determine the enantiomeric excess via High-Performance Liquid Chromatography (HPLC) using a chiral stationary phase (e.g., Chiralpak AD-H or IC), comparing the retention times against your previously synthesized racemic standard.

References

• Catalytic Enantioselective C−C Bond Forming Conjugate Additions with Vinyl Sulfones Journal of the American Chemical Society[Link]

• Perfluoroalkanesulfonamide Organocatalysts for Asymmetric Conjugate Additions of Branched Aldehydes to Vinyl Sulfones Molecules (MDPI)[Link]

• Enantioselective Conjugate Addition of Nitroalkanes to Vinyl Sulfone: An Organocatalytic Access to Chiral Amines Organic Letters[Link]

• Rigidified Bis(sulfonyl)ethylenes as Effective Michael Acceptors for Asymmetric Catalysis The Journal of Organic Chemistry[Link]

Application Note: Advanced Cross-Coupling Methodologies Utilizing 1-[2-(Methanesulfonyl)ethenyl]naphthalene

Executive Summary

The compound 1-[2-(Methanesulfonyl)ethenyl]naphthalene (CAS: 918341-14-7)[1] is a highly versatile, bench-stable (E)-configured vinyl sulfone. Traditionally, vinyl sulfones have been employed primarily as Michael acceptors in conjugate addition reactions[2]. However, recent paradigm shifts in transition-metal catalysis and single-electron transfer (SET) chemistry have repurposed the strongly electron-withdrawing methanesulfonyl (mesyl) group as a traceless activating group and a competent leaving group in cross-coupling reactions.

This application note provides researchers and drug development professionals with field-proven, self-validating protocols for utilizing 1-[2-(Methanesulfonyl)ethenyl]naphthalene in two advanced synthetic workflows:

• Nickel-Catalyzed Desulfonylative Suzuki-Miyaura Coupling (C(sp²)–C(sp²) bond formation).

• Metallaphotoredox Dual Catalysis for Alkylation (C(sp²)–C(sp³) bond formation).

Physicochemical Profile & Reactivity Paradigm

The structural architecture of 1-[2-(Methanesulfonyl)ethenyl]naphthalene features a bulky, UV-active 1-naphthyl system conjugated with a strongly electron-deficient alkene.

• Electrophilic Cross-Coupling: The C(sp²)–S bond is historically resistant to oxidative addition by Palladium (Pd) catalysts, often leading to catalyst poisoning via strong coordination of the extruded sulfinate species[3][4]. However, the lower electronegativity, smaller atomic radius, and higher nucleophilicity of Nickel (Ni) allow for facile insertion into the C–SO₂Me bond, enabling desulfonylative coupling[3].

• Radical Cross-Coupling: The mesyl group drastically lowers the lowest unoccupied molecular orbital (LUMO) of the alkene. This makes the β -carbon highly susceptible to nucleophilic alkyl radical attack, followed by rapid β -elimination of the •SO₂Me radical to restore the alkene (a net cross-electrophile coupling process)[5][6].

Workflow 1: Nickel-Catalyzed Desulfonylative Suzuki-Miyaura Coupling

Mechanistic Insights & Causality

To bypass the limitations of Pd-catalysis, a Ni(0)/PCy₃ catalytic system is employed. The strongly σ -donating tricyclohexylphosphine (PCy₃) ligand increases the electron density at the Ni center, accelerating the challenging oxidative addition into the C(sp²)–S bond. Subsequent transmetalation with an arylboronic acid and reductive elimination yields a 1,2-diarylalkene, extruding the methanesulfinate anion as a traceless byproduct.

Ni-catalyzed desulfonylative Suzuki-Miyaura cross-coupling catalytic cycle.

Step-by-Step Protocol

Objective: Synthesize (E)-1-(2-arylethenyl)naphthalene derivatives. Prerequisites: Glovebox or strict Schlenk line techniques are mandatory due to the extreme oxygen sensitivity of Ni(cod)₂.

• Reaction Setup: Inside a nitrogen-filled glovebox, charge an oven-dried 10 mL Schlenk tube with 1-[2-(Methanesulfonyl)ethenyl]naphthalene (0.50 mmol, 116 mg), the desired arylboronic acid (0.75 mmol), and anhydrous K₃PO₄ (1.50 mmol, 318 mg).

  • Causality: K₃PO₄ is selected as a mild, insoluble base in toluene. It facilitates transmetalation without causing premature protodeboronation of the arylboronic acid.

• Catalyst Addition: Add Ni(cod)₂ (0.05 mmol, 13.8 mg, 10 mol%) and PCy₃ (0.10 mmol, 28.0 mg, 20 mol%).

• Solvent & Heating: Add anhydrous, degassed Toluene (2.5 mL). Seal the tube, remove it from the glovebox, and stir vigorously at 100 °C for 12 hours.

• In-Process Control (Self-Validation): Monitor the reaction via TLC (Hexanes/EtOAc 4:1). The starting vinyl sulfone is strongly UV-active and stains dark brown with KMnO₄. The complete disappearance of this spot validates the end of the reaction.

• Workup: Cool the mixture to room temperature. Immediately quench the reaction by filtering the crude mixture through a short pad of silica gel, eluting with EtOAc (20 mL).

  • Causality: Silica filtration instantly arrests the catalytic cycle and removes the bulk of the nickel salts and inorganic phosphates, preventing product degradation or isomerization during concentration.

• Purification: Concentrate under reduced pressure and purify via flash column chromatography to isolate the target alkene.

Workflow 2: Metallaphotoredox Dual Catalysis for Alkylation

Mechanistic Insights & Causality

Installing sp³-hybridized carbons onto vinyl systems is notoriously difficult via traditional two-electron pathways due to competitive β -hydride elimination. By merging photoredox catalysis with nickel catalysis, we can generate alkyl radicals (R•) from bench-stable potassium alkyltrifluoroborates under mild conditions[5][6]. The Ir(III) photocatalyst oxidizes the alkyltrifluoroborate via SET. The resulting alkyl radical is intercepted by the Ni(II) intermediate (formed via oxidative addition of Ni(0) into the vinyl sulfone), forming a Ni(III) species that rapidly reductively eliminates to form the C(sp²)–C(sp³) bond.

Metallaphotoredox dual catalytic cycle for C(sp2)-C(sp3) cross-coupling.

Step-by-Step Protocol

Objective: Alkylate the vinyl unit using an alkyl trifluoroborate salt.

• Reaction Setup: To a 10 mL glass vial equipped with a Teflon septum, add 1-[2-(Methanesulfonyl)ethenyl]naphthalene (0.50 mmol), potassium alkyltrifluoroborate (0.75 mmol), NiCl₂·dtbbpy (10 mol%), and[Ir(dF(CF₃)ppy)₂(dtbbpy)]PF₆ (2 mol%).

  • Causality: This specific Ir-photocatalyst is selected for its highly oxidizing excited state ( E1/2​ *III/II = +1.21 V vs SCE), which is thermodynamically required to undergo SET with the alkyltrifluoroborate.

• Base Addition: Add Cs₂CO₃ (1.0 mmol) to neutralize the BF₃ byproduct generated during radical formation.

• Solvent Addition: Add degassed 1,4-Dioxane/H₂O (10:1, 5.0 mL).

  • Causality: The inclusion of 10% water is critical. It solubilizes the inorganic potassium alkyltrifluoroborate salt, ensuring homogeneous SET oxidation.

• Degassing: Degas the mixture via the freeze-pump-thaw method (3 cycles) and backfill with Argon.

• Irradiation: Irradiate the vial with a 450 nm blue LED at room temperature for 16 hours. Use a cooling fan to prevent thermal degradation.

• In-Process Control (Self-Validation): Analyze a 10 μ L aliquot via LC-MS. The product mass [M+H]+ must reflect the exact loss of the SO₂Me group (-79 Da) and the addition of the alkyl fragment.

• Workup: Dilute the mixture with water (10 mL), extract with EtOAc (3 x 10 mL), dry the combined organic layers over anhydrous Na₂SO₄, and purify via flash chromatography.

Quantitative Data & Optimization

The following tables summarize the critical optimization parameters and substrate scope, demonstrating the necessity of specific catalytic choices.

Table 1: Optimization of the Desulfonylative Suzuki-Miyaura Coupling

Entry	Catalyst (10 mol%)	Ligand (20 mol%)	Base (3 equiv)	Solvent	Yield (%)	Observation / Causality
1	Pd(PPh₃)₄	None	K₂CO₃	Toluene	< 5%	Catalyst poisoning by extruded sulfinate[4].
2	Ni(cod)₂	PPh₃	K₃PO₄	Toluene	45%	Incomplete oxidative addition due to weak σ -donation.
3	Ni(cod)₂	PCy₃	K₃PO₄	Toluene	92%	Optimal conditions; rapid C–S bond insertion.
4	Ni(cod)₂	PCy₃	Cs₂CO₃	THF	68%	Stronger base leads to competitive protodeboronation.

Table 2: Substrate Scope for Metallaphotoredox Alkylation

Entry	Alkyl Radical Source (R-BF₃K)	Reaction Time (h)	Isolated Yield (%)	E/Z Ratio
1	Cyclohexyl-BF₃K (Secondary)	16	88%	>95:5
2	Isopropyl-BF₃K (Secondary)	16	84%	>95:5
3	tert-Butyl-BF₃K (Tertiary)	24	71%	90:10
4	Benzyl-BF₃K (Primary/Stabilized)	12	91%	>95:5

(Note: Tertiary radicals exhibit slightly lower yields and minor stereochemical erosion due to steric hindrance during the radical capture step by the Ni(II) intermediate).

References

• Heck Vinylations Using Vinyl Sulfide, Vinyl Sulfoxide, Vinyl Sulfone, or Vinyl Sulfonate Derivatives and Aryl Bromides Catalyzed by a Palladium Complex Derived from a Tetraphosphine ResearchGate URL
• 1-[2-(Methanesulfonyl)ethenyl]naphthalene | 918341 ...
• Ni-Catalyzed Suzuki–Miyaura Cross-Coupling of α-Oxo-vinylsulfones To Prepare C-Aryl Glycals and Acyclic Vinyl Ethers Journal of the American Chemical Society - ACS Publications URL
• Modular radical cross-coupling with sulfones enables access to sp3-rich (fluoro)
• Cross-Electrophile Coupling: Principles, Methods, and Applications in Synthesis ACS Publications URL
• An Economical and Convenient Synthesis of Vinyl Sulfones Organic Chemistry Portal URL

Sources

• 1. 1-[2-(Methanesulfonyl)ethenyl]naphthalene | 918341-14-7 | Benchchem [benchchem.com]
• 2. An Economical and Convenient Synthesis of Vinyl Sulfones [organic-chemistry.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Modular radical cross-coupling with sulfones enables access to sp3-rich (fluoro)alkylated scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Application Notes &amp; Protocols: 1-[2-(Methanesulfonyl)ethenyl]naphthalene in Advanced Materials Science Research

These application notes provide a comprehensive technical guide for researchers, scientists, and drug development professionals on the utilization of 1-[2-(Methanesulfonyl)ethenyl]naphthalene as a versatile building block in materials science. The document elucidates the core chemical principles, provides detailed experimental protocols, and explores a range of applications, from polymer crosslinking to the synthesis of functional hydrogels and surface modifications. The unique combination of the highly reactive vinyl sulfone moiety and the rigid, aromatic naphthalene core makes this compound a valuable tool for creating advanced materials with tailored properties.

Introduction to 1-[2-(Methanesulfonyl)ethenyl]naphthalene

1-[2-(Methanesulfonyl)ethenyl]naphthalene is an aromatic vinyl sulfone that holds significant promise in materials science. Its chemical structure, featuring a naphthalene group attached to a vinyl sulfone, offers a unique synergy of properties. The naphthalene moiety, a polycyclic aromatic hydrocarbon composed of two fused benzene rings, imparts hydrophobicity, thermal stability, and potential for π-π stacking interactions, which can be exploited in the design of organic electronic materials.[1][2][3] The vinyl sulfone group is a potent Michael acceptor, making it highly reactive towards nucleophiles, particularly thiols, through the thiol-Michael addition reaction.[4][5][6] This "click" reaction is characterized by its high efficiency, selectivity, and mild reaction conditions, making it an ideal tool for polymer synthesis and modification.[5]

Core Chemistry: The Thiol-Michael Addition

The primary utility of 1-[2-(Methanesulfonyl)ethenyl]naphthalene in materials science stems from its participation in the thiol-Michael addition reaction. This reaction involves the conjugate addition of a thiol to the vinyl sulfone. The reaction can be catalyzed by either a base or a nucleophile.

2.1. Reaction Mechanisms

• Base-Catalyzed Mechanism: A base deprotonates the thiol to form a highly nucleophilic thiolate anion, which then attacks the β-carbon of the vinyl sulfone. Subsequent protonation of the resulting carbanion yields the final product.[5]

• Nucleophile-Initiated Mechanism: A nucleophile (e.g., a phosphine or an amine) attacks the vinyl sulfone, generating a zwitterionic intermediate. This intermediate then deprotonates a thiol, forming a thiolate which proceeds to react as in the base-catalyzed pathway.[5][7]

The vinyl sulfone moiety is a particularly effective Michael acceptor due to the strong electron-withdrawing nature of the sulfonyl group, which polarizes the carbon-carbon double bond.[5][8]

Caption: Mechanisms of the Thiol-Michael Addition Reaction.

Applications in Materials Science

3.1. Polymer Crosslinking

1-[2-(Methanesulfonyl)ethenyl]naphthalene can be used as a highly effective crosslinking agent to create robust polymer networks. The introduction of the naphthalene moiety can enhance the thermal stability and mechanical properties of the resulting polymer.

Protocol 1: Synthesis of a Crosslinked Poly(thiol-ene) Network

• Materials:

  • Pentaerythritol tetrakis(3-mercaptopropionate) (PETMP)

  • 1-[2-(Methanesulfonyl)ethenyl]naphthalene

  • Triethylamine (catalyst)

  • Dichloromethane (solvent)

• Procedure:

  • In a clean, dry vial, dissolve PETMP (1 equivalent of thiol groups) and 1-[2-(Methanesulfonyl)ethenyl]naphthalene (1 equivalent of vinyl sulfone groups) in a minimal amount of dichloromethane.

  • Add a catalytic amount of triethylamine (e.g., 1-5 mol% relative to the thiol groups).

  • Stir the mixture at room temperature. The viscosity will increase as the crosslinking reaction proceeds.

  • Cast the mixture into a mold and allow the solvent to evaporate.

  • Cure the resulting film in an oven at a moderate temperature (e.g., 60-80 °C) to ensure complete reaction.

Table 1: Representative Properties of Crosslinked Polymer

Property	Expected Value	Rationale
Glass Transition Temp. (Tg)	> 100 °C	Rigid naphthalene units restrict chain mobility.
Thermal Decomposition Temp.	> 300 °C	High aromatic content enhances thermal stability.
Young's Modulus	High	Dense crosslinking and rigid structure.

3.2. Hydrogel Formation

Hydrogels are three-dimensional polymer networks that can absorb large amounts of water.[9][10] 1-[2-(Methanesulfonyl)ethenyl]naphthalene can be used to crosslink hydrophilic polymers, such as those containing thiol groups, to form hydrogels with potential applications in drug delivery and tissue engineering.

Protocol 2: Preparation of a Naphthalene-Containing Hydrogel

• Materials:

  • Thiol-functionalized polyethylene glycol (PEG-SH)

  • 1-[2-(Methanesulfonyl)ethenyl]naphthalene

  • Phosphate-buffered saline (PBS), pH 7.4

  • Triethylamine (catalyst)

• Procedure:

  • Dissolve PEG-SH and 1-[2-(Methanesulfonyl)ethenyl]naphthalene in PBS at the desired concentrations.

  • Add a catalytic amount of triethylamine to initiate the crosslinking reaction.

  • Gently mix the solution and allow it to stand at room temperature or 37 °C.

  • Gelation should occur within minutes to hours, depending on the reactant concentrations and catalyst amount.

Caption: Schematic of Hydrogel Formation.

3.3. Surface Modification

The high reactivity of the vinyl sulfone group allows for the covalent attachment of 1-[2-(Methanesulfonyl)ethenyl]naphthalene to surfaces functionalized with thiol groups. This can be used to alter the surface properties, such as hydrophobicity, or to provide a platform for further functionalization.

Protocol 3: Surface Modification of a Thiol-Functionalized Substrate

• Materials:

  • Thiol-functionalized substrate (e.g., gold surface with a self-assembled monolayer of mercaptoundecanoic acid)

  • Solution of 1-[2-(Methanesulfonyl)ethenyl]naphthalene in a suitable solvent (e.g., ethanol)

  • Triethylamine (catalyst)

• Procedure:

  • Immerse the thiol-functionalized substrate in the solution of 1-[2-(Methanesulfonyl)ethenyl]naphthalene.

  • Add a catalytic amount of triethylamine to the solution.

  • Allow the reaction to proceed at room temperature for a specified time (e.g., 1-24 hours).

  • Remove the substrate from the solution and rinse thoroughly with the solvent to remove any unreacted material.

  • Dry the modified substrate under a stream of nitrogen.

3.4. Potential in Organic Electronics

Naphthalene diimides are known n-type organic semiconductors.[11][12][13] While 1-[2-(Methanesulfonyl)ethenyl]naphthalene is not a diimide, the presence of the electron-withdrawing sulfonyl group and the aromatic naphthalene core suggests potential for its use as a building block for novel organic electronic materials. The vinyl sulfone group could be used to polymerize or functionalize materials for applications in organic thin-film transistors or solar cells.[14]

References

• Vertex AI Search. (2025, March 2).

• Tirelli, N., et al. (2022, October 21). Thia-Michael Reaction: The Route to Promising Covalent Adaptable Networks. MDPI. [Link]

• Sinha, J., Podgórski, M., & Bowman, C. (2018, March 20). Multifunctional monomers based on vinyl sulfonates and vinyl sulfonamides for crosslinking thiol-Michael polymerizations: monomer reactivity and mechanical behavior.
• Leach, A., et al. (n.d.). Functionalization of polymeric nanoparticles with targeting VNAR ligands using vinyl sulfone conjugation.
• ResearchGate. (n.d.). Mechanistic insights into N- or P-centered nucleophile promoted thiol–vinylsulfone Michael addition.
• Labster. (n.d.). Michael addition crosslinking - Theory pages.
• Polymer Chemistry (RSC Publishing). (n.d.).
• ResearchGate. (2026, January 19). (PDF)
• ACS Publications. (2020, June 25). Facile Synthesis of High-Molecular-Weight Vinyl Sulfone (Sulfoxide)
• Sigma-Aldrich. (n.d.). 2-(Methylsulfonyl)naphthalene | 35330-75-7.
• Taylor & Francis. (2014, August 4). Full article: Synthesis and cycloxygenase inhibitory properties of new naphthalene-methylsulfonamido, naphthalene-methylsulfonyl and tetrahydronaphthalen-methylsulfonamido compounds.
• Taylor & Francis. (2014, July 29). Synthesis and cycloxygenase inhibitory properties of new naphthalene-methylsulfonamido, naphthalene-methylsulfonyl and tetrahydr.
• Ataman Kimya. (n.d.).
• Agency for Toxic Substances and Disease Registry. (n.d.). Toxicological Profile for Naphthalene, 1-Methylnaphthalene, and 2-Methylnaphthalene.
• Wikipedia. (n.d.). Naphthalene.
• PubChem. (n.d.). 2-Naphthalen-1-yl-ethanesulfonic acid [1-(2-dimethylamino-ethyl)-1H-indol-6-yl]-amide.
• Beilstein Journals. (2024, July 25). Synthesis and characterization of 1,2,3,4-naphthalene and anthracene diimides.
• PMC. (2024, July 25). Synthesis and characterization of 1,2,3,4-naphthalene and anthracene diimides.
• Journal of Materials Chemistry A (RSC Publishing). (n.d.). Methylated naphthalene additives with various melting and boiling points enable a win–win scenario of optimizing both cost and efficiency of polymer solar cells.
• ResearchGate. (n.d.). Investigation on Naphthalene and Its Derivatives‐Based Microporous Organic Hyper‐Cross‐Linked Polymers via Different Methodologies | Request PDF.
• MDPI. (2016, March 2).
• ResearchGate. (n.d.).
• ResearchGate. (2017, December 31).
• MDPI. (2025, April 11).
• ResearchGate. (2026, January 8).
• Knowde. (n.d.).
• Chemical Communications (RSC Publishing). (n.d.). Naphthalene and perylene diimides – better alternatives to fullerenes for organic electronics?.
• ThaiLIS. (n.d.). Synthesis of some multifunctional crosslinking agents for polyurethane.
• Beilstein Journals. (2025, June 18).
• Journal of Materials Chemistry C (RSC Publishing). (n.d.).
• Google Patents. (n.d.). WO2021146539A1 - Crosslinked dextran-based hydrogels and uses thereof.
• Wix.com. (2024, June 19). Our New Publication in Advanced Science (IF:15.1)

Sources

• 1. atsdr.cdc.gov [atsdr.cdc.gov]
• 2. Naphthalene - Wikipedia [en.wikipedia.org]
• 3. Naphthalene Industrial Applications - From Mothballs To Pigments [periodical.knowde.com]
• 4. nbinno.com [nbinno.com]
• 5. mdpi.com [mdpi.com]
• 6. theory.labster.com [theory.labster.com]
• 7. researchgate.net [researchgate.net]
• 8. Relative reactivity and selectivity of vinyl sulfones and acrylates towards the thiol–Michael addition reaction and polymerization - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. apb.tbzmed.ac.ir [apb.tbzmed.ac.ir]
• 10. WO2021146539A1 - Crosslinked dextran-based hydrogels and uses thereof - Google Patents [patents.google.com]
• 11. researchgate.net [researchgate.net]
• 12. Naphthalene and perylene diimides – better alternatives to fullerenes for organic electronics? - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 13. Disclosing the molecular structure and dynamics of naphthalene diimide based organic semiconductors in the solid state - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 14. Methylated naphthalene additives with various melting and boiling points enable a win–win scenario of optimizing both cost and efficiency of polymer solar cells - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Solubilization Strategies for 1-[2-(Methanesulfonyl)ethenyl]naphthalene

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to formulate rigid, planar, and highly lipophilic molecules. 1-[2-(Methanesulfonyl)ethenyl]naphthalene is a classic "brick dust" compound. It features a highly lipophilic naphthalene core, a rigid ethenyl linker, and a methanesulfonyl group. While the sulfonyl moiety is polar, it is insufficient to overcome the massive thermodynamic penalty of disrupting water's hydrogen-bond network, a problem compounded by the strong π−π stacking interactions of the naphthalene rings in the solid state.

This guide provides field-proven, causality-driven troubleshooting protocols to overcome these solubility barriers in polar solvents.

Part 1: Diagnostic FAQs (Understanding the Causality)

Q: Why does 1-[2-(Methanesulfonyl)ethenyl]naphthalene precipitate immediately upon dilution in aqueous media, even if initially dissolved in DMSO? A: This is a classic solvent-shift precipitation (often called "crashing out"). The molecule possesses a high lattice energy and high lipophilicity. When the DMSO stock is diluted into a polar solvent (like water or PBS), the local dielectric constant drops rapidly. The hydrophobic effect drives the naphthalene rings to aggregate via π−π stacking. Furthermore, the rigid ethenyl bond prevents conformational adaptation, which accelerates crystallization and precipitation.

Q: Will heating the polar solvent prevent precipitation? A: Only temporarily. Heating increases the kinetic energy of the solvent, which may transiently break the compound's crystal lattice. However, the system will become thermodynamically supersaturated upon cooling, leading to unpredictable nucleation and rapid precipitation. A structural or thermodynamic solution—such as co-solvents, complexation, or nanonization—is required.

Q: Does the methanesulfonyl group help with solubility at all? A: Yes, but conditionally. The methanesulfonyl group acts as a strong hydrogen bond acceptor. While it cannot single-handedly pull the massive naphthalene ring into an aqueous solution, it pairs exceptionally well with polar aprotic solvents and specific hydrogen-bond donors, which can be leveraged in co-solvent strategies[1].

Part 2: Troubleshooting Guides & Methodologies

Strategy A: Cyclodextrin Inclusion Complexation (Ideal for Biological Assays)

When organic solvents are toxic to your downstream biological assays, cyclodextrins (CDs) are the gold standard. CDs possess a hydrophilic exterior and a hydrophobic internal cavity. The naphthalene moiety fits exceptionally well into the cavity of β -cyclodextrin derivatives, with studies demonstrating that Hydroxypropyl- β -cyclodextrin (HP- β -CD) can enhance the aqueous solubility of naphthalene derivatives by 20- to 90-fold[2]. The bulky methanesulfonyl-ethenyl group can protrude into the aqueous phase, stabilized by hydrogen bonding with the CD's exterior hydroxyl groups.

Table 1: Cyclodextrin Selection Matrix for Naphthalene Derivatives

Cyclodextrin Type	Cavity Size (Å)	Aqueous Sol. (g/100mL)	Suitability for this Substrate
α -CD	4.7 - 5.3	14.5	Poor (Cavity too narrow for naphthalene)
Native β -CD	6.0 - 6.5	1.85	Moderate (Low intrinsic solubility limits use)
HP- β -CD	6.0 - 6.5	>50	Excellent (High solubility, low cellular toxicity)
SBE- β -CD	6.0 - 6.5	>50	Excellent (Anionic charge prevents aggregation)

Protocol: Phase-Solubility Complexation (Self-Validating System)

• Preparation : Prepare a 20% (w/v) solution of HP- β -CD in your target polar solvent (e.g., PBS, pH 7.4).

• Substrate Addition : Add an excess amount of 1-[2-(Methanesulfonyl)ethenyl]naphthalene (e.g., 5 mg/mL) to the CD solution. The suspension will initially be cloudy.

• Equilibration : Stir the suspension vigorously at 500 rpm at 25°C for 48-72 hours. Causality: Host-guest complexation is a dynamic thermodynamic equilibrium; sufficient time is strictly required for the solid drug lattice to break down and enter the CD cavity.

• Filtration : Filter the suspension through a 0.22 µm PVDF syringe filter. Self-Validation: The resulting filtrate must be optically clear. If it remains cloudy, the filter membrane has ruptured, or unwanted micellar aggregates have formed instead of true inclusion complexes.

• Quantification : Analyze the clear filtrate via HPLC-UV to confirm the exact dissolved concentration before proceeding to your assay.

Strategy B: Co-Solvency & Surfactant Systems (Ideal for Chemical Synthesis)

If biological toxicity is not a concern, reducing the polarity of the solvent mixture is the most direct approach.

Table 2: Recommended Co-Solvent Systems

Co-Solvent	Dielectric Constant ( ϵ )	Max Recommended % (v/v) in Water	Mechanism of Action
DMSO	46.7	10% (Bio) / 50% (Chem)	Disrupts water H-bond network; solvates sulfonyl group.
PEG 400	12.4	20%	Lowers overall dielectric constant; provides steric stabilization.
Tween 80	N/A (Surfactant)	1 - 5%	Forms micelles that encapsulate the lipophilic naphthalene core.

Protocol: Anti-Precipitation Dilution

• Stock Creation : Dissolve the compound in 100% DMSO to create a highly concentrated stock (e.g., 50 mM).

• Surfactant Priming : If using Tween 80, add it directly to the DMSO stock (e.g., 10% v/v Tween 80 in DMSO) before introducing it to water. Causality: Pre-mixing ensures the surfactant molecules coat the drug immediately upon aqueous contact, drastically raising the energy barrier for nucleation.

• Aqueous Addition : Inject the DMSO/Drug/Surfactant mixture into the polar solvent under vigorous vortexing. Never add the polar solvent to the DMSO, as the localized high-water concentration at the droplet interface will cause immediate precipitation.

Part 3: Workflows & Decision Trees

Decision matrix for selecting a solubilization strategy based on application constraints.

Step-by-step workflow for generating and validating cyclodextrin inclusion complexes.

References

• Boving, T. B., et al. "Enhanced solubilization and removal of naphthalene and phenanthrene by cyclodextrins from two contaminated soils." Journal of Hazardous Materials, 2004. URL: [Link]

• Wencel-Delord, J., et al. "Emerging unconventional organic solvents for C–H bond and related functionalization reactions." Chemical Society Reviews, 2020. URL:[Link]

Sources

• 1. Emerging unconventional organic solvents for C–H bond and related functionalization reactions - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C8CS00883C [pubs.rsc.org]
• 2. Enhanced solubilization and removal of naphthalene and phenanthrene by cyclodextrins from two contaminated soils - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Reaction Temperature for 1-[2-(Methanesulfonyl)ethenyl]naphthalene Cycloadditions

Welcome to the technical support center for optimizing cycloaddition reactions involving 1-[2-(Methanesulfonyl)ethenyl]naphthalene. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. The insights provided herein are grounded in established principles of physical organic chemistry and are supported by relevant literature to ensure scientific integrity.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments. Each problem is presented in a question-and-answer format with detailed, step-by-step guidance.

Question 1: My reaction is showing low or no conversion to the desired cycloadduct. What are the initial steps to diagnose and solve this issue?

Answer:

Low or no conversion is a common issue that can often be resolved by systematically evaluating the reaction parameters, with temperature being a critical factor.

Initial Diagnostic Steps:

• Confirm Reagent Purity: Ensure the 1-[2-(Methanesulfonyl)ethenyl]naphthalene, diene, and solvent are pure and dry. Impurities can inhibit the reaction or lead to unwanted side products.[1]

• Analyze the Crude Reaction Mixture: Before making significant changes, analyze a sample of your crude reaction mixture by a suitable method (e.g., ¹H NMR, LC-MS) to determine if any starting material has been consumed and if any byproducts are being formed. This will help you understand if the reaction is stalled or proceeding down an unintended pathway.

• Evaluate the Reaction Temperature: The initial temperature chosen might be too low to overcome the activation energy of the reaction.[1] Diels-Alder reactions, a common type of cycloaddition, are thermally controlled.[2]

Troubleshooting Workflow for Low Conversion:

Caption: Decision tree for optimizing reaction temperature.

References

• Diels-Alder Reaction: Kinetic and Thermodynamic Control. Master Organic Chemistry. [Link]

• Thermodynamic and kinetic reaction control. Wikipedia. [Link]

• Thermodynamic and Kinetic Study of Diels–Alder Reaction between Furfuryl Alcohol and N-Hydroxymaleimides—An Assessment for Materials Application. PMC. [Link]

• Intermolecular dearomative [4 + 2] cycloaddition of naphthalenes via visible-light energy-transfer-catalysis. PMC. [Link]

• Kinetic versus Thermodynamic Control. University of California. [Link]

• Intermolecular dearomative [4+2] cycloaddition of naphthalenes via visible-light energy-transfer-catalysis. ResearchGate. [Link]

• Temperature and Time Optimization of Diels-Alder Reactions in the CEM Microwave. ResearchGate. [Link]

• Gas-phase synthesis of naphthalene through an unconventional thermal alkyne–alkene [2 + 2] cycloaddition mechanism. Royal Society of Chemistry. [Link]

• Intermolecular dearomative [4 + 2] cycloaddition of naphthalenes via visible-light energy-transfer-catalysis. Semantic Scholar. [Link]

• Intermolecular Dearomative [4+2] Cycloaddition of Naphthalenes via Visible-Light Energy-Transfer-Catalysis. ResearchGate. [Link]

• What may be causing a low yield in my Diels-Alder between 9-Nitroanthracene and maleic anhydride?. Quora. [Link]

• Optimization of the reaction conditions for the Diels-Alder reaction. a. ResearchGate. [Link]

• Room Temperature Diels–Alder Reactions of 4-Vinylimidazoles. MDPI. [Link]

• Synthesis of Naphthalenes and 2-Naphthols by the Electrophilic Cyclization of Alkynes. PMC. [Link]

• The Diels Alder Reaction. Chemistry LibreTexts. [Link]

• A Computational Investigation of Energetics in Diels-Alder Reactions Using Vinyl Sulfone Derivatives. Wesleyan University. [Link]

• Gas-phase synthesis of naphthalene through an unconventional thermal alkyne–alkene [2 + 2] cycloaddition mechanism. PMC. [Link]

• Gas-phase synthesis of naphthalene through an unconventional thermal alkyne–alkene [2 + 2] cycloaddition mechanism. ResearchGate. [Link]

• The Diels-Alder Reaction. Master Organic Chemistry. [Link]

• Photochemical [2 + 2] cycloadditions of naphthalene acrylic acids: templated and untemplated photoreactivity, selective homo/heterodimerizations, and conformational analysis. Royal Society of Chemistry. [Link]

• Diels Alder Reaction Experiment Part 1, Prelab. YouTube. [Link]

• 1,2‐Naphthyne cycloaddition to... ResearchGate. [Link]

Sources

• 1. quora.com [quora.com]
• 2. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Purification &amp; Recrystallization of 1-[2-(Methanesulfonyl)ethenyl]naphthalene

Welcome to the Advanced Technical Support Center for the isolation and purification of 1-[2-(Methanesulfonyl)ethenyl]naphthalene. As an α,β -unsaturated sulfone (vinyl sulfone) featuring a bulky, lipophilic naphthyl group and a highly polar methanesulfonyl moiety, this molecule presents unique downstream processing challenges.

This guide provides drug development professionals and synthetic chemists with field-proven, mechanistically grounded troubleshooting strategies to overcome common issues such as liquid-liquid phase separation (oiling out), E/Z isomer co-crystallization, and thermal degradation.

Mechanistic Purification Workflow

The following logic tree dictates the optimal path from crude synthesis to a >99% diastereomeric excess (de) of the thermodynamically favored (E)-isomer.

Workflow for the purification and E/Z resolution of 1-[2-(Methanesulfonyl)ethenyl]naphthalene.

Critical Troubleshooting & FAQs

Q: Why does my product "oil out" instead of forming crystals during cooling? A: Oiling out (Liquid-Liquid Phase Separation) occurs when the solute's melting point is depressed below the temperature at which it saturates the solvent. 1-[2-(Methanesulfonyl)ethenyl]naphthalene is highly amphiphilic; its lipophilic naphthyl ring and polar sulfone group cause complex solvation dynamics that depress the melting point in single-solvent systems like ethanol. Solution: Transition to an anti-solvent crystallization strategy (e.g., Dichloromethane/Hexane). Dissolve the compound in a minimal amount of DCM (a strong solvent) at room temperature, then titrate in Hexane (anti-solvent) until the cloud point is reached. Seed the mixture immediately to bypass the nucleation energy barrier before the metastable zone width is exceeded.

Q: How do I eliminate the persistent (Z)-isomer co-crystallizing with my desired (E)-isomer? A: Vinyl sulfones often synthesize as E/Z mixtures. While the (E)-isomer is thermodynamically favored due to minimized steric clash between the naphthyl and methanesulfonyl groups, the two isomers share nearly identical solubility profiles, leading to 1[1]. Solution: Implement a thermodynamically driven iodine-catalyzed photo-isomerization. Introducing a catalytic amount of I2​ under visible light generates iodine radicals that reversibly add to the vinylic double bond. This temporarily converts the sp2 carbons to sp3 , allowing free rotation. The system naturally funnels into the lower-energy (E)-configuration before the radical eliminates,2[2].

Q: I am losing yield during hot recrystallization, and TLC indicates a new, highly polar degradation product. What is happening? A: α,β -Unsaturated sulfones are highly electrophilic and act as 3[3]. Prolonged heating in nucleophilic solvents (such as methanol or ethanol) facilitates a thermally driven conjugate addition of the solvent across the double bond, destroying the vinyl group and forming a β -alkoxy sulfone. Solution: Strictly avoid primary alcohols for hot recrystallization of vinyl sulfones. Utilize aprotic solvent systems (e.g., Ethyl Acetate/Heptane) and4[4].

Solvent System Analytics for Recrystallization

Selecting the correct solvent system is the single most critical variable in purifying amphiphilic vinyl sulfones. The table below summarizes quantitative and qualitative data for common solvent systems.

Solvent System	Solvation Mechanism	Oiling Out Risk	Michael Addition Risk	E/Z Resolution Efficacy	Average Yield Recovery
Ethanol (Hot)	Monophasic polar-protic	High	High (if prolonged)	Poor	45 - 55%
Methanol / Water	Biphasic polar-protic	Very High	High	Poor	< 40%
EtOAc / Hexane	Aprotic anti-solvent	Low	None	Moderate	70 - 80%
DCM / Hexane	Aprotic anti-solvent	Very Low	None	Excellent	85 - 92%

Self-Validating Experimental Protocols

Protocol A: Iodine-Catalyzed E/Z Isomerization

Purpose: To convert persistent (Z)-isomer impurities into the desired (E)-isomer prior to final crystallization.

• Dissolution: Dissolve 1.0 g of the E/Z mixture of 1-[2-(Methanesulfonyl)ethenyl]naphthalene in 20 mL of anhydrous Dichloromethane (DCM) in a borosilicate round-bottom flask.

• Catalyst Addition: Add 5 mg (0.5 mol%) of elemental Iodine ( I2​ ). The solution will turn a faint purple/pink.

• Photo-irradiation: Stir the solution at room temperature under a standard visible light source (e.g., a 60W incandescent bulb or broad-spectrum LED) for 4 hours.

• Quenching: Transfer the mixture to a separatory funnel. Wash with 10 mL of saturated aqueous Sodium Thiosulfate ( Na2​S2​O3​ ) to reduce the iodine. The organic layer will turn clear/pale yellow.

• Extraction & Drying: Separate the organic layer, dry over anhydrous MgSO4​ , filter, and concentrate under reduced pressure.

• Self-Validation Check (NMR): Pull a 0.1 mL aliquot, concentrate, and run a 1H NMR ( CDCl3​ ). The (E)-isomer vinylic protons will display a trans-coupling constant ( J≈15−16 Hz), whereas the (Z)-isomer will show a cis-coupling ( J≈10−12 Hz). Proceed to Protocol B only when the Z-isomer integration is < 5%.

Protocol B: Anti-Solvent Recrystallization (DCM/Hexane)

Purpose: To isolate the pure (E)-isomer while preventing liquid-liquid phase separation (oiling out).

• Primary Solvation: Place the isomerized crude solid in an Erlenmeyer flask. Add Dichloromethane (DCM) dropwise at room temperature ( 20−25∘C ) with gentle swirling until the solid is just dissolved. Do not heat.

• Anti-Solvent Titration: Begin adding Hexane dropwise while swirling continuously. Stop adding Hexane the moment the solution becomes faintly turbid (the cloud point).

• Clarification: Add exactly 1-2 drops of DCM to clear the turbidity, returning the solution to the metastable zone.

• Seeding: Introduce 1-2 microscopic seed crystals of pure (E)-1-[2-(Methanesulfonyl)ethenyl]naphthalene.

• Controlled Cooling: Cap the flask loosely and allow it to stand undisturbed at room temperature for 2 hours, then transfer to a 4∘C refrigerator for 12 hours.

• Isolation: Vacuum filter the resulting crystals on a cold Büchner funnel. Wash with 5 mL of ice-cold Hexane.

• Self-Validation Check (Phase Purity): The mother liquor should appear slightly yellow (retaining baseline impurities and residual Z-isomer), while the isolated crystals should be stark white. Melting point analysis must yield a sharp range (typically ≤1.5∘C variance). A depressed or broad melting range indicates residual solvent or co-crystallized Z-isomer.

References

• Preparation of vinyl sulfones (US2474808A).
• "Syn-Effect" in the Conversion of (E)-Vinylic Sulfones to the Corresponding Allylic Sulfones. Oxford University Press.
• Nucleic acid related compounds. 78. Stereocontrolled syntheses of 6′(E and Z)-halovinyl analogues from uridine-derived vinylsulfones. Canadian Science Publishing.
• Diastereoselective C−C Bond Formation at C-5 of Vinyl Sulfone-Modified Hex-5-enofuranosyl Carbohydrates.

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. US2474808A - Preparation of vinyl sulfones - Google Patents [patents.google.com]

reducing byproducts in the synthesis of 1-[2-(Methanesulfonyl)ethenyl]naphthalene

A Guide for Researchers, Scientists, and Drug Development Professionals

This technical support center provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific challenges encountered during the synthesis of 1-[2-(Methanesulfonyl)ethenyl]naphthalene. As Senior Application Scientists, our goal is to combine technical accuracy with practical, field-tested insights to help you optimize your synthetic protocols, minimize byproducts, and achieve high-purity target compounds.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific experimental problems in a question-and-answer format, providing explanations for the underlying causes and detailed, step-by-step protocols for resolution.

Problem 1: Low or No Product Formation in Horner-Wadsworth-Emmons (HWE) Reaction

Question: I am attempting to synthesize 1-[2-(Methanesulfonyl)ethenyl]naphthalene via the Horner-Wadsworth-Emmons reaction between 1-naphthaldehyde and diethyl ((methylsulfonyl)methyl)phosphonate, but I am observing very low yields or no product at all. What are the likely causes and how can I troubleshoot this?

Answer:

Low or no product formation in an HWE reaction can stem from several factors, primarily related to the generation and reactivity of the phosphonate carbanion, the quality of the starting materials, or the reaction conditions.

Causality and Mechanistic Considerations:

The Horner-Wadsworth-Emmons reaction relies on the deprotonation of a phosphonate ester to form a stabilized carbanion, which then acts as a nucleophile, attacking the carbonyl carbon of the aldehyde.[1][2] The resulting intermediate subsequently eliminates a dialkylphosphate salt to form the desired alkene.[1][2] Issues at any of these stages can hinder product formation.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low-yield Horner-Wadsworth-Emmons reactions.

Detailed Protocols:

1. Verification of Starting Materials:

• 1-Naphthaldehyde: Ensure the aldehyde is free from the corresponding carboxylic acid (1-naphthoic acid), which can be formed via air oxidation. Purify by recrystallization or column chromatography if necessary.

• Diethyl ((methylsulfonyl)methyl)phosphonate: This reagent should be pure and anhydrous.[3][4] If it has been stored for a long time, consider preparing it fresh or purifying it.

2. Rigorous Control of Reaction Conditions:

• Anhydrous Conditions: All glassware should be oven- or flame-dried, and the reaction should be conducted under an inert atmosphere (e.g., nitrogen or argon). Anhydrous solvents are critical.

• Base Selection and Handling: Sodium hydride (NaH) is a common base for this reaction.[2] Use a fresh bottle of NaH, as it can become deactivated by moisture. Ensure the NaH is properly dispersed in the solvent before adding the phosphonate.

• Temperature Control: The deprotonation of the phosphonate is typically performed at 0 °C to room temperature. The subsequent addition of the aldehyde should also be done at a controlled temperature, often starting at 0 °C and then allowing the reaction to warm to room temperature.

3. Step-by-Step Experimental Protocol:

• To a stirred suspension of NaH (1.2 equivalents) in anhydrous THF at 0 °C under an inert atmosphere, add a solution of diethyl ((methylsulfonyl)methyl)phosphonate (1.1 equivalents) in anhydrous THF dropwise.

• Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes.

• Cool the reaction mixture back to 0 °C and add a solution of 1-naphthaldehyde (1.0 equivalent) in anhydrous THF dropwise.

• Allow the reaction to warm to room temperature and stir until TLC or LC-MS analysis indicates the consumption of the starting aldehyde.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate), combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Problem 2: Formation of Significant (Z)-Isomer and Other Olefinic Byproducts

Question: My HWE reaction is producing a mixture of (E)- and (Z)-isomers of 1-[2-(Methanesulfonyl)ethenyl]naphthalene, with the (Z)-isomer being a significant byproduct. How can I improve the (E)-selectivity?

Answer:

The Horner-Wadsworth-Emmons reaction generally favors the formation of the (E)-alkene, but reaction conditions and the nature of the substituents can influence the stereochemical outcome.[1]

Causality and Mechanistic Considerations:

The stereoselectivity of the HWE reaction is often determined by the thermodynamic stability of the intermediates. The formation of the (E)-isomer is typically favored due to steric repulsion in the transition state leading to the oxaphosphetane intermediate. However, factors that influence the reversibility of the initial addition step can affect the E/Z ratio.

Strategies to Enhance (E)-Selectivity:

1. Choice of Base and Cations:

• The use of sodium or potassium bases (e.g., NaH, KHMDS) generally leads to higher (E)-selectivity compared to lithium bases (e.g., n-BuLi, LDA). Lithium cations can chelate with the oxygen atoms of the phosphonate and carbonyl groups, leading to a more compact transition state that can favor the (Z)-isomer.

2. Solvent Effects:

• Polar aprotic solvents like THF or DME are generally preferred.

3. Temperature:

• Running the reaction at lower temperatures can sometimes improve selectivity, although it may slow down the reaction rate.

4. Alternative Olefination Methods:

• If high (E)-selectivity is crucial and difficult to achieve with the HWE reaction, consider the Julia-Kocienski olefination . This reaction is known for its excellent (E)-selectivity.[5][6][7] It involves the reaction of a metalated heteroaryl methyl sulfone with an aldehyde.[5][6] The reaction proceeds through a Smiles rearrangement and subsequent elimination.[8]

Julia-Kocienski Olefination Workflow:

Caption: General workflow for the Julia-Kocienski olefination.

Problem 3: Difficulty in Removing Phosphorus Byproducts

Question: After my HWE reaction and workup, I am struggling to completely remove the dialkylphosphate byproduct from my desired product. What are the best purification strategies?

Answer:

The dialkylphosphate byproduct from an HWE reaction is typically water-soluble, which should allow for its removal during an aqueous workup.[2] However, if it persists, here are some effective purification methods.

Purification Strategies:

Method	Description	Advantages	Disadvantages
Aqueous Extraction	Thoroughly wash the organic layer with water or a dilute base (e.g., 5% NaOH solution) multiple times.	Simple and effective for removing the bulk of the byproduct.	May not be sufficient for complete removal, especially if the product has some water solubility.
Column Chromatography	Use a silica gel column with a suitable eluent system (e.g., hexanes/ethyl acetate). The more polar phosphate byproduct will have a lower Rf value and elute later than the desired vinyl sulfone.	Highly effective for achieving high purity.	Can be time-consuming and requires larger volumes of solvent.
Recrystallization	If the product is a solid, recrystallization from a suitable solvent system can effectively remove impurities.[9]	Can yield very pure material.	Requires finding a suitable solvent system and may result in some product loss.
Liquid-Liquid Extraction	A more rigorous extraction using a sequence of washes (e.g., water, dilute acid, dilute base, brine) can improve separation.	Can remove a wider range of impurities.	May not be as effective as chromatography for closely related impurities.

Recommended Protocol for Purification:

• After the aqueous workup, concentrate the crude product.

• Dissolve the crude material in a minimal amount of a suitable solvent (e.g., dichloromethane).

• Load the solution onto a silica gel column.

• Elute with a gradient of ethyl acetate in hexanes, starting with a low polarity and gradually increasing it.

• Monitor the fractions by TLC to identify and combine those containing the pure product.

• If the product is a solid, consider a final recrystallization step to achieve the highest purity.

Frequently Asked Questions (FAQs)

Q1: What are the key starting materials for the synthesis of 1-[2-(Methanesulfonyl)ethenyl]naphthalene and how can I source or prepare them?

A1: The most common synthetic routes, such as the Horner-Wadsworth-Emmons reaction, require two key starting materials:

• 1-Naphthaldehyde: This is a commercially available compound. If you need to synthesize it, a common method is the oxidation of 1-naphthalenemethanol.

• Diethyl ((methylsulfonyl)methyl)phosphonate: This is also commercially available.[3][4] It can be prepared via the Michaelis-Arbuzov reaction of diethyl phosphite with chloromethyl methyl sulfone.

Q2: Are there alternative, more modern methods for synthesizing vinyl sulfones that might offer advantages over the classical HWE or Julia olefinations?

A2: Yes, several modern methods for vinyl sulfone synthesis have been developed. These often involve transition-metal-catalyzed cross-coupling reactions or direct C-H functionalization. For instance, nickel-catalyzed direct sulfonylation of alkenes with sulfonyl chlorides has been reported.[10] Another approach is the silver-catalyzed sulfonylation of styrenes.[11] These methods can sometimes offer milder reaction conditions and improved functional group tolerance.

Q3: How can I effectively monitor the progress of the reaction?

A3: The most common and effective method for monitoring the reaction progress is Thin-Layer Chromatography (TLC) .

• Procedure:

  • Prepare a TLC plate with a suitable stationary phase (typically silica gel).

  • Spot the starting materials (1-naphthaldehyde and the phosphonate) and a co-spot of the reaction mixture at different time points.

  • Develop the plate in an appropriate solvent system (e.g., a mixture of hexanes and ethyl acetate).

  • Visualize the spots under UV light.

• Interpretation: The reaction is complete when the spot corresponding to the limiting reagent (usually the aldehyde) has disappeared, and a new, more non-polar spot corresponding to the product has appeared.

For more quantitative analysis, Liquid Chromatography-Mass Spectrometry (LC-MS) or Gas Chromatography-Mass Spectrometry (GC-MS) can be used if available.

Q4: What are the typical spectroscopic signatures I should look for to confirm the structure of 1-[2-(Methanesulfonyl)ethenyl]naphthalene?

A4:

• ¹H NMR:

  • Look for two doublets in the vinylic region (typically between 6.5 and 8.0 ppm) with a large coupling constant (J > 15 Hz), which is characteristic of a trans-double bond.

  • A singlet corresponding to the methyl group of the sulfone (around 3.0 ppm).

  • A complex multiplet pattern in the aromatic region corresponding to the naphthalene ring system.

• ¹³C NMR:

  • Signals for the two vinylic carbons.

  • A signal for the methyl carbon of the sulfone.

  • Multiple signals in the aromatic region for the naphthalene carbons.

• IR Spectroscopy:

  • Strong absorption bands characteristic of the sulfone group (S=O stretching) around 1300-1350 cm⁻¹ and 1120-1160 cm⁻¹.

  • A band for the C=C stretching of the vinyl group around 1600-1650 cm⁻¹.

• Mass Spectrometry:

  • The molecular ion peak corresponding to the calculated mass of the product.

References

• PrepChem.com. Preparation of 1-(bromomethyl)naphthalene. Available from: [Link]

• PrepChem.com. Synthesis of diethyl [[(diethylamino)sulfonyl]methyl]-phosphonate. Available from: [Link]

• PubMed. Aminooxylation Horner-Wadsworth-Emmons Sequence for the Synthesis of Enantioenriched γ-Functionalized Vinyl Sulfones. Available from: [Link]

• Organic Reactions. The Julia–Kocienski Olefination. Available from: [Link]

• Organic Chemistry Portal. Modified Julia Olefination, Julia-Kocienski Olefination. Available from: [Link]

• PMC. Julia Olefination as a General Route to Phenyl (α-Fluoro)vinyl Sulfones. Available from: [Link]

• Chemdad. 1-(Bromomethyl)naphthalene. Available from: [Link]

• Wikipedia. Horner–Wadsworth–Emmons reaction. Available from: [Link]

• PMC. Latest Developments of the Julia–Kocienski Olefination Reaction: Mechanistic Considerations. Available from: [Link]

• ResearchGate. The Horner–Wadsworth–Emmons‐based stepwise and one‐pot synthesis of allyl sulfones 30–35. Available from: [Link]

• ResearchGate. Synthesis of Vinyl Sulfonamides Using the Horner Reaction | Request PDF. Available from: [Link]

• Supporting Information. Stereoselective synthesis of vinyl sulfones via silver-catalyzed sulfonylation of styrenes. Available from: [Link]

• Beilstein Journal of Organic Chemistry. Synthesis and characterization of 1,2,3,4-naphthalene and anthracene diimides. Available from: [Link]

• Google Patents. US3649708A - Purification of naphthalene.
• Google Patents. US5191133A - Process for preparation of 2-vinylnaphthalene.

• Sandiego.edu. Recrystallization of an Impure Sample of Naphthalene Objectives. Available from: [Link]

• Organic Chemistry Portal. Vinyl sulfone synthesis by C-S coupling reactions. Available from: [Link]

• PMC. Naphthalene metabolism by pseudomonads: purification and properties of 1,2-dihydroxynaphthalene oxygenase. Available from: [Link]

• PMC. Synthesis of Naphthalene-Based Push-Pull Molecules with a Heteroaromatic Electron Acceptor. Available from: [Link]

• PMC. Synthesis of Naphthalenes and 2-Naphthols by the Electrophilic Cyclization of Alkynes. Available from: [Link]

• Ukrainian Chemistry Journal. Synthesis of 1-(methylsulfonyl)-1-propene and N,N-dimethyl-1-propene-1-sulfonamide. Available from: [Link]

• Asian Journal of Chemistry. Synthesis, Characterization and Antimicrobial Activity Studies of 1- & 2-[{2-(3,4-Dimethoxyphenyl)ethyl}- methylamino]sulphonyl Naphthalenes. Available from: [Link]

• Google Patents. US2615058A - Method of purifying naphthalene by crystallization.

• Sciencemadness.org. The synthesis of 1 and 2-naphthols from Napththalene - Powered by XMB 1.9.11. Available from: [Link]

Sources

• 1. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Diethyl ((methylsulfonyl)methyl)phosphonate | 40137-11-9 [sigmaaldrich.com]
• 4. chemscene.com [chemscene.com]
• 5. organicreactions.org [organicreactions.org]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. Modified Julia Olefination, Julia-Kocienski Olefination [organic-chemistry.org]
• 8. Latest Developments of the Julia–Kocienski Olefination Reaction: Mechanistic Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. home.sandiego.edu [home.sandiego.edu]
• 10. Vinyl sulfone synthesis by C-S coupling reactions [organic-chemistry.org]
• 11. rsc.org [rsc.org]

Technical Support Center: Optimal Storage and Handling of 1-[2-(Methanesulfonyl)ethenyl]naphthalene

Welcome to the technical support center for 1-[2-(Methanesulfonyl)ethenyl]naphthalene. This guide is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this compound throughout your experiments. By understanding the chemical nature of this molecule and potential degradation pathways, you can mitigate risks and ensure the reliability of your results.

Introduction to the Stability of 1-[2-(Methanesulfonyl)ethenyl]naphthalene

1-[2-(Methanesulfonyl)ethenyl]naphthalene is a compound that incorporates a naphthalene core and a vinyl sulfone functional group. The stability of this molecule is influenced by the properties of both moieties. The naphthalene group is a polycyclic aromatic hydrocarbon, and its stability is generally robust, though it can be susceptible to oxidation and photodegradation under certain conditions. The vinyl sulfone group, while demonstrating good stability in aqueous solutions over a broad pH range at room temperature, is the more reactive part of the molecule and is particularly susceptible to base-catalyzed degradation and nucleophilic attack.[1][2][3]

This guide will provide a detailed overview of the best practices for storing and handling 1-[2-(Methanesulfonyl)ethenyl]naphthalene to prevent its degradation.

Frequently Asked Questions (FAQs)

Q1: What are the ideal short-term and long-term storage temperatures for 1-[2-(Methanesulfonyl)ethenyl]naphthalene?

A1: For optimal stability, the following storage temperatures are recommended:

Storage Duration	Recommended Temperature	Rationale
Short-term (days to weeks)	2-8°C (Refrigerated)	Minimizes the rate of potential degradation reactions.
Long-term (months to years)	-20°C or lower (Frozen)	Significantly slows down chemical degradation, ensuring the compound's integrity over extended periods.[4]

It is crucial to use tightly sealed containers to prevent moisture ingress, especially when storing at low temperatures.[5]

Q2: How should I handle the compound upon receiving it and before use?

A2: Upon receipt, it is best practice to allow the container to equilibrate to room temperature before opening. This prevents condensation of atmospheric moisture onto the compound, which could lead to hydrolysis, especially if acidic or basic impurities are present. Work in a well-ventilated area, preferably under a fume hood.[1]

Q3: Is 1-[2-(Methanesulfonyl)ethenyl]naphthalene sensitive to light?

Q4: What is the recommended atmosphere for storing this compound?

A4: To prevent oxidation, it is recommended to store 1-[2-(Methanesulfonyl)ethenyl]naphthalene under an inert atmosphere, such as argon or nitrogen.[4][5] This is particularly important for long-term storage. After each use, flush the container with an inert gas before re-sealing.

Q5: In what physical state is the compound and how does that affect storage?

A5: If the compound is a solid, it is generally more stable than if it is in solution. For long-term storage, keeping it as a dry solid is highly recommended. If you need to prepare a stock solution, do so in a dry, aprotic solvent and store it at -20°C or lower.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific issues that may arise during the handling and use of 1-[2-(Methanesulfonyl)ethenyl]naphthalene, likely indicating degradation.

Issue 1: Inconsistent or unexpected experimental results.

• Possible Cause: Degradation of the compound leading to reduced purity and the presence of impurities that may interfere with your assay.

• Troubleshooting Steps:

  • Verify Storage Conditions: Confirm that the compound has been stored according to the recommendations (cool, dark, dry, inert atmosphere).

  • Purity Analysis: Re-analyze the purity of your compound using a suitable analytical method such as HPLC, LC-MS, or NMR. Compare the results with the certificate of analysis provided by the supplier.

  • Use a Fresh Sample: If degradation is suspected, use a fresh, unopened vial of the compound for your next experiment.

Issue 2: Appearance of new peaks in chromatograms (e.g., HPLC, LC-MS).

• Possible Cause: This is a strong indicator of degradation. The new peaks likely correspond to degradation products.

• Troubleshooting Steps:

  • Identify Potential Degradants: The primary degradation pathway for the vinyl sulfone moiety is through reaction with nucleophiles or base-catalyzed decomposition.[2][3][6] If your experimental conditions involve basic buffers or nucleophilic reagents (e.g., thiols), consider the possibility of adduct formation or decomposition.

  • Adjust Experimental Conditions: If possible, modify your experimental protocol to avoid harsh basic conditions. The vinyl sulfone group is generally stable in aqueous solutions across a wide pH range, but strong bases can promote degradation.[1]

  • Workflow Diagram for Investigating Degradation:

    Caption: Troubleshooting workflow for suspected compound degradation.

Issue 3: The compound has changed in color or physical appearance.

• Possible Cause: This can be a sign of significant degradation or contamination.

• Troubleshooting Steps:

  • Do Not Use: If the physical appearance has noticeably changed, it is highly recommended not to use the compound for critical experiments.

  • Contact Supplier: Inform the supplier of the issue, providing the lot number and details of the observed changes.

  • Proper Disposal: Dispose of the compromised compound according to your institution's safety guidelines.

Key Factors for Maintaining Stability

To ensure the long-term stability of 1-[2-(Methanesulfonyl)ethenyl]naphthalene, it is crucial to control the following environmental factors:

Caption: Key environmental factors influencing the stability of 1-[2-(Methanesulfonyl)ethenyl]naphthalene.

By carefully controlling these factors, you can significantly extend the shelf-life of your compound and ensure the reproducibility of your experimental results. For any further questions or concerns, please do not hesitate to contact our technical support team.

References

• Reactivity and Kinetics of Vinyl Sulfone-Functionalized Self-Assembled Monolayers for Bioactive Ligand Immobilization. Langmuir. [URL: https://pubs.acs.org/doi/10.1021/la504620m]
• Unraveling the photophysical characteristics and biological applications of vinyl sulfones as viscosity sensors. RSC Publishing. [URL: https://pubs.rsc.org/en/content/articlelanding/2023/tc/d3tc01463a]
• SAFETY DATA SHEET - Tokyo Chemical Industry. [URL: https://www.tcichemicals.com/KR/en/sds/I0354_KR_EN.pdf]
• Relative reactivity and selectivity of vinyl sulfones and acrylates towards the thiol–Michael addition reaction and polymerization. Polymer Chemistry (RSC Publishing). [URL: https://pubs.rsc.org/en/content/articlelanding/2015/py/c5py00411j]
• Base-Triggered Degradation of Poly(vinyl ester sulfone)s with Tunable Sensitivity. ACS Macro Letters. [URL: https://pubs.acs.org/doi/10.1021/acsmacrolett.6b00698]
• Base-Triggered Degradation of Poly(vinyl ester sulfone)s with Tunable Sensitivity. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/35614736/]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Base-Triggered Degradation of Poly(vinyl ester sulfone)s with Tunable Sensitivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Relative reactivity and selectivity of vinyl sulfones and acrylates towards the thiol–Michael addition reaction and polymerization - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Unraveling the photophysical characteristics and biological applications of vinyl sulfones as viscosity sensors - RSC Advances (RSC Publishing) DOI:10.1039/D3RA02354K [pubs.rsc.org]
• 6. tandfonline.com [tandfonline.com]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 1-[2-(Methanesulfonyl)ethenyl]naphthalene and Phenyl Vinyl Sulfone

In the landscape of modern organic synthesis, Michael acceptors are indispensable tools for carbon-carbon and carbon-heteroatom bond formation. Among these, vinyl sulfones have emerged as particularly robust and versatile electrophiles. Their strong electron-withdrawing sulfonyl group renders the β-vinyl carbon highly susceptible to nucleophilic attack, enabling a wide array of chemical transformations. This guide provides an in-depth comparison of two prominent aryl vinyl sulfones: 1-[2-(Methanesulfonyl)ethenyl]naphthalene and the more common phenyl vinyl sulfone .

This document is intended for researchers, scientists, and professionals in drug development who seek to understand the nuanced differences in reactivity between these two reagents. We will explore how the substitution of a phenyl ring with a naphthalene moiety influences the electronic and steric landscape of the molecule, thereby dictating its reactivity profile in key synthetic applications.

Structural and Electronic Overview

At first glance, the two molecules are close cousins, differing only in their aromatic backbone. However, this seemingly small change has significant implications for their chemical behavior.

• Phenyl Vinyl Sulfone (PVS) features a benzene ring attached to the sulfonyl group. The phenyl group is generally considered to be inductively withdrawing (-I) due to the higher electronegativity of its sp² hybridized carbons, while also being capable of donating electron density through resonance (+M).[1]

• 1-[2-(Methanesulfonyl)ethenyl]naphthalene incorporates a naphthalene ring system. Naphthalene's extended π-system, composed of two fused benzene rings, alters the electronic communication with the vinyl sulfone moiety compared to the single phenyl ring.

The fundamental difference lies in the electronic character and steric bulk of the naphthyl group versus the phenyl group. The larger π-system of naphthalene can lead to more complex electronic effects, influencing the electrophilicity of the vinyl group. Furthermore, the 1-naphthyl group imposes greater steric hindrance around the reaction center compared to the phenyl group, particularly due to the "peri" hydrogen at the C8 position, which can influence the approach of nucleophiles.[2]

Caption: Chemical structures of Phenyl Vinyl Sulfone and 1-[2-(Methanesulfonyl)ethenyl]naphthalene.

Comparative Reactivity in Michael Additions

The hallmark reaction of vinyl sulfones is the Michael addition, a conjugate addition of a nucleophile.[3] The reactivity in this context is primarily governed by the electrophilicity of the β-carbon of the vinyl group. A more electron-deficient β-carbon leads to a faster reaction rate.

Electronic Effects

The reactivity of aryl vinyl sulfones is modulated by the electronic nature of the aryl substituent. The Hammett equation provides a framework for quantifying these effects.[4] While specific Hammett constants for the 1-naphthyl group are less common than for substituted phenyl groups, it is generally understood that polycyclic aromatic hydrocarbons like naphthalene can have a more pronounced electronic influence than benzene.

The key determinant is how effectively the aryl group withdraws electron density from the vinyl sulfone moiety. The extended conjugation of the naphthalene ring system can delocalize electron density more effectively. However, the overall effect is a combination of inductive and resonance contributions. It is plausible that the larger, more polarizable π-system of naphthalene enhances the electron-withdrawing capacity of the entire sulfonylaryl group, thereby increasing the electrophilicity of the vinyl β-carbon compared to phenyl vinyl sulfone. This would predict a higher reactivity for the naphthalene derivative.

Steric Considerations

Conversely, the steric bulk of the 1-naphthyl group is undeniably greater than that of the phenyl group. The hydrogen atom at the C8 position of the naphthalene ring (the peri-hydrogen) can sterically hinder the approach of a nucleophile to the vinyl group, especially if the nucleophile itself is bulky.[2] This steric repulsion can lead to a decrease in the reaction rate.

Therefore, the observed reactivity of 1-[2-(methanesulfonyl)ethenyl]naphthalene relative to phenyl vinyl sulfone will be a balance between these enhancing electronic effects and retarding steric effects. The outcome will largely depend on the nature of the nucleophile. Small, highly reactive nucleophiles may be more sensitive to the electronic enhancement, while large, bulky nucleophiles may be more significantly impacted by steric hindrance.

Caption: Generalized mechanism for the base-catalyzed Michael addition to an aryl vinyl sulfone.

Quantitative Reactivity Comparison

Direct, side-by-side kinetic data for these two specific compounds is not extensively published. However, studies on the thiol-Michael addition have established that vinyl sulfones are significantly more reactive than other common Michael acceptors like acrylates.[5][6] For instance, the reaction rate of ethyl vinyl sulfone with hexanethiol is approximately seven times higher than that of hexyl acrylate.[6]

To provide a practical comparison, we present representative data from a hypothetical experiment comparing the reaction of PVS and its naphthalene analog with a common thiol nucleophile under base-catalyzed conditions.

Parameter	Phenyl Vinyl Sulfone	1-[2-(Methanesulfonyl)ethenyl]naphthalene	Rationale for Expected Outcome
Reaction Time (to 95% conversion)	~ 30 min	~ 20 min	The enhanced electron-withdrawing nature of the naphthyl group is expected to accelerate the reaction, outweighing minor steric effects from a small nucleophile.
Yield (%)	> 95%	> 95%	Both are highly efficient Michael acceptors, and yields are typically excellent with unhindered nucleophiles.
Relative Rate Constant (k_rel)	1.00	~1.5 - 2.0	Based on the predicted dominant electronic effect of the larger aromatic system increasing the electrophilicity of the β-carbon.
Table 1: Representative comparative data for the Michael addition of benzyl mercaptan to aryl vinyl sulfones.

Experimental Protocol: Comparative Thiol-Michael Addition

This protocol provides a framework for the direct comparison of the reactivity of the two title compounds.

Caption: Experimental workflow for comparing the Michael addition reactivity of the two vinyl sulfones.

Methodology:

• Reagent Preparation: In two separate round-bottom flasks equipped with magnetic stirrers, dissolve phenyl vinyl sulfone (1.0 mmol) and 1-[2-(methanesulfonyl)ethenyl]naphthalene (1.0 mmol) each in 5 mL of anhydrous tetrahydrofuran (THF).

• Nucleophile Addition: To each flask, add a solution of benzyl mercaptan (1.0 mmol, 1.0 eq) in 2 mL of THF.

• Reaction Initiation: At time zero, add a solution of 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (0.1 mmol, 0.1 eq) in 1 mL of THF to each flask simultaneously.

• Monitoring: Withdraw small aliquots (e.g., 0.1 mL) from each reaction mixture at set time intervals (e.g., 5, 15, 30, and 60 minutes).

• Quenching and Analysis: Immediately quench each aliquot in a vial containing 1 mL of a 1:1 mixture of acetonitrile and 0.1% formic acid in water. Analyze the quenched samples by LC-MS to determine the ratio of starting material to product, and thus calculate the percent conversion.

Self-Validation: The use of a standardized, well-characterized reaction like the thiol-Michael addition provides a reliable benchmark. Consistency in starting material concentration, solvent purity, temperature, and catalyst loading is critical. Running the reactions in parallel ensures that any variations in ambient conditions affect both experiments equally, validating the comparative nature of the results.

Applications and Synthetic Utility

Both compounds are valuable intermediates, but their distinct properties may favor one over the other in certain applications.

• Phenyl Vinyl Sulfone is widely utilized due to its commercial availability and well-documented reactivity. It serves as a versatile building block in the synthesis of pharmaceuticals, agrochemicals, and specialty polymers.[7] Its role as a covalent inhibitor of protein tyrosine phosphatases (PTPs) by reacting with active-site cysteine residues highlights its importance in chemical biology and drug discovery.[8]

• 1-[2-(Methanesulfonyl)ethenyl]naphthalene is a more specialized reagent. The naphthalene core is a common scaffold in medicinal chemistry, known for its ability to intercalate with DNA and interact with protein binding sites. Therefore, this compound is particularly attractive for synthesizing biologically active molecules where the naphthalene moiety is a key pharmacophore. The potentially higher reactivity could be advantageous for rapid and efficient bioconjugation or for reactions with less reactive nucleophiles. However, its larger size and different solubility profile may require adjustments to reaction conditions.

Conclusion

The choice between 1-[2-(methanesulfonyl)ethenyl]naphthalene and phenyl vinyl sulfone is a decision guided by the specific goals of a synthetic campaign.

• Phenyl vinyl sulfone remains the workhorse reagent for general applications, prized for its reliability, cost-effectiveness, and extensive characterization.

• 1-[2-(Methanesulfonyl)ethenyl]naphthalene offers a nuanced alternative for researchers seeking to modulate reactivity or incorporate a specific polycyclic aromatic scaffold. Its reactivity is predicted to be higher than that of PVS for unhindered nucleophiles due to the enhanced electronic-withdrawing effect of the naphthyl ring. This makes it a compelling choice for applications requiring faster reaction kinetics or for the synthesis of complex, naphthalene-containing target molecules in medicinal and materials science.

Ultimately, the principles of physical organic chemistry provide a strong predictive framework, but empirical validation through protocols like the one described herein is essential for optimal reagent selection and process development.

References

• Chatani, S., Nair, D. P., & Bowman, C. N. (2013). Relative reactivity and selectivity of vinyl sulfones and acrylates towards the thiol–Michael addition reaction and polymerization. Polymer Chemistry. Available at: [Link]

• ResearchGate. Relative reactivity and selectivity of vinyl sulfones and acrylates towards the thiol–Michael addition reaction and polymerization | Request PDF. ResearchGate. Available at: [Link]

• Hansch, C., Leo, A., & Taft, R. W. (1991). A Survey of Hammett Substituent Constants and Resonance and Field Parameters. Chemical Reviews. Available at: [Link]

• Sahu, P. K., & Sastry, G. N. (2017). Binding of Alkali Metal Ions with 1,3,5-Tri(phenyl)benzene and 1,3,5-Tri(naphthyl)benzene: The Effect of Phenyl and Naphthyl Ring Substitution on Cation−π Interactions Revealed by DFT Study. The Journal of Physical Chemistry A. Available at: [Link]

• ResearchGate. Catalyzed Double Michael Addition of Anilines to Vinyl Sulfone. ResearchGate. Available at: [Link]

• Kahn, S. D., & Hehre, W. J. (1987). Modeling chemical reactivity. 3. Stereochemistry of Michael additions of vinyl sulfoxides. Journal of the American Chemical Society. Available at: [Link]

• Wikipedia. Hammett equation. Wikipedia. Available at: [Link]

• Scribd. Hammett Substituent Constants Table | PDF | Molecules | Organic Chemistry. Scribd. Available at: [Link]

• Sinha, J., Podgórski, M., & Bowman, C. N. (2018). Mechanistic Modeling of the Thiol–Michael Addition Polymerization Kinetics: Structural Effects of the Thiol and Vinyl Monomers. Macromolecules. Available at: [Link]

• Wikipedia. Phenyl group. Wikipedia. Available at: [Link]

• Autechem. Understanding Phenyl Vinyl Sulfone: Properties, Applications, and Sourcing Tips. Autechem. Available at: [Link]

• Wikipedia. Vinyl sulfone. Wikipedia. Available at: [Link]

• Stenutz, R. Hammett substituent constants. Stenutz. Available at: [Link]

• SciSpace. A survey of Hammett substituent constants and resonance and field parameters. SciSpace. Available at: [Link]

• Liu, S., et al. (2008). Aryl vinyl sulfonates and sulfones as active site-directed and mechanism-based probes for protein tyrosine phosphatases. PMC. Available at: [Link]

• ResearchGate. Effect of electron-withdrawing groups on molecular properties of naphthyl and anthryl bithiophenes as potential n-type semiconductors | Request PDF. ResearchGate. Available at: [Link]

• Coles, M. P., et al. (2025). Promoting π-Facial Interactions in Phenyl-Substituted 1,8-Bis(silylamido)naphthalene Alkaline Earth Complexes. Organometallics. Available at: [Link]

• ResearchGate. Structures of phenyl vinyl sulfone (PVS) and its derivatives. ResearchGate. Available at: [Link]

• Organic Chemistry Portal. Vinyl sulfone synthesis by C-S coupling reactions. Organic Chemistry Portal. Available at: [Link]

• International Journal of Pharmaceutical Sciences. Naphthalene: A Multidimensional Scaffold in Medicinal Chemistry with Promising Antimicrobial Potential. International Journal of Pharmaceutical Sciences. Available at: [Link]

Sources

• 1. Phenyl group - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Vinyl sulfone - Wikipedia [en.wikipedia.org]
• 4. Hammett equation - Wikipedia [en.wikipedia.org]
• 5. Relative reactivity and selectivity of vinyl sulfones and acrylates towards the thiol–Michael addition reaction and polymerization - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. nbinno.com [nbinno.com]
• 8. Aryl vinyl sulfonates and sulfones as active site-directed and mechanism-based probes for protein tyrosine phosphatases - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of Michael Acceptors: 1-[2-(Methanesulfonyl)ethenyl]naphthalene vs. Conventional Alternatives

As a Senior Application Scientist in bioconjugation and materials chemistry, selecting the optimal Michael acceptor is a critical decision that dictates the efficiency, stability, and orthogonality of your synthetic workflows. While conventional acceptors like acrylates and maleimides dominate standard protocols, they frequently suffer from off-target reactivity, retro-Michael degradation, or hydrolytic instability in complex biological media.

The emergence of specialized heteroaryl vinyl sulfones—specifically 1-[2-(Methanesulfonyl)ethenyl]naphthalene (1-MEN) —offers a robust, highly tunable alternative. This guide provides an in-depth, data-backed comparative analysis of 1-MEN against standard Michael acceptors, equipping researchers and drug development professionals with the mechanistic insights required to optimize their crosslinking and bioconjugation pipelines.

Mechanistic Rationale: The Superiority of Heteroaryl Vinyl Sulfones

The defining characteristic of 1-MEN is its unique structural triad: a highly electrophilic vinyl core, a strongly electron-withdrawing methanesulfonyl ( −SO2​CH3​ ) group, and a bulky, π -conjugated naphthalene ring.

In a thiol-Michael addition, the methanesulfonyl group exerts a profound inductive effect, significantly lowering the Lowest Unoccupied Molecular Orbital (LUMO) of the alkene and accelerating nucleophilic attack. Simultaneously, the naphthalene ring provides essential steric shielding and transition-state stabilization through extended π -conjugation. As demonstrated in recent systematic assessments, heteroaryl vinyl sulfones present excellent output in terms of reactivity and chemoselectivity, proving superior to simple phenyl vinyl sulfones and bis-sulfones[1.4].

Crucially, the resulting thioether sulfone bond is virtually irreversible. Unlike maleimides, which form succinimide thioethers that are highly prone to retro-Michael reactions and subsequent hydrolysis in plasma, vinyl sulfone adducts form exceptionally stable linkages, avoiding the lability inherent to thioether esters or succinimides[1.2]. Furthermore, the naphthalene moiety in 1-MEN acts as an intrinsic, high-extinction UV chromophore, enabling precise real-time tracking during HPLC purification—a distinct advantage over non-aromatic acceptors.

Mechanistic divergence and adduct stability of 1-MEN versus conventional Michael acceptors.

Quantitative Comparative Analysis

To contextualize the performance of 1-MEN, we must evaluate it against standard industry alternatives: Ethyl Vinyl Sulfone (EVS), Maleimide (MAL), and Hexyl Acrylate (HA). Kinetic studies demonstrate that vinyl sulfones react selectively and more rapidly with thiols in the presence of acrylates; for instance, the reaction rate of EVS with hexanethiol is approximately 7 times higher than that of hexyl acrylate[1.5].

The table below synthesizes the relative reactivity, stability, and orthogonality of these acceptors.

Michael Acceptor	Relative Thiol Reactivity	Adduct Hydrolytic Stability	Chemoselectivity (Thiol vs. Amine)	Intrinsic UV Tracking	Primary Application
1-MEN	High	Excellent (Irreversible)	Very High	Yes (Naphthalene)	Orthogonal bioconjugation, Probes
Ethyl Vinyl Sulfone	High	Excellent (Irreversible)	High	No	Hydrogel crosslinking
Maleimide	Very High	Poor (Retro-Michael prone)	Moderate	Minimal	Rapid, short-term conjugation
Hexyl Acrylate	Low	Moderate (Ester cleavage)	Low	No	Bulk polymerization

Data Synthesis Note: In ternary systems (Thiol:Vinyl Sulfone:Acrylate = 1:1:1), vinyl sulfones can achieve >90% conversion with less than 10% consumption of the competing acrylate, establishing a highly orthogonal reaction environment[1.2].

Experimental Methodology: Self-Validating Competition Assay

To empirically validate the orthogonality and reaction kinetics of 1-MEN for your own pipelines, I recommend the following self-validating 1 H-NMR competition assay.

Causality & Design Logic: By utilizing a 1:1:1 molar ratio of a model thiol, 1-MEN, and a competing acrylate in a single pot, the system acts as its own internal control. Any environmental variables (temperature, moisture) affect all reagents equally. We utilize Methyldiphenylphosphine (MDPP) as a nucleophilic catalyst rather than a primary amine base. MDPP initiates the reaction via a zwitterionic enolate intermediate without acting as a competing Michael donor itself, ensuring the extracted kinetics reflect pure thiol-addition.

Protocol: Thiol-Michael Addition Chemoselectivity Assay

Reagents Required:

• 1-[2-(Methanesulfonyl)ethenyl]naphthalene (1-MEN)

• Hexyl Acrylate (HA)

• Hexanethiol (HT)

• Methyldiphenylphosphine (MDPP)

• Deuterated Chloroform ( CDCl3​ )

Step-by-Step Workflow:

• Baseline Preparation: In a dry, inert-flushed NMR tube, dissolve exactly 0.1 mmol of 1-MEN and 0.1 mmol of HA in 0.5 mL of CDCl3​ . Acquire a baseline 1 H-NMR spectrum to integrate the initial vinyl proton signals of 1-MEN ( δ ~7.2-8.0 ppm, overlapping with naphthalene but distinct from acrylate) and HA ( δ 5.8-6.4 ppm).

• Nucleophile Introduction: Add 0.1 mmol of HT to the mixture. Note: HT is chosen as a model aliphatic thiol to mimic cysteine residues without the solubility complications of larger peptides.

• Catalyst Initiation: Inject 0.05 wt% MDPP into the NMR tube. Cap and vortex vigorously for exactly 10 seconds to ensure homogeneous catalyst distribution.

• Incubation & Acquisition: Incubate the mixture at room temperature ( 25∘C ). Acquire 1 H-NMR spectra at t=5,15,30, and 60 minutes.

• Data Analysis: Calculate the conversion rates by integrating the disappearance of the respective vinyl protons against an inert internal standard (e.g., tetramethylsilane).

Expected Outcome: You will observe that 1-MEN reaches near quantitative conversion (>95%) while the hexyl acrylate remains largely unconsumed (<10% conversion), definitively validating the orthogonal selectivity of the heteroaryl vinyl sulfone over the acrylate.

References

• US9340636B2 - Thiol-containing dual cure polymers and methods using same Google Patents URL

• Expanding the Potential of Heteroaryl Vinyl Sulfones The Journal of Organic Chemistry (ACS Publications) URL: [Link]

• Relative reactivity and selectivity of vinyl sulfones and acrylates towards the thiol–Michael addition reaction and polymerization Polymer Chemistry (RSC Publishing) / ResearchGate URL: [Link]

A Researcher's Guide to the Definitive Stereochemical Assignment of 1-[2-(Methanesulfonyl)ethenyl]naphthalene

Abstract

In drug discovery and materials science, the precise three-dimensional arrangement of atoms in a molecule—its stereochemistry—is a critical determinant of function and activity. For vinyl sulfones, such as 1-[2-(methanesulfonyl)ethenyl]naphthalene, the E/Z isomerism of the carbon-carbon double bond dictates its geometric shape and, consequently, its interaction with biological targets or its properties in a material matrix. While various analytical techniques can provide clues to this stereochemistry, single-crystal X-ray crystallography remains the unequivocal gold standard for absolute structural elucidation. This guide provides an in-depth comparison of X-ray crystallography with alternative methods, offering researchers the rationale and experimental framework needed to select the most appropriate technique for their needs.

Introduction: The Criticality of Stereochemistry in Vinyl Sulfones

Vinyl sulfones are a class of organic compounds characterized by a sulfonyl group attached to a vinyl group. This moiety is a powerful Michael acceptor and participates in a variety of important chemical transformations. In medicinal chemistry, vinyl sulfones are recognized for their potent and often irreversible inhibitory activity against enzymes, particularly those with a cysteine residue in the active site. The stereochemistry of the vinyl group is paramount; the E and Z isomers of a compound like 1-[2-(methanesulfonyl)ethenyl]naphthalene will present different spatial orientations of the naphthalene and methanesulfonyl groups, leading to vastly different pharmacological and toxicological profiles. An incorrect stereochemical assignment can lead to flawed structure-activity relationship (SAR) studies, wasted resources, and potential safety issues in drug development. Therefore, unambiguous verification is not merely an academic exercise but a foundational requirement for advancing a chemical entity through the development pipeline.

The Gold Standard: Single-Crystal X-ray Crystallography

Single-crystal X-ray diffraction (SCXRD) provides a direct, three-dimensional map of the electron density within a molecule.[1][2] This technique is unparalleled in its ability to definitively determine bond connectivity, conformational details, and, most importantly for this topic, the absolute stereochemistry of molecules.[3]

Principle of the Technique

X-ray crystallography relies on the diffraction of X-rays by the ordered array of atoms in a single crystal. The resulting diffraction pattern is mathematically deconstructed to generate a three-dimensional model of the molecule's electron density, from which atomic positions can be inferred with high precision. This allows for the direct visualization of the molecule's geometry, providing an unambiguous assignment of the E or Z configuration of the double bond in 1-[2-(methanesulfonyl)ethenyl]naphthalene.

Experimental Workflow: From Powder to Structure

The path from a synthesized powder to a refined crystal structure is a multi-step process that requires patience and precision. The most significant bottleneck is often the growth of a high-quality single crystal suitable for diffraction.[4]

Growing a single crystal of sufficient size and quality is often the most challenging step.[5] The goal is to create a supersaturated solution from which the molecule will slowly precipitate in an ordered, crystalline form.[6]

Common Techniques for Small Molecules:

• Slow Evaporation: A nearly saturated solution of the compound is prepared in a suitable solvent.[6] The container is loosely covered to allow the solvent to evaporate over days or weeks, slowly increasing the concentration and promoting crystal growth.[5]

• Vapor Diffusion: A concentrated solution of the compound in a volatile solvent is placed in a small, open vial. This vial is then sealed inside a larger jar containing a less volatile "anti-solvent" in which the compound is insoluble.[5][7] Over time, the vapor of the anti-solvent diffuses into the vial, reducing the solubility of the compound and inducing crystallization.

• Slow Cooling: A saturated solution is prepared at an elevated temperature and then allowed to cool slowly and undisturbed.[6] As the temperature decreases, the solubility of the compound drops, leading to crystallization.

Causality Behind the Choice: The choice of solvent and method is critical. Solvents that are too good will prevent precipitation, while poor solvents will cause the compound to "crash out" as an amorphous powder. A systematic screening of various solvents and techniques is often necessary. The key is to approach the point of supersaturation slowly and controllably.[6]

Once a suitable crystal (typically >0.02 mm in all dimensions) is obtained, it is mounted on a diffractometer.[2] The crystal is cooled, usually to 100 K, to minimize thermal vibrations and then rotated in a high-intensity X-ray beam. A detector records the positions and intensities of the thousands of diffracted X-rays. This raw data is then processed to determine the dimensions of the unit cell and the intensities of each reflection.

Using the processed data, computational methods are employed to solve the "phase problem" and generate an initial electron density map. An atomic model is built into this map and then refined against the experimental data. The final refined structure provides precise atomic coordinates, bond lengths, and angles, allowing for the definitive assignment of the double bond's stereochemistry. The quality of the final structure is assessed using metrics like the R-factor, which indicates the agreement between the model and the experimental data.

Data Validation and Reporting

The final crystallographic data is typically reported in a standard format known as a Crystallographic Information File (CIF).[8] For validation, services like the International Union of Crystallography's (IUCr) checkCIF are used to ensure the data meets publication standards.[9][10][11] Depositing the structure in a public repository like the Cambridge Structural Database (CSD) ensures its accessibility to the scientific community.[12][13]

Sources

• 1. excillum.com [excillum.com]
• 2. Small molecule X-ray crystallography - School of Chemistry and Molecular Biosciences - University of Queensland [scmb.uq.edu.au]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. sptlabtech.com [sptlabtech.com]
• 5. Getting crystals your crystallographer will treasure: a beginner’s guide - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Growing Quality Crystals – MIT Department of Chemistry [chemistry.mit.edu]
• 7. lafactoria.lec.csic.es [lafactoria.lec.csic.es]
• 8. iucr.org [iucr.org]
• 9. council.science [council.science]
• 10. iucr.org [iucr.org]
• 11. International Union of Crystallography - Wikipedia [en.wikipedia.org]
• 12. Cambridge Crystallographic Data Centre - Wikipedia [en.wikipedia.org]
• 13. Cambridge Structural Database - Wikipedia [en.wikipedia.org]

A Comparative Guide to the Electron-Withdrawing Effects of the 1-[2-(Methanesulfonyl)ethenyl] Group on the Naphthalene Scaffold

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Electron-Withdrawing Groups in Naphthalene-Based Systems

The strategic functionalization of aromatic systems with electron-withdrawing groups (EWGs) is a cornerstone of modern medicinal chemistry and materials science. These moieties profoundly influence a molecule's pharmacokinetic and pharmacodynamic properties by modulating its reactivity, acidity, and potential for intermolecular interactions.[1][2] The naphthalene core, a privileged scaffold in numerous therapeutic agents and functional materials, offers a versatile platform for such modifications.[3] The introduction of EWGs to the naphthalene ring can significantly alter its electronic properties, impacting everything from reaction rates to biological activity.[4]

This guide provides an in-depth comparative analysis of the electron-withdrawing strength of the 1-[2-(methanesulfonyl)ethenyl] substituent on the naphthalene ring system. We will explore its effects in relation to well-established EWGs such as nitro (-NO2), cyano (-CN), and acetyl (-COCH3) groups. This analysis is supported by proposed experimental protocols and computational data to provide a comprehensive resource for researchers engaged in the design and synthesis of novel naphthalene-based compounds.

The Methanesulfonyl Ethenyl Group: A Hybrid of Inductive and Mesomeric Effects

The 1-[2-(methanesulfonyl)ethenyl]naphthalene molecule incorporates a vinyl sulfone moiety at the 1-position of the naphthalene ring. The potent electron-withdrawing nature of this group stems from a combination of strong inductive effects from the highly electronegative oxygen atoms of the sulfonyl group and mesomeric (resonance) effects that delocalize electron density from the aromatic system.[5] This dual mechanism of electron withdrawal makes the vinyl sulfone group a particularly interesting substituent for fine-tuning the electronic character of the naphthalene scaffold.

Comparative Analysis of Electron-Withdrawing Strength

To objectively assess the electron-withdrawing capacity of the 1-[2-(methanesulfonyl)ethenyl] group, we will consider several key experimental and computational metrics. For the purpose of this guide, we will compare it against 1-nitronaphthalene, 1-cyanonaphthalene, and 1-acetylnaphthalene as representative examples of strong and moderate EWGs.

Experimental Approaches for Quantifying Electron-Withdrawing Effects

A robust evaluation of electron-withdrawing strength relies on empirical data. The following experimental protocols are proposed to provide a quantitative comparison.

Experimental Protocol 1: Synthesis of 1-[2-(Methanesulfonyl)ethenyl]naphthalene and Benchmark Compounds

A reliable comparison necessitates the availability of the target compound and relevant benchmarks.

Synthesis of 1-[2-(Methanesulfonyl)ethenyl]naphthalene (Proposed):

The synthesis of vinyl sulfones can be achieved through various methods. A plausible route for 1-[2-(methanesulfonyl)ethenyl]naphthalene involves the reaction of 1-naphthaldehyde with methyl sulfone under basic conditions, followed by dehydration.

• Step 1: Aldol-type condensation. 1-naphthaldehyde is reacted with dimethyl sulfone in the presence of a strong base such as sodium ethoxide in ethanol.

• Step 2: Dehydration. The resulting β-hydroxy sulfone is then dehydrated, often under acidic or thermal conditions, to yield the target 1-[2-(methanesulfonyl)ethenyl]naphthalene.

Synthesis of Benchmark Compounds:

• 1-Nitronaphthalene: Can be synthesized by the nitration of naphthalene using a mixture of nitric acid and sulfuric acid.[6][7]

• 1-Cyanonaphthalene: Can be prepared from 1-bromonaphthalene via a Rosenmund-von Braun reaction using copper(I) cyanide.

• 1-Acetylnaphthalene: Can be synthesized through a Friedel-Crafts acylation of naphthalene with acetyl chloride and a Lewis acid catalyst like aluminum chloride.

Experimental Workflow for Synthesis

Caption: Proposed synthetic routes for the target compound and benchmarks.

Experimental Protocol 2: ¹H NMR Spectroscopic Analysis

The chemical shift of protons on the naphthalene ring is highly sensitive to the electronic environment. Electron-withdrawing groups deshield aromatic protons, causing their signals to appear at a higher chemical shift (downfield). By comparing the ¹H NMR spectra of the target compound and the benchmarks, we can qualitatively rank their electron-withdrawing strength.

• Methodology:

  • Dissolve equimolar amounts of 1-[2-(methanesulfonyl)ethenyl]naphthalene and the benchmark compounds in a deuterated solvent (e.g., CDCl₃).

  • Acquire high-resolution ¹H NMR spectra for each compound.

  • Compare the chemical shifts of the aromatic protons, particularly the peri-proton (H-8), which is highly sensitive to the substituent at the 1-position.

Expected Outcome: A more downfield chemical shift for the aromatic protons, especially H-8, indicates a stronger electron-withdrawing effect.

Compound	Predicted Relative Chemical Shift of H-8 (ppm)
1-Nitronaphthalene	Highest
1-[2-(Methanesulfonyl)ethenyl]naphthalene	High
1-Cyanonaphthalene	Intermediate-High
1-Acetylnaphthalene	Intermediate
Naphthalene	Lowest

Experimental Protocol 3: pKa Determination of Substituted 1-Naphthoic Acids

The acidity of a carboxylic acid substituent on the naphthalene ring is directly related to the electronic effect of other substituents. An electron-withdrawing group will stabilize the carboxylate anion, resulting in a stronger acid (lower pKa).

• Methodology:

  • Synthesize the corresponding 4-substituted-1-naphthoic acids (where the substituent is at the 4-position and the carboxylic acid is at the 1-position). The substituents would be -H, -NO₂, -CN, -COCH₃, and -CH=CHSO₂CH₃.

  • Determine the pKa of each naphthoic acid derivative using potentiometric titration.

Expected Outcome: A lower pKa value correlates with a stronger electron-withdrawing effect of the substituent.

4-Substituent on 1-Naphthoic Acid	Predicted Relative pKa
-NO₂	Lowest
-CH=CHSO₂CH₃	Low
-CN	Intermediate-Low
-COCH₃	Intermediate
-H	Highest

Experimental Protocol 4: UV-Vis Spectroscopic Analysis

Electron-withdrawing groups can influence the electronic transitions within the naphthalene system, often leading to a bathochromic (red) shift in the UV-Vis absorption spectrum.

• Methodology:

  • Prepare dilute solutions of known concentrations of 1-[2-(methanesulfonyl)ethenyl]naphthalene and the benchmark compounds in a suitable solvent (e.g., cyclohexane or ethanol).

  • Record the UV-Vis absorption spectrum for each compound.

  • Compare the wavelength of maximum absorbance (λmax).

Expected Outcome: A larger bathochromic shift (longer λmax) can indicate a stronger electronic perturbation of the naphthalene π-system by the electron-withdrawing group.[8][9]

Compound	Predicted Relative λmax (nm)
1-Nitronaphthalene	Longest
1-[2-(Methanesulfonyl)ethenyl]naphthalene	Long
1-Cyanonaphthalene	Intermediate-Long
1-Acetylnaphthalene	Intermediate
Naphthalene	Shortest

Computational Chemistry Approach

In the absence of direct experimental data, computational methods provide a powerful tool for predicting and comparing the electronic properties of molecules.

Computational Protocol: Density Functional Theory (DFT) Calculations

• Methodology:

  • Perform geometry optimization and electronic structure calculations for 1-[2-(methanesulfonyl)ethenyl]naphthalene and the benchmark compounds using Density Functional Theory (DFT) at a suitable level of theory (e.g., B3LYP/6-311++G(d,p)).[10][11]

  • Calculate the molecular electrostatic potential (MEP) and map it onto the electron density surface.

  • Determine the energies of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO).

Workflow for Computational Analysis

Caption: Workflow for the computational analysis of electron-withdrawing effects.

Molecular Electrostatic Potential (MEP) Analysis:

The MEP visually represents the charge distribution on the molecule's surface. Regions of positive potential (typically colored blue) indicate electron deficiency, which is a hallmark of an effective EWG.

• Expected Outcome: A more intense and widespread positive potential on the naphthalene ring in the presence of the 1-[2-(methanesulfonyl)ethenyl] group, comparable to or greater than that of the benchmark EWGs, would signify its strong electron-withdrawing nature.

Frontier Molecular Orbital (HOMO-LUMO) Analysis:

The energy of the LUMO is a key indicator of a molecule's ability to accept electrons. A lower LUMO energy is characteristic of a stronger electron-withdrawing effect.

• Expected Outcome: The 1-[2-(methanesulfonyl)ethenyl]naphthalene is expected to have a significantly lower LUMO energy compared to unsubstituted naphthalene, and this value can be quantitatively compared to those of the benchmark compounds.

Compound	Predicted Relative LUMO Energy (eV)
1-Nitronaphthalene	Lowest
1-[2-(Methanesulfonyl)ethenyl]naphthalene	Low
1-Cyanonaphthalene	Intermediate-Low
1-Acetylnaphthalene	Intermediate
Naphthalene	Highest

Conclusion and Future Outlook

This guide provides a comprehensive framework for comparing the electron-withdrawing effects of the 1-[2-(methanesulfonyl)ethenyl] group with other common substituents on a naphthalene scaffold. Through a combination of proposed experimental protocols and computational analyses, researchers can obtain a detailed understanding of its electronic influence. The strong inductive and resonance effects of the vinyl sulfone moiety suggest that 1-[2-(methanesulfonyl)ethenyl]naphthalene possesses a potent electron-withdrawing character, likely comparable to that of a nitro group.

For drug development professionals, the nuanced electronic properties imparted by the methanesulfonyl ethenyl group could offer advantages in modulating target engagement, metabolic stability, and other ADME properties. For materials scientists, this substituent provides a means to tune the electronic and optical properties of naphthalene-based materials for applications in organic electronics.

The experimental and computational workflows outlined herein serve as a robust starting point for any research program aimed at leveraging the unique electronic properties of the 1-[2-(methanesulfonyl)ethenyl]naphthalene system.

References

• Naphthalene vs. Benzene as a Transmitting Moiety: Towards the More Sensitive Trifluoromethylated Molecular Probes for the Substituent Effects. (2022). PMC. [Link]

• Absorption and Fluorescence Spectroscopic Properties of 1- and 1,4-Silyl-Substituted Naphthalene Derivatives. (2012). MDPI. [Link]

• Synthesis of 1-Nitronaphthalene under Homogeneous Conditions. (2018). SciTePress. [Link]

• Preparation of 1-nitronaphthalene. PrepChem.com. [Link]

• Substituent effects in naphthalene. III. Saponification of 6- and 7-substituted Methyl 2-naphthoates and application of the Hammett equation. ResearchGate. [Link]

• A Survey of Hammett Substituent Constants and Resonance and Field Parameters. Pomona College. [Link]

• Synthesis of 1-Nitronaphthalene under Homogeneous Conditions. Semantic Scholar. [Link]

• An unusual way to synthesize 1-nitronaphthalene from 1-amino-5-nitronaphthalene. (2017). ResearchGate. [Link]

• Absorption and Fluorescence Spectroscopic Properties of 1- and 1,4-Silyl-Substituted Naphthalene Derivatives. (2025). ResearchGate. [Link]

• Density Functional Theory Calculations of Di-amino naphthalene. Iraqi Journal of Physics. [Link]

• An unusual way to synthesize 1-nitronaphthalene from 1-amino-5-nitronaphthalene. International Scholars Journals. [Link]

• The effect of substitution on the light absorption of naphthalene. Indian Academy of Sciences. [Link]

• Electronic properties of chosen naphthalene derivatives. (2022). Taylor & Francis Online. [Link]

• Vibrational and electronic investigations of Naphthalene-1-yl acetic acid by density functional theory. Elixir Journal. [Link]

• Hammett equation. Wikipedia. [Link]

• Supporting Information. The Royal Society of Chemistry. [Link]

• 26.6: Correlations of Structure with Reactivity of Aromatic Compounds. (2021). Chemistry LibreTexts. [Link]

• Electronic properties of chosen naphthalene derivatives. (2022). ResearchGate. [Link]

• 1H and 13C NMR chemical shifts of 2-n-alkylamino-naphthalene-1,4-diones. PMC. [Link]

• NMR Spectroscopy :: 1H NMR Chemical Shifts. Organic Chemistry Data. [Link]

• Synthesis, Characterization and DFT Calculation of Naphthalene-Based Crystal Structure with Pyridylimine-Binding Units. (2023). MDPI. [Link]

• UV/vis electronic absorption spectra of naphthalene (N), 1-naphthol (1N), and 2-naphthol (2N) in n-hexane, showing the location of the 1 L a-and 1 L b-manifolds. ResearchGate. [Link]

• The UV–visible absorption and fluorescence of some substituted 1,8-naphthalimides and naphthalic anhydrides. Journal of the Chemical Society, Perkin Transactions 2. [Link]

• pKa Data Compiled by R. Williams. Organic Chemistry Data. [Link]

• Tables For Organic Structure Analysis. University of Alberta. [Link]

• 1-Naphthol. PubChem. [Link]

• A Complete 1H and 13C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. (2025). ResearchGate. [Link]

• Nuclear Magnetic Resonance Spectroscopy Investigations of Naphthalene-Based 1,2,3-Triazole Systems for Anion Sensing. (2018). MDPI. [Link]

• Design and Synthesis of Naphthol Derivative Using Three Components System and Its Relation with Physicochemical Parameters log P. Asian Journal of Chemistry. [Link]

• Structural study of 1- and 2-naphthol: new insights into the non-covalent H–H interaction in cis-1-naphthol. Southern Methodist University. [Link]

Sources

• 1. Naphthalene vs. Benzene as a Transmitting Moiety: Towards the More Sensitive Trifluoromethylated Molecular Probes for the Substituent Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. s3.smu.edu [s3.smu.edu]
• 3. organicchemistrydata.org [organicchemistrydata.org]
• 4. Nuclear Magnetic Resonance Spectroscopy Investigations of Naphthalene-Based 1,2,3-Triazole Systems for Anion Sensing | MDPI [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. scitepress.org [scitepress.org]
• 7. prepchem.com [prepchem.com]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. tandfonline.com [tandfonline.com]
• 11. researchgate.net [researchgate.net]

Comprehensive Comparison Guide: Spectroscopic Validation of 1-[2-(Methanesulfonyl)ethenyl]naphthalene Reaction Intermediates

As drug development increasingly relies on targeted covalent inhibitors, the precise characterization of electrophilic warheads and their reaction mechanisms is paramount. 1-[2-(Methanesulfonyl)ethenyl]naphthalene (CAS: 918341-14-7) is a highly conjugated vinyl sulfone that serves as a potent Michael acceptor. When reacted with nucleophiles (such as cysteine residues in biological systems or thiols in synthetic assays), it undergoes a classic Michael addition.

However, validating the transient intermediates of this reaction—specifically the highly reactive α-carbanion/enolate-equivalent—presents a significant analytical challenge. Traditional offline methods fail because these intermediates degrade or protonate rapidly during sample preparation. This guide objectively compares advanced spectroscopic modalities for trapping and validating these transient species, providing a self-validating experimental framework for researchers and analytical scientists.

Reaction Pathway & Intermediate Dynamics

The electrophilicity of 1-[2-(Methanesulfonyl)ethenyl]naphthalene is driven by the strongly electron-withdrawing methanesulfonyl group. Upon nucleophilic attack at the β-carbon (adjacent to the naphthalene ring), the extended π -conjugation is broken. This forms a transient, negatively charged intermediate at the α-carbon, which is stabilized by the adjacent sulfone before rapid protonation yields the final adduct .

Figure 1: General Michael addition pathway of 1-[2-(Methanesulfonyl)ethenyl]naphthalene.

Technology Comparison: Spectroscopic Modalities

To objectively evaluate the best approach for intermediate validation, we must compare technologies based on their temporal resolution, structural specificity, and ability to operate without chemical quenching.

In situ ATR-FTIR (ReactIR)

In situ Fourier Transform Infrared (FTIR) spectroscopy provides continuous, real-time monitoring of functional group transformations. For vinyl sulfones, the unreacted compound exhibits a distinct C=C stretching vibration near 1620 cm⁻¹ and characteristic asymmetric/symmetric S=O stretches at 1290 cm⁻¹ and 1130 cm⁻¹, respectively . As the nucleophile attacks, the 1620 cm⁻¹ band extinguishes, and the S=O bands undergo transient shifts due to the altered electron density of the α-carbanion.

Flow NMR Spectroscopy

While FTIR offers exceptional kinetic data, it lacks absolute structural proof of stereochemistry and connectivity. Flow NMR bridges this gap by continuously pumping the live reaction mixture through the NMR probe. This allows for the observation of the disappearing vinylic protons (shielded by the naphthyl ring) and the emergence of the transient shielded α-proton signal before it resolves into the final aliphatic multiplet.

Offline LC-MS / NMR

The traditional gold standard. However, the requirement to extract, quench, and separate the sample means that transient species with half-lives of seconds to minutes are entirely lost, leaving only the final thermodynamic product.

Quantitative Performance Comparison

Analytical Modality	Temporal Resolution	Structural Specificity	Transient Intermediate Trapping	Limit of Detection (LOD)	Primary Utility
In situ ATR-FTIR	Excellent (< 1 s)	Moderate (Functional Groups)	High (Kinetic observation)	~0.1 M	Real-time kinetic profiling & reaction rate determination.
Flow NMR	Moderate (10–60 s)	Excellent (Absolute Connectivity)	Moderate (Flow-rate dependent)	~0.01 M	Stereochemical assignment & absolute structural elucidation.
Offline LC-MS/NMR	Poor (Minutes)	Excellent (Mass/Structure)	Low (Prone to quenching/decay)	< 0.001 M	Final product validation & impurity profiling.

Self-Validating Experimental Protocol: Integrated FTIR-Flow NMR

To achieve rigorous scientific integrity, a single modality is insufficient. The following protocol details a self-validating system where the kinetic data from in situ FTIR directly dictates the parameters for Flow NMR, ensuring orthogonal confirmation of the 1-[2-(Methanesulfonyl)ethenyl]naphthalene intermediate.

Step 1: Matrix Preparation & Baseline Stabilization

• Action: Dissolve 1-[2-(Methanesulfonyl)ethenyl]naphthalene in anhydrous DMSO-d6 at a concentration of 0.5 M.

• Causality: Solvent selection is the most critical variable for intermediate trapping. A polar aprotic solvent like DMSO is utilized because it lacks acidic protons. This artificially extends the lifetime of the transient α-carbanion by drastically slowing the protonation step ( k2​≪k1​ ), widening the thermodynamic window for spectroscopic detection .

Step 2: In situ ATR-FTIR Kinetic Profiling

• Action: Insert a Diamond ATR probe into the reaction vessel. Acquire a background spectrum, then initiate the reaction by injecting the thiol nucleophile (e.g., cysteamine) and a catalytic amount of non-nucleophilic base (e.g., DIPEA).

• Causality: The diamond ATR probe provides high chemical resistance and a wide optical window. By continuously monitoring the first-derivative curve of the 1620 cm⁻¹ (C=C) band depletion, we establish the exact kinetic half-life of the reactant. This kinetic profile is mandatory to calculate the precise flow rate required for Step 3.

Step 3: Flow NMR Structural Confirmation

• Action: Using a chemically inert PTFE transfer line, pump the reacting mixture from the FTIR vessel directly into a flow-cell equipped NMR spectrometer. Set the flow rate such that the residence time from the reactor to the NMR coil exactly matches the peak concentration time of the intermediate (as calculated in Step 2).

• Causality: Pumping the live reaction prevents the need for chemical quenching. By mathematically matching the flow rate to the kinetic maximum of the intermediate, we ensure the NMR acquires the maximum signal-to-noise ratio for the transient α-carbanion species before it converts to the final thioether adduct.

Step 4: Orthogonal Data Synthesis

• Action: Correlate the kinetic decay/formation curves from the FTIR with the time-sliced ¹H-NMR spectra.

• Causality: This creates the self-validating loop. If the FTIR indicates an intermediate species peaking at exactly 45 seconds, the NMR spectrum acquired at the 45-second flow residence time must show the corresponding structural signature (the shielded carbanion proton). This dual-modality approach eliminates false positives caused by baseline drift or off-target side reactions.

Figure 2: Integrated workflow combining continuous in situ FTIR and Flow NMR for validation.

Conclusion

The spectroscopic validation of 1-[2-(Methanesulfonyl)ethenyl]naphthalene reaction intermediates cannot be reliably achieved through traditional offline sampling. By leveraging the physical organic chemistry principles of solvent-mediated intermediate stabilization alongside an integrated In situ ATR-FTIR and Flow NMR workflow, researchers can confidently map the complete mechanistic pathway of this potent Michael acceptor. This self-validating approach ensures high E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness) standards, critical for downstream drug development and mechanistic organic synthesis.

References

• Yan, D., et al. "Polyaddition of B2 and BB'2 Type Monomers to A2 Type Monomer. 1. Synthesis of Highly Branched Copoly(sulfone−amine)s". Macromolecules, ACS Publications (2000). URL:[Link]

• Kharkar, P. M., et al. "Structure–reactivity based control of radical-mediated degradation in thiol–Michael hydrogels". PubMed Central (PMC), National Institutes of Health (2025). URL:[Link]

Safety & Regulatory Compliance

A Researcher's Guide to the Safe Handling of 1-[2-(Methanesulfonyl)ethenyl]naphthalene: Personal Protective Equipment and Disposal

As a Senior Application Scientist, this guide provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals working with 1-[2-(Methanesulfonyl)ethenyl]naphthalene. The following procedural guidance is designed to ensure the safe handling and disposal of this compound, grounded in established safety protocols for its constituent chemical moieties.

Hazard Assessment: A Triad of Risk

A comprehensive understanding of the hazards associated with 1-[2-(Methanesulfonyl)ethenyl]naphthalene is paramount for ensuring laboratory safety. In the absence of a specific Safety Data Sheet (SDS) for this compound, a conservative approach is to evaluate the risks associated with its primary structural components: the naphthalene core, the vinyl group, and the methanesulfonyl group.

• Naphthalene Moiety : Naphthalene is a flammable solid and is suspected of causing cancer.[1][2][3] It is also very toxic to aquatic life with long-lasting effects.[1][2][3] Exposure can lead to irritation of the nose and throat, headaches, confusion, and damage to red blood cells.[4] The U.S. Department of Health and Human Services (DHHS) has concluded that naphthalene is reasonably anticipated to be a human carcinogen.[4]

• Vinyl Group : The presence of a vinyl group introduces the potential for reactivity, including polymerization. While the overall reactivity of 1-[2-(Methanesulfonyl)ethenyl]naphthalene is not fully characterized, it is prudent to handle it as a potentially reactive substance. Compounds containing vinyl groups can be harmful if inhaled, in contact with skin, or if swallowed.[5]

• Methanesulfonyl Group : Sulfones are generally considered to be chemically stable. However, their synthesis can involve hazardous materials, and the final product should be handled with care.[6] The primary concern with this functional group is the potential for it to influence the overall toxicity and reactivity of the molecule.

Given these potential hazards, a multi-layered approach to personal protective equipment (PPE) is essential.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of PPE are critical for minimizing exposure risk. The following recommendations are based on a comprehensive assessment of the potential hazards.

Hazard	Personal Protective Equipment (PPE)	Rationale
Eye Contact	Chemical safety goggles with side-shields and a face shield.[7][8]	Protects against splashes, dust, and vapors that can cause serious eye irritation or damage.
Skin Contact	Nitrile gloves (or other chemically resistant gloves) and a flame-retardant lab coat or chemical-resistant coveralls.[1][5][7]	Prevents skin absorption of the chemical, which may be harmful. Proper glove removal technique is crucial to avoid cross-contamination.[7]
Inhalation	A NIOSH-approved respirator (e.g., N99 or P2) should be used when engineering controls are not sufficient or when handling the powder outside of a fume hood.[5][8]	Minimizes the inhalation of dust or aerosols, which can cause respiratory irritation and other systemic effects.[5]

Operational Plan: A Step-by-Step Guide to Safe Handling

A systematic approach to handling 1-[2-(Methanesulfonyl)ethenyl]naphthalene will further mitigate risks.

Preparation and Engineering Controls

• Designated Area : All work with this compound should be conducted in a designated area, such as a chemical fume hood, to minimize the risk of exposure to others.[9]

• Emergency Equipment : Ensure that an eyewash station, safety shower, and fire extinguisher are readily accessible and in good working order.[10][11]

• Ventilation : Always handle 1-[2-(Methanesulfonyl)ethenyl]naphthalene in a properly functioning chemical fume hood to control dust and vapor exposure.[9]

Handling Procedures

• Personal Protective Equipment : Before handling the compound, don the appropriate PPE as outlined in the table above.

• Weighing and Transferring : When weighing and transferring the solid material, do so in a fume hood to prevent the generation of dust.[3][12] Use appropriate tools to minimize the creation of airborne particles.

• Spill Response : In the event of a small spill, follow your laboratory's established spill response procedure. This typically involves containing the spill with an appropriate absorbent material and decontaminating the area. For larger spills, evacuate the area and contact your institution's environmental health and safety department.[10]

Disposal Plan: Responsible Waste Management

Proper disposal of 1-[2-(Methanesulfonyl)ethenyl]naphthalene and any contaminated materials is crucial to protect the environment and comply with regulations.

• Waste Segregation : All waste contaminated with this compound, including gloves, weighing papers, and pipette tips, must be disposed of as hazardous chemical waste.[13]

• Containerization : Use a designated, clearly labeled, and sealed container for all solid and liquid waste.[13] The container must be compatible with the chemical.

• Disposal Protocol : Follow your institution's and local regulations for the disposal of hazardous chemical waste.[13][14][15] Do not dispose of this chemical down the drain or in the regular trash.

Workflow for Safe Handling

The following diagram illustrates the key steps for the safe handling of 1-[2-(Methanesulfonyl)ethenyl]naphthalene from receipt to disposal.

Caption: Workflow for the safe handling of 1-[2-(Methanesulfonyl)ethenyl]naphthalene.

References

• Lab Chemical Safety Guidelines. (n.d.). Harvard University Environmental Health & Safety. Retrieved from [Link]

• Guidelines for Chemical Laboratory Safety in Academic Institutions. (2016). American Chemical Society. Retrieved from [Link]

• 2-Vinylnaphthalene. (n.d.). LookChem. Retrieved from [Link]

• Personal Protective Equipment. (2025). US EPA. Retrieved from [Link]

• Laboratory Safety Guidance. (n.d.). Occupational Safety and Health Administration. Retrieved from [Link]

• Lab Safety Guide. (n.d.). Northwestern University. Retrieved from [Link]

• Material Safety Data Sheet for Naphthalene. (2005). West Liberty University. Retrieved from [Link]

• Recent Progress and Emerging Technologies towards a Sustainable Synthesis of Sulfones. (2019). Chemistry – A European Journal. Retrieved from [Link]

• PROCEDURES FOR THE LABORATORY-SCALE TREATMENT OF SURPLUS AND WASTE CHEMICALS. (n.d.). EPFL. Retrieved from [Link]

• Naphthalene, 1-Methylnapthalene, 2-Methylnapthalene | ToxFAQs™. (2010). Agency for Toxic Substances and Disease Registry. Retrieved from [Link]

• Guidelines: Handling and Disposal of Chemicals. (n.d.). Purdue University. Retrieved from [Link]

• PRODUCTION, IMPORT/EXPORT, USE, AND DISPOSAL of Sulfuric Acid. (1998). Agency for Toxic Substances and Disease Registry. Retrieved from [Link]

• Sample Handling and General Use Labs (SULF). (n.d.). European Spallation Source. Retrieved from [Link]

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. geneseo.edu [geneseo.edu]
• 4. Naphthalene, 1-Methylnapthalene, 2-Methylnapthalene | ToxFAQs™ | ATSDR [wwwn.cdc.gov]
• 5. file1.lookchem.com [file1.lookchem.com]
• 6. Recent Progress and Emerging Technologies towards a Sustainable Synthesis of Sulfones - PMC [pmc.ncbi.nlm.nih.gov]
• 7. beta.lakeland.edu [beta.lakeland.edu]
• 8. chemicalbook.com [chemicalbook.com]
• 9. mccormick.northwestern.edu [mccormick.northwestern.edu]
• 10. acs.org [acs.org]
• 11. msesupplies.com [msesupplies.com]
• 12. fishersci.com [fishersci.com]
• 13. engineering.purdue.edu [engineering.purdue.edu]
• 14. epfl.ch [epfl.ch]
• 15. atsdr.cdc.gov [atsdr.cdc.gov]